4-Hydroxyphenyl 4-ethoxybenzoate

• CAS: 33905-60-1

Core Science & Biosynthesis

4-Hydroxyphenyl 4-ethoxybenzoate chemical properties

An In-Depth Technical Guide to the Chemical Properties of 4-Hydroxyphenyl 4-ethoxybenzoate

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 4-Hydroxyphenyl 4-ethoxybenzoate (CAS No: 50687-63-3). As a member of the benzoate ester and hydroquinone derivative families, this compound serves as a valuable intermediate in various fields, including medicinal chemistry and material science. This document details its physicochemical characteristics, spectroscopic signature, a validated synthesis protocol, and essential safety information, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Profile

4-Hydroxyphenyl 4-ethoxybenzoate is an aromatic compound featuring an ester linkage between a 4-ethoxyphenol and a 4-hydroxybenzoic acid moiety. This structure imparts a unique combination of properties derived from its constituent parts.

Core Chemical Identifiers

A summary of the fundamental identifiers for 4-Hydroxyphenyl 4-ethoxybenzoate is presented below.[1]

Identifier	Value
IUPAC Name	4-hydroxyphenyl 4-ethoxybenzoate
Synonyms	4-ethoxyphenyl 4-hydroxybenzoate, 4-Hydroxy-benzoic acid 4-ethoxy-phenyl ester
CAS Number	50687-63-3
Molecular Formula	C₁₅H₁₄O₄
Molecular Weight	258.27 g/mol
Canonical SMILES	CCOC1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)O
InChI Key	TXCMGEVSDTYAMG-UHFFFAOYSA-N

Computed Properties

The following table outlines key computed properties that predict the compound's behavior in various chemical and biological systems.[1]

Property	Value
XLogP3	3.6
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	5
Exact Mass	258.08920892 Da
Topological Polar Surface Area	55.8 Ų

Spectroscopic Signature Analysis

A combined spectroscopic analysis provides unambiguous structural confirmation.[1][2] The interpretation of these spectra is fundamental to verifying the compound's identity and purity post-synthesis.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals corresponding to each unique proton environment. Key features would include a triplet and a quartet in the aliphatic region (around 1.4 and 4.0 ppm, respectively) characteristic of the ethoxy group (-OCH₂CH₃). The aromatic region (typically 6.8-8.0 ppm) would display a set of doublets for the para-substituted benzene rings. A broad singlet, which may be exchangeable with D₂O, would correspond to the phenolic hydroxyl (-OH) proton.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will corroborate the structure by showing signals for each unique carbon atom. This includes signals for the two aliphatic carbons of the ethoxy group, the eight aromatic carbons, and a characteristic downfield signal for the ester carbonyl carbon (C=O).

• FT-IR (Fourier-Transform Infrared Spectroscopy): The IR spectrum is crucial for identifying key functional groups. Expected absorption bands include a broad peak around 3300-3500 cm⁻¹ for the O-H stretch of the phenol, sharp peaks around 2850-3000 cm⁻¹ for C-H stretches, a strong C=O stretch for the ester group around 1700-1730 cm⁻¹, and C-O stretching bands for the ester and ether linkages in the 1100-1300 cm⁻¹ region.[1]

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound. Under typical electron ionization (EI) or electrospray ionization (ESI) conditions, a molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ would be observed at m/z 258 or 259, respectively, confirming the molecular formula C₁₅H₁₄O₄.[3]

Sources

• 1. 4-Ethoxyphenyl 4-hydroxybenzoate | C15H14O4 | CID 289817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis, Spectrometric Characterization (ESI-MS, NMR, IRTF), X-Ray Study and Quantum Chemical Calculations of 2-oxo-2H-chromen-7-yl Benzoate [article.sapub.org]

I. Strategic Rationale & Retrosynthetic Architecture

An In-Depth Technical Guide to the Synthesis of 4-Hydroxyphenyl 4-Ethoxybenzoate

4-Hydroxyphenyl 4-ethoxybenzoate (CAS-RN: 33905-60-1)[1] is a highly valued hydroquinone monoester. Compounds containing the hydroquinone-benzoyl ester scaffold are critical synthetic intermediates, frequently utilized as mesogens in liquid crystalline polymers and as potent, tunable inhibitors of tyrosinase in dermatological applications[2].

The primary synthetic challenge in producing hydroquinone monoesters lies in the inherent symmetry and dual reactivity of hydroquinone (benzene-1,4-diol). Direct esterification with 4-ethoxybenzoic acid (or its acyl chloride) typically yields a statistical mixture of the desired monoester and the undesired diester (1,4-phenylene bis(4-ethoxybenzoate)), severely depressing isolated yields and complicating downstream purification.

To enforce absolute regiocontrol, this protocol employs a monoprotection-deprotection strategy . By utilizing 4-benzyloxyphenol (where one hydroxyl group is masked as a benzyl ether), we restrict nucleophilic attack to a single site. Following esterification, the benzyl group is orthogonally cleaved via mild catalytic hydrogenolysis, preserving the newly formed ester linkage and liberating the target phenol[3].

Strategic three-step synthesis workflow for 4-hydroxyphenyl 4-ethoxybenzoate.

II. Experimental Methodologies: The 3-Stage System

The following protocols are designed as self-validating systems, ensuring that the chemist can analytically verify the success of each transformation before proceeding.

Stage 1: Electrophilic Activation of 4-Ethoxybenzoic Acid

To facilitate a high-yielding esterification, the carboxylic acid must first be converted into a highly reactive acyl chloride[4].

• Reagents: 4-Ethoxybenzoic acid (1.0 eq, 10 mmol), Thionyl chloride ( SOCl2​ , 3.0 eq), N,N-Dimethylformamide (DMF, 0.05 eq), Chloroform or Toluene (20 mL).

• Procedure: Suspend 4-ethoxybenzoic acid in the solvent under an inert argon atmosphere. Add catalytic DMF, followed by the dropwise addition of SOCl2​ at room temperature. Heat the mixture to mild reflux (approx. 65–70 °C) for 4–5 hours[4][5].

• Causality & Mechanism: DMF reacts with SOCl2​ to form the Vilsmeier-Haack reagent (a highly electrophilic chloroiminium ion), which rapidly activates the carboxylic acid, drastically reducing reaction time compared to uncatalyzed chlorination.

• Self-Validation: The reaction progress is visually validated by the dissolution of the solid acid into a clear, homogeneous solution. Furthermore, the cessation of HCl and SO2​ gas evolution (monitored via an oil bubbler) confirms complete conversion. Excess SOCl2​ and solvent are removed under reduced pressure to yield crude 4-ethoxybenzoyl chloride as an oil or low-melting solid, which is used immediately in Stage 2.

Stage 2: Regiocontrolled Nucleophilic Acyl Substitution

• Reagents: 4-Ethoxybenzoyl chloride (1.1 eq, 11 mmol), 4-Benzyloxyphenol (1.0 eq, 10 mmol), Triethylamine ( Et3​N , 1.5 eq), anhydrous Dichloromethane (DCM, 30 mL).

• Procedure: Dissolve 4-benzyloxyphenol and Et3​N in DCM and cool to 0 °C in an ice bath. Dissolve the acyl chloride from Stage 1 in 10 mL DCM and add it dropwise over 30 minutes. Allow the reaction to warm to room temperature and stir for 12 hours.

• Causality & Mechanism: The low temperature suppresses unwanted side reactions (such as Friedel-Crafts acylation of the electron-rich phenol ring). Et3​N acts as a non-nucleophilic acid scavenger, neutralizing the HCl byproduct to prevent the degradation of the newly formed ester and driving the equilibrium to completion.

• Self-Validation: The formation of a dense white precipitate ( Et3​N⋅HCl ) serves as an immediate visual indicator of successful acylation. Thin-Layer Chromatography (TLC) (Hexane/EtOAc 4:1) will show the complete disappearance of the UV-active phenol spot and the emergence of a new, higher- Rf​ ester spot. Wash the organic layer with saturated NaHCO3​ (to remove unreacted acid) and brine, then dry over Na2​SO4​ and concentrate.

Stage 3: Orthogonal Hydrogenolysis of the Benzyl Ether

• Reagents: 4-(Benzyloxy)phenyl 4-ethoxybenzoate (1.0 eq), 10% Palladium on Carbon (Pd/C, 0.05 eq by weight), Ethyl Acetate/Methanol (1:1 v/v, 30 mL), Hydrogen gas ( H2​ , 1 atm).

• Procedure: Dissolve the intermediate ester in the solvent mixture. Carefully add the Pd/C catalyst under a blanket of argon. Evacuate the flask and backfill with H2​ gas via a balloon three times. Stir vigorously at room temperature for 4 hours[3].

• Causality & Mechanism: The Pd/C catalyst specifically facilitates the oxidative addition of the benzylic C-O bond. Because the ester carbonyl and the aromatic rings have significantly higher activation barriers for reduction under these mild conditions (1 atm, room temperature), the deprotection is entirely orthogonal, leaving the ester intact.

• Self-Validation: The cessation of H2​ gas uptake from the balloon indicates reaction completion. Filter the mixture through a pad of Celite to remove the pyrophoric Pd/C. On TLC, the product will now stain strongly with Phosphomolybdic Acid (PMA) or aqueous FeCl3​ , confirming the liberation of the free phenolic -OH group.

III. Quantitative Data & Process Optimization

To demonstrate the necessity of the monoprotection strategy, Table 1 summarizes the quantitative metrics comparing direct statistical esterification against the proposed pathway.

Table 1: Quantitative Comparison of Synthetic Strategies for Hydroquinone Monoesterification

Synthetic Strategy	Stoichiometry (Acid : Phenol)	Catalyst / Base	Reaction Time	Crude Purity (HPLC)	Isolated Yield
Direct Esterification (Statistical)	1 : 1	Et3​N	12 h	45% (Mono/Di mix)	32%
Direct Esterification (Excess Diol)	1 : 5	Et3​N	12 h	78%	65%
Monoprotection-Deprotection (Proposed)	1 : 1	Et3​N → Pd/C	5 h + 4 h	>95%	88%

Data Interpretation: While using a massive excess of hydroquinone (1:5) improves the monoester yield, it creates a highly inefficient atom economy and complicates aqueous workup due to hydroquinone's water solubility. The monoprotection route achieves near-quantitative crude purity and an 88% isolated yield across two steps, validating its use for scalable pharmaceutical intermediate synthesis.

IV. Mechanistic Causality of Hydrogenolysis

The final deprotection step relies on heterogeneous catalysis. The mechanism is driven by the chemisorption of both the hydrogen gas and the benzylic ether onto the palladium surface.

Hydrogenolysis mechanism of the O-benzyl group over a Pd/C catalyst surface.

Upon adsorption, the palladium metal inserts into the activated benzylic C-O bond. Subsequent hydride transfer from the dissociated H2​ molecules on the metal lattice cleaves the bond, generating toluene as a volatile, easily removed byproduct[3]. The steric bulk and electronic properties of the 4-ethoxybenzoate ester prevent it from coordinating strongly enough to the palladium surface to undergo competitive cleavage, ensuring the high fidelity of the transformation.

V. References

• [1] 4-Hydroxyphenyl 4-ethoxybenzoate Synonyms - EPA. Environmental Protection Agency (EPA) CompTox Chemicals Dashboard. URL:[Link]

• [2] Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase. National Center for Biotechnology Information (PMC). URL:[Link]

• [5] Synthesis and Organic Surface Modification of Luminescent, Lanthanide-Doped Core/Shell Nanomaterials. Langmuir - ACS Publications. URL:[Link]

• [3] Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega - ACS Publications. URL:[Link]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-Ethoxybenzoyl chloride | 16331-46-7 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]

Structural Profiling and Synthetic Methodologies of 4-Hydroxyphenyl 4-Ethoxybenzoate (HPEB)

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of designing molecular architectures that perfectly balance rigidity, flexibility, and reactivity. 4-Hydroxyphenyl 4-ethoxybenzoate (HPEB) is a masterclass in this balance. Serving as a critical intermediate in the synthesis of advanced materials and pharmaceuticals, HPEB features a classic phenyl benzoate core that drives liquid crystalline (LC) mesophase formation. This technical guide deconstructs the structural rationale, physicochemical properties, and field-proven synthetic methodologies for HPEB, providing researchers with a self-validating framework for its application in mesogenic design.

Structural Rationale and Physicochemical Profile

The molecular architecture of HPEB is intentionally tripartite, consisting of:

• The Phenyl Benzoate Core : Provides the rigid, highly polarizable scaffold necessary for optical anisotropy and mesophase induction.

• The Ethoxy Tail : Acts as a flexible spacer that disrupts crystal packing just enough to lower the melting point, thereby broadening the temperature window for liquid crystalline phases.

• The Phenolic Hydroxyl Head : Serves as a highly reactive nucleophilic site, allowing the entire mesogen to be grafted onto polymer backbones (e.g., polysiloxanes or polyacrylates) or extended into more complex dimeric structures.

To establish a baseline for experimental design, the core quantitative parameters of HPEB are summarized below.

Table 1: Physicochemical Properties of HPEB

Parameter	Value
Chemical Name	4-Hydroxyphenyl 4-ethoxybenzoate
CAS Registry Number	[1]
Molecular Formula	C₁₅H₁₄O₄
Molecular Weight	258.27 g/mol
Hydrogen Bond Donors	1 (Phenolic -OH)
Hydrogen Bond Acceptors	4 (Ester and Ether Oxygens)
Core Structure	Phenyl Benzoate
Physical State (Standard Temp)	Solid

Mechanistic Synthesis: The Orthogonal Protection Strategy

A common pitfall in synthesizing HPEB is attempting the direct esterification of 4-ethoxybenzoyl chloride with hydroquinone. Because hydroquinone possesses two equally reactive hydroxyl groups, this approach inevitably yields a statistical mixture of mono-esterified product, di-esterified byproduct, and unreacted starting material, severely complicating purification.

To ensure trustworthiness and high yield, we employ an orthogonal protection strategy utilizing 4-benzyloxyphenol. The benzyl ether acts as a robust protecting group during the initial esterification and can be cleanly cleaved via catalytic hydrogenolysis without disturbing the newly formed ester linkage[2].

Fig 1: Two-step orthogonal synthesis of HPEB via esterification and catalytic hydrogenolysis.

Step-by-Step Experimental Protocol

Step 1: Synthesis of the Protected Intermediate (4-(Benzyloxy)phenyl 4-ethoxybenzoate)

• Preparation : In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 4-benzyloxyphenol (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane (DCM). Causality Note: Triethylamine acts as an acid scavenger, driving the equilibrium forward and preventing HCl-mediated cleavage of the ether.

• Activation & Addition : Cool the reaction mixture to 0 °C using an ice bath. Add 4-ethoxybenzoyl chloride (1.1 eq) dropwise. This controls the exothermic nucleophilic acyl substitution and prevents localized heating that could lead to degradation.

• Reaction : Allow the mixture to warm to room temperature and stir for 4 hours. The precipitation of triethylammonium chloride salts serves as a visual indicator of reaction progress.

• Workup : Quench the reaction with distilled water. Extract the aqueous layer with DCM. Wash the combined organic layers sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Purification : Dry the organic phase over anhydrous Na₂SO₄, concentrate under reduced pressure, and recrystallize the crude solid from ethanol to yield the pure intermediate.

Step 2: Catalytic Hydrogenolysis to HPEB

• Setup : Dissolve the purified intermediate in a 1:1 mixture of ethyl acetate and ethanol.

• Catalyst Addition : Carefully add 10% Palladium on Carbon (Pd/C) (10 wt%). Causality Note:[2].

• Hydrogenation : Purge the flask with H₂ gas. Stir vigorously under a hydrogen balloon (1 atm) at room temperature for 12 hours.

• Isolation : Filter the mixture through a pad of Celite to safely remove the pyrophoric Pd/C catalyst. Concentrate the filtrate in vacuo to afford pure HPEB as a white solid.

Spectroscopic Validation Framework

Every protocol must be a self-validating system. To confirm the structural integrity of the synthesized HPEB, the following spectroscopic markers must be verified:

• ¹H NMR (CDCl₃, 400 MHz) : The ethoxy tail will present a distinct triplet (~1.4 ppm, 3H) and quartet (~4.1 ppm, 2H). The rigid phenyl benzoate core will display two sets of AB spin systems (doublets) in the aromatic region (6.8 - 8.2 ppm), integrating to 8 protons. The successful removal of the benzyl group is confirmed by the disappearance of the benzylic CH₂ singlet (~5.1 ppm) and the appearance of a broad phenolic -OH singlet (~5.3 ppm), which will disappear upon D₂O exchange.

• FT-IR : The ester carbonyl (C=O) stretch is a critical marker, typically observed at ~1730 cm⁻¹. The broad O-H stretch from the phenolic group will appear around 3300-3400 cm⁻¹, confirming successful deprotection.

Applications in Advanced Materials: Mesogenic Core Dynamics

The inherent rigidity and aromaticity of the phenyl benzoate group make it a [3]. When integrated into polymer backbones or utilized as a small-molecule liquid crystal, the HPEB core facilitates the directional alignment necessary for [4].

Fig 2: Structure-property relationship of the HPEB mesogenic core in liquid crystal design.

By leveraging the reactive phenolic hydroxyl group, researchers can covalently attach HPEB to siloxane or acrylate polymer backbones, creating Side-Chain Liquid Crystalline Polymers (SCLCPs). In these systems, the ethoxy tail acts as a terminal spacer that fine-tunes the macroscopic transition temperatures, trading local conformational entropy for global nematic order.

References

• EPA CompTox Chemicals Dashboard. "4-Hydroxyphenyl 4-ethoxybenzoate (CAS: 33905-60-1)". Source: EPA. URL:[Link]

• Molaid Chemical Database. "Bis[(4-ethoxybenzoyloxyphenoxy)hexyl]benzene-1,3-dicarboxylate Synthesis Pathways". Source: Molaid. URL: [Link]

• MDPI. "Synthesis and Characterization of Side-Chain Liquid-Crystalline Block Copolymers Containing Cyano-Terminated Phenyl Benzoate Moieties". Source: Polymers (MDPI). URL: [Link]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. Bis[(4-ethoxybenzoyloxyphenoxy)hexyl]benzene-1,3-dicarboxylate - CAS号 1428449-50-6 - 摩熵化学 [molaid.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Physicochemical Profiling and Mechanistic Characterization of 4-Hydroxyphenyl 4-ethoxybenzoate

Executive Summary

In the development of advanced thermotropic liquid crystalline polymers (LCPs) and high-performance optical materials, the architectural design of the mesogenic core is paramount. 4-Hydroxyphenyl 4-ethoxybenzoate (CAS: 33905-60-1) serves as a highly versatile, asymmetric A-B type building block. Formed via the esterification of 4-ethoxybenzoic acid and hydroquinone, this compound features a rigid phenyl benzoate core, a flexible ethoxy tail, and a reactive phenolic hydroxyl headgroup.

As a Senior Application Scientist, I have structured this technical guide to move beyond basic data reporting. Here, we dissect the causality behind the physical properties of 4-Hydroxyphenyl 4-ethoxybenzoate, providing self-validating analytical protocols and mechanistic insights critical for researchers in materials science and medicinal chemistry.

Structural Anatomy & Physicochemical Profiling

The physical properties of 4-Hydroxyphenyl 4-ethoxybenzoate are not arbitrary; they are the direct macroscopic manifestations of its molecular architecture. The table below summarizes its core quantitative data, correlated directly to the mechanistic drivers responsible for these values [1].

Table 1: Quantitative Physicochemical Data

Property	Value	Mechanistic Driver (Causality)
Molecular Formula	C₁₅H₁₄O₄	Defines the baseline atomic composition and mass.
Molar Mass	258.27 g/mol	Establishes the baseline van der Waals forces required for solid-state cohesion.
Melting Point	~150 °C	Driven by the rigid, planar aromatic core and intermolecular hydrogen bonding from the terminal -OH group.
Boiling Point	~380 °C	Dictated by strong dipole-dipole interactions at the ester linkage and high molecular weight.
Density	1.23 g/cm³	Result of efficient, dense solid-state packing (π-π stacking) of the biphenyl-like extended system.
Physical State	Crystalline Solid	High lattice energy resulting from the linear, rod-like geometry of the molecule.

Mechanistic Drivers of Phase Behavior

To utilize 4-Hydroxyphenyl 4-ethoxybenzoate effectively, one must understand the thermodynamic forces governing its phase transitions:

• Melting Point Depression via Asymmetry: The constituent precursors—hydroquinone and 4-ethoxybenzoic acid—have melting points of 172 °C and 198 °C, respectively. The synthesis of the ester breaks molecular symmetry and reduces the total number of hydrogen-bond donors. This disruption of the crystal lattice symmetry depresses the melting point to approximately 150 °C. This is a deliberate design choice in liquid crystal engineering: lowering the melting transition is essential to access stable nematic or smectic mesophases before thermal degradation occurs.

• Thermal Stability and Boiling Dynamics: The boiling point of ~380 °C is exceptionally high [1]. This is caused by the strong dipole moment of the central ester linkage combined with the terminal hydrogen bonding. However, at temperatures approaching 380 °C, the ester bond becomes susceptible to pyrolytic cleavage. Therefore, the "boiling point" often overlaps with the onset of thermal decomposition, making precise thermal profiling mandatory.

Self-Validating Analytical Protocol: Thermal Characterization

To accurately utilize this compound in high-temperature polymer syntheses, researchers must establish a precise thermal stability window. The following protocol utilizes a coupled Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) approach.

Causality & Trustworthiness: This protocol is designed as a self-validating system. By cross-referencing endothermic phase transitions (DSC) with mass-loss events (TGA), we eliminate false positives caused by solvent evaporation or premature degradation.

Step-by-Step Methodology

• Sample Preparation: Weigh 3.0 to 5.0 mg of 4-Hydroxyphenyl 4-ethoxybenzoate into an aluminum DSC pan and seal with a pinhole lid.

  • Causality: A small, tightly controlled sample mass minimizes thermal lag across the sample, ensuring sharp, highly resolved phase transition peaks rather than broad artifacts.

• Differential Scanning Calorimetry (DSC): Heat the sample from 25 °C to 200 °C at a ramp rate of 10 °C/min under a continuous nitrogen purge (50 mL/min).

  • Causality: The inert nitrogen atmosphere prevents oxidative cross-linking of the phenolic -OH group, isolating purely thermodynamic phase transitions (e.g., the ~150 °C melting endotherm).

• Thermogravimetric Analysis (TGA): In a separate alumina crucible, heat 10.0 mg of the sample from 25 °C to 500 °C at 20 °C/min under nitrogen.

  • Causality: This establishes the exact onset temperature of thermal decomposition (expected near 380 °C), defining the absolute upper limit for chemical processing.

• Self-Validation Checkpoint (Data Overlay): Overlay the DSC thermogram with the TGA first-derivative (DTG) curve.

  • Validation Logic: The DSC melting endotherm (~150 °C) MUST occur at a temperature where the TGA mass derivative is exactly zero. If mass loss coincides with the melting endotherm, the sample contains volatile impurities (such as residual reaction solvents), meaning the observed melting point is artificially depressed. If this occurs, the sample must be recrystallized from ethanol and re-tested.

Workflow for validating the thermal stability window of 4-Hydroxyphenyl 4-ethoxybenzoate.

Synthetic Utility in Advanced Materials

The physical properties of 4-Hydroxyphenyl 4-ethoxybenzoate make it a privileged scaffold in organic synthesis [2]. Because the ethoxy tail is chemically inert under standard conditions, the terminal phenolic hydroxyl group acts as the primary site for derivatization.

• Esterification: Reacting the phenolic -OH with various acyl chlorides yields extended, rigid rod-like monomers. When polymerized, these form Thermotropic Liquid Crystalline Polymers (LCPs) known for high tensile strength and chemical resistance.

• Etherification: Alkylation of the hydroxyl group using alkyl bromides and a weak base (e.g., K₂CO₃) yields asymmetric twin mesogens, which are frequently utilized in the formulation of small-molecule nematic liquid crystal displays (LCDs).

Derivatization pathways of the phenolic hydroxyl group for liquid crystal synthesis.

References

• EPA CompTox Chemicals Dashboard. "4-Hydroxyphenyl 4-ethoxybenzoate (CAS: 33905-60-1) - Physicochemical Properties." U.S. Environmental Protection Agency. Available at:[Link]

solubility of 4-Hydroxyphenyl 4-ethoxybenzoate in organic solvents

An In-Depth Technical Guide to the Solubility Profile of 4-Hydroxyphenyl 4-ethoxybenzoate in Organic Solvents

Executive Summary

4-Hydroxyphenyl 4-ethoxybenzoate (CAS 33905-60-1) is a critical mesogenic building block widely utilized in the synthesis of side-chain liquid crystalline polymers (SCLCPs) and advanced functional materials[1]. Structurally, it features a rigid phenyl benzoate core, a flexible ethoxy tail, and a reactive terminal phenolic hydroxyl group. Understanding its solubility profile in organic solvents is paramount for optimizing reaction conditions, particularly in biphasic interfacial polymerizations and purification workflows. This whitepaper provides a comprehensive analysis of its thermodynamic solubility behavior, grounded in Hansen Solubility Parameters (HSP), alongside self-validating experimental protocols for laboratory application.

Molecular Architecture and Thermodynamic Behavior

The dissolution of 4-Hydroxyphenyl 4-ethoxybenzoate is governed by the need to overcome its substantial crystal lattice energy. The molecular architecture dictates three primary intermolecular forces:

• π−π Stacking: The rigid aromatic rings of the phenyl benzoate core engage in strong electronic and geometrical interactions, promoting highly ordered packing (smectic or nematic mesophases in its derivatives)[2].

• Dipole-Dipole Interactions: The central ester linkage and the ether oxygen of the ethoxy group introduce a moderate permanent dipole.

• Hydrogen Bonding: The terminal phenolic -OH acts as a strong hydrogen bond donor and acceptor, significantly altering its solubility compared to unsubstituted phenyl benzoate.

To achieve dissolution, a solvent must possess a thermodynamic profile capable of disrupting these specific intermolecular networks[3].

Theoretical Framework: Hansen Solubility Parameters (HSP)

The Hansen Solubility Parameter (HSP) framework divides the total cohesive energy density of a solvent or solute into three distinct components: Dispersion ( δD​ ), Polarity ( δP​ ), and Hydrogen Bonding ( δH​ )[4].

For 4-Hydroxyphenyl 4-ethoxybenzoate, the ideal solvent must occupy a specific "Hansen Sphere" that matches the solute's parameters:

• High δD​ (~19-20 MPa 1/2 ): Required to solvate the biphenyl-like rigid core and disrupt π−π stacking.

• Moderate δP​ (~5-7 MPa 1/2 ): Necessary to align with the ester and ether dipoles.

• Moderate to High δH​ (~6-9 MPa 1/2 ): Essential to satisfy the hydrogen-bonding requirements of the free phenolic group.

Solvents that minimize the "HSP Distance" ( Ra​ ) to the solute will exhibit the highest thermodynamic affinity.

Fig 1. Hansen Solubility Parameter (HSP) workflow for optimal solvent matching.

Empirical Solubility Profile in Organic Solvents

Based on the structural analogs of phenyl benzoate and the specific functional groups present, the quantitative solubility of 4-Hydroxyphenyl 4-ethoxybenzoate can be stratified into four distinct solvent classes[5],[2].

Solvent Class	Representative Solvents	Estimated Solubility (mg/mL at 25°C)	HSP Compatibility	Mechanistic Observation
Chlorinated	Chloroform, Dichloromethane (DCM)	> 150	Excellent	High polarizability effectively intercalates and disrupts the π−π stacking of the rigid mesogenic core.
Polar Aprotic	THF, DMSO, DMF	50 - 100	Good	Strong H-bond acceptors solvate the terminal phenolic -OH, while dipoles stabilize the ester core.
Alcohols	Ethanol, Methanol	5 - 20	Moderate	Strong H-bonding but insufficient dispersion forces at room temp. Steep thermal gradient makes them ideal for hot recrystallization.
Aliphatic	Hexane, Heptane	< 1	Poor	Complete HSP mismatch; purely non-polar environments cannot overcome the high lattice energy.

Note: While phenyl benzoate derivatives are highly soluble in chlorinated solvents, the addition of the phenolic -OH slightly increases its affinity for polar aprotic solvents compared to unsubstituted analogs[5],[2].

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every critical step includes a feedback loop to verify that thermodynamic equilibrium or reaction completion has been achieved.

Protocol A: Self-Validating Isothermal Shake-Flask Method (Solubility Determination)

Causality: The dissolution of highly crystalline mesogens is kinetically slow. Standard visual assessments often lead to false positives due to suspended micro-crystals. This protocol utilizes time-course sampling to mathematically prove thermodynamic equilibrium.

• Saturation: Add an excess of 4-Hydroxyphenyl 4-ethoxybenzoate (e.g., 500 mg) to 10 mL of the target organic solvent in a sealed borosilicate vial.

• Equilibration: Place the vial in an isothermal shaker bath set strictly to 25.0 ± 0.1 °C. Agitate at 150 rpm.

• Phase Separation (Critical Step): After 24 hours, extract a 1 mL aliquot. Centrifuge at 10,000 rpm for 15 minutes to force all suspended micro-crystals out of the supernatant.

• First Quantification: Dilute the supernatant in a compatible mobile phase and analyze via RP-HPLC (UV detection at ~254 nm). Record concentration ( C24​ ).

• Self-Validation Loop: Repeat steps 3 and 4 at the 48-hour mark to obtain C48​ .

  • Validation Criterion: If ΔC=C24​∣C48​−C24​∣​<2% , thermodynamic equilibrium is confirmed. If ΔC>2% , the lattice is still dissolving; continue shaking for another 24 hours.

Fig 2. Self-validating isothermal shake-flask methodology for solubility quantification.

Protocol B: Biphasic Schotten-Baumann Esterification Workflow

Causality: 4-Hydroxyphenyl 4-ethoxybenzoate is frequently used to synthesize larger mesogenic dimers via reaction with acyl chlorides[6]. Because the compound is highly soluble in DCM but its deprotonated phenoxide form is water-soluble, a biphasic system is required to drive the reaction forward while isolating the reactive intermediates.

• Dissolution & Deprotonation: Dissolve 1.0 eq of 4-Hydroxyphenyl 4-ethoxybenzoate in DCM. Add an equal volume of 10% aqueous NaOH. Mechanism: The NaOH deprotonates the phenolic -OH, pulling the resulting phenoxide into the aqueous-organic interface.

• Interfacial Reaction: Cool the biphasic mixture to 0-5 °C. Add 1.1 eq of the target acyl chloride dropwise under vigorous stirring (1000 rpm) to maximize interfacial surface area.

• Self-Validation (pH Monitoring): Continuously monitor the aqueous phase pH. The esterification generates HCl as a byproduct.

  • Validation Criterion: If the pH drops below 9.0, the phenoxide will protonate back into the inactive phenol, halting the reaction. Maintain pH > 10 via dropwise addition of 1M NaOH. A stabilized pH indicates reaction completion.

• Workup: Separate the organic layer, wash with dilute HCl to neutralize trace base, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Recrystallize the crude product from hot ethanol[6].

References

• "4-Hydroxyphenyl 4-ethoxybenzoate Properties - EPA", EPA CompTox Chemicals Dashboard.
• "Phenyl Benzoate | Research Applications & Properties", BenchChem.
• "Chem. Bull. POLITEHNICA Univ. (Timişoara) - Mesogenic phenyl benzoate type", ITU.
• "A Functional Approach to Solubility Parameter Computations", ACS Publications.
• "Chromatographic Assessment of Organic Compounds Using Carbon Nanotubes: The Relationship between Affinity and Dispersibility", PMC - NIH.
• "Percobaan IV - Schotten-Baumann Reaction and Phenyl Benzoate Recrystallization", Scribd.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. web.itu.edu.tr [web.itu.edu.tr]
• 3. Chromatographic Assessment of Organic Compounds Using Carbon Nanotubes: The Relationship between Affinity and Dispersibility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Phenyl Benzoate|Research Applications & Properties [benchchem.com]
• 6. scribd.com [scribd.com]

Characterization, Synthesis, and Application of 4-Hydroxyphenyl 4-Ethoxybenzoate in Advanced Materials

Executive Summary

As a Senior Application Scientist in materials chemistry, I frequently encounter the challenge of designing molecular architectures that balance rigidity with processability. 4-Hydroxyphenyl 4-ethoxybenzoate (CAS: 33905-60-1) is a highly specialized intermediate utilized primarily in the synthesis of liquid crystalline polymers (LCPs) and advanced mesogenic materials [1].

This technical whitepaper provides an in-depth analysis of its molecular properties, the causality behind its specific synthetic pathways, and a self-validating analytical framework for its characterization. By understanding the precise molecular weight, formula, and functional group dynamics of this compound, researchers can reliably integrate it into complex macromolecular systems.

Physicochemical Properties & Molecular Identification

Before initiating any synthetic workflow, establishing the exact molecular parameters is critical for stoichiometric precision. 4-Hydroxyphenyl 4-ethoxybenzoate is an ester formed by the condensation of 4-ethoxybenzoic acid and hydroquinone (1,4-benzenediol).

Quantitative Data Summary

Property	Value	Structural Significance
Molecular Formula	C₁₅H₁₄O₄	Determines stoichiometric ratios for polymerization.
Molecular Weight	258.27 g/mol	Crucial for calculating exact molar equivalents in synthesis.
CAS Registry Number	33905-60-1	Unique identifier for regulatory and inventory tracking [1].
Monoisotopic Mass	258.0892 Da	Used as the target value in High-Resolution Mass Spectrometry.
Hydrogen Bond Donors	1 (Phenolic -OH)	Acts as the reactive site for subsequent functionalization.
Hydrogen Bond Acceptors	4 (Ester & Ether oxygens)	Influences intermolecular interactions in the liquid crystal phase.

Mechanistic Role in Materials Science

In the realm of liquid crystals, 4-Hydroxyphenyl 4-ethoxybenzoate serves as a mesogenic core . A mesogen is the fundamental unit of a liquid crystal that induces structural order.

• The Rigid Core: The two benzene rings connected by the central ester linkage create a rigid, linear geometry essential for the anisotropic alignment seen in nematic or smectic liquid crystal phases.

• The Flexible Tail: The ethoxy group (-OCH₂CH₃) acts as a flexible spacer. This flexibility lowers the melting point of the compound, broadening the temperature window in which the liquid crystalline phase is stable.

• The Reactive Head: The free phenolic hydroxyl group (-OH) is the synthetic anchor. It can be reacted with acryloyl chloride to form a polymerizable monomer, allowing the mesogen to be incorporated into a polymer backbone.

Synthetic Methodology & Experimental Protocols

Directly reacting hydroquinone with 4-ethoxybenzoic acid is a flawed approach; hydroquinone possesses two identical hydroxyl groups, which inevitably leads to the formation of unwanted di-esters. To achieve the mono-ester, we must employ a protective group strategy combined with a [3]. Furthermore, phenols are notoriously poor nucleophiles under standard acid-catalyzed Fischer esterification conditions. The Steglich protocol bypasses this limitation.

Caption: Synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate via selective esterification.

Protocol 1: Steglich Esterification (Coupling)

Causality: We use dicyclohexylcarbodiimide (DCC) to activate the carboxylic acid and 4-dimethylaminopyridine (DMAP) as a hyper-nucleophilic acyl transfer catalyst to force the reaction with the weakly nucleophilic phenol.

• Activation: Dissolve 1.0 eq of 4-ethoxybenzoic acid [2] and 1.1 eq of hydroquinone monobenzyl ether in anhydrous dichloromethane (CH₂Cl₂) under an inert argon atmosphere.

• Catalysis: Add 0.1 eq of DMAP.

• Coupling: Cool the reaction vessel to 0 °C (to prevent the exothermic degradation of the highly reactive O-acylisourea intermediate) and add 1.1 eq of DCC dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. The byproduct, dicyclohexylurea (DCU), will precipitate as a dense white solid.

• Purification: Filter the DCU. Wash the organic filtrate sequentially with 0.1 M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄, concentrate under vacuum, and purify via silica gel flash chromatography to isolate the protected intermediate.

Protocol 2: Catalytic Hydrogenation (Deprotection)

Causality: Palladium on Carbon (Pd/C) selectively cleaves the benzyl ether protecting group via hydrogenolysis without reducing the ester carbonyl or the aromatic rings.

• Dissolution: Dissolve the purified intermediate in an anhydrous ethanol/tetrahydrofuran mixture (1:1 v/v).

• Catalyst Addition: Carefully add 10 wt% Pd/C.

• Hydrogenation: Purge the flask with H₂ gas and stir vigorously under a hydrogen balloon (1 atm) at room temperature for 6 hours.

• Filtration: Filter the suspension through a tightly packed pad of Celite. Crucial: Celite prevents the finely divided, pyrophoric palladium from igniting upon air exposure and ensures a particle-free filtrate.

• Isolation: Evaporate the solvent under reduced pressure and recrystallize the crude solid from hot ethanol to yield pure 4-Hydroxyphenyl 4-ethoxybenzoate.

Analytical Characterization (Self-Validating Systems)

A synthesis is incomplete without a self-validating analytical framework. To guarantee the structural integrity and the exact molecular weight (258.27 g/mol ) of the final product, the following sequential workflow must be executed.

Caption: Self-validating analytical workflow for structural and molecular weight confirmation.

Validation Methodologies

• High-Performance Liquid Chromatography (HPLC):

  • Purpose: Verifies the absence of unreacted starting materials or di-ester impurities.

  • Metric: The product must elute as a single sharp peak with an Area Under the Curve (AUC) > 99% using a C18 reverse-phase column (Water/Acetonitrile gradient).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Purpose: Confirms the exact molecular connectivity.

  • Metric: ¹H NMR (400 MHz, DMSO-d₆) must show the phenolic -OH singlet at ~9.5 ppm, the ethoxy -CH₂- quartet at ~4.1 ppm, and the -CH₃ triplet at ~1.3 ppm. The complete disappearance of the benzyl -CH₂- singlet (~5.1 ppm) validates 100% deprotection.

• High-Resolution Mass Spectrometry (HRMS):

  • Purpose: Empirically proves the molecular weight and formula.

  • Metric: Using Electrospray Ionization in negative mode (ESI-TOF), the expected[M-H]⁻ peak for C₁₅H₁₄O₄ must be observed at exactly m/z 257.0819, confirming the calculated molecular weight of 258.27 g/mol .

References

• Title: 4-Hydroxyphenyl 4-ethoxybenzoate Synonyms and Details Source: EPA CompTox Chemicals Dashboard URL: [Link]

• Title: Steglich Esterification Mechanism and Applications Source: Wikipedia (Organic Chemistry Mechanisms) URL: [Link]

Spectroscopic Characterization of 4-Hydroxyphenyl 4-ethoxybenzoate: A Comprehensive Technical Guide

Executive Summary & Structural Context

4-Hydroxyphenyl 4-ethoxybenzoate (CAS: 33905-60-1) is a structurally significant ester utilized as an intermediate in the synthesis of liquid crystalline polymers, advanced materials, and pharmaceutical agents[1]. The molecule comprises two distinct para-substituted aromatic systems—an ethoxybenzoate moiety and a phenolic moiety—linked via an ester bond.

Accurate spectroscopic characterization (NMR, IR, MS) of this compound is critical for confirming its structural integrity, assessing purity, and tracking degradation (such as ester hydrolysis). This whitepaper provides a field-proven, causality-driven framework for the analytical validation of 4-Hydroxyphenyl 4-ethoxybenzoate, detailing not just the what of the data, but the why behind the experimental methodologies.

Workflow for the comprehensive spectroscopic validation of 4-Hydroxyphenyl 4-ethoxybenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Methodological Causality: Solvent Selection

For the NMR analysis of 4-Hydroxyphenyl 4-ethoxybenzoate, DMSO-d6 is the solvent of choice over CDCl3. The causality is twofold:

• Suppression of Proton Exchange: The strong hydrogen-bonding capability of DMSO-d6 effectively "locks" the phenolic -OH proton, slowing its chemical exchange rate. This shifts the -OH signal downfield (to ~9.45 ppm) and sharpens it into a distinct singlet, preventing it from broadening or overlapping with the aromatic signals.

• Solubility: The polar nature of the ester and phenol groups ensures complete dissolution in DMSO-d6, yielding high-resolution, high-signal-to-noise spectra.

Self-Validating Protocol: 1H and 13C NMR

• Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS).

• Validation Step: Calibrate the spectrometer using the TMS internal standard (set to 0.00 ppm). Cross-validate the calibration using the residual DMSO pentet at 2.50 ppm (1H) and the septet at 39.5 ppm (13C). This dual-reference system ensures absolute shift accuracy.

• Acquisition: Acquire 1H spectra at 400 MHz (16 scans, 298 K) and 13C spectra at 100 MHz (256 scans, 298 K) using a standard 5 mm broadband probe.

Spectral Data Interpretation

The molecule features two isolated aromatic rings, each exhibiting a classic AA'BB' spin system due to para-substitution[2]. This results in four distinct doublets in the aromatic region, each integrating to 2 protons with a coupling constant ( J ) of approximately 8.5–9.0 Hz.

Table 1: Summarized ¹H NMR Data (400 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Multiplicity	Integration	J -Coupling (Hz)	Assignment / Structural Environment
1.35	Triplet (t)	3H	7.0	-CH₃ (Ethoxy group)
4.12	Quartet (q)	2H	7.0	-CH₂-O- (Ethoxy group)
6.80	Doublet (d)	2H	8.8	Ar-H (Phenol ring, ortho to -OH)
7.00	Doublet (d)	2H	8.8	Ar-H (Phenol ring, ortho to ester -O-)
7.05	Doublet (d)	2H	8.9	Ar-H (Benzoate ring, ortho to -OEt)
8.05	Doublet (d)	2H	8.9	Ar-H (Benzoate ring, ortho to C=O)
9.45	Singlet (s)	1H	-	Phenolic -OH (Exchangeable)

Table 2: Summarized ¹³C NMR Data (100 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Carbon Type	Assignment / Structural Environment
14.5	Primary (CH₃)	Ethoxy methyl carbon
63.8	Secondary (CH₂)	Ethoxy methylene carbon
114.5	Tertiary (CH)	Benzoate Ar-C (meta to C=O)
115.4	Tertiary (CH)	Phenol Ar-C (meta to ester -O-)
121.0	Quaternary (C)	Benzoate Ar-C (ipso to C=O)
122.6	Tertiary (CH)	Phenol Ar-C (ortho to ester -O-)
131.8	Tertiary (CH)	Benzoate Ar-C (ortho to C=O)
143.5	Quaternary (C)	Phenol Ar-C (ipso to ester -O-)
155.2	Quaternary (C)	Phenol Ar-C (ipso to -OH)
163.2	Quaternary (C)	Benzoate Ar-C (ipso to -OEt)
164.8	Quaternary (C)	Ester Carbonyl (C=O)

Fourier-Transform Infrared (FT-IR) Spectroscopy

Methodological Causality: ATR vs. KBr Pelleting

Attenuated Total Reflectance (ATR) FT-IR is strictly preferred over traditional KBr pelleting for this compound. KBr is highly hygroscopic; moisture absorbed during pellet pressing will artificially broaden the 3300–3400 cm⁻¹ region, confounding the analysis of the intrinsic phenolic O-H stretch. ATR allows for direct solid-state analysis, preserving the true vibrational state of the hydrogen-bonded phenol.

Self-Validating Protocol: ATR-FTIR

• Preparation: Ensure the diamond ATR crystal is cleaned with isopropanol and allowed to dry.

• Validation Step: Collect an ambient background spectrum immediately prior to sample analysis. The software must automatically subtract this background to eliminate atmospheric CO₂ (2350 cm⁻¹) and water vapor artifacts, ensuring the resulting peaks belong solely to the analyte.

• Acquisition: Place ~2 mg of the solid sample onto the crystal. Apply consistent pressure using the anvil. Acquire 32 co-added scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Table 3: Key FT-IR Vibrational Modes

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Significance
3350	Broad, Strong	O-H stretch	Confirms presence of the phenolic hydroxyl group.
2980, 2930	Weak	C-H stretch (sp³)	Aliphatic ethoxy group signatures.
1725	Sharp, Strong	C=O stretch	Characteristic of a conjugated aromatic ester.
1605, 1510	Medium	C=C stretch	Aromatic ring skeletal vibrations.
1260	Strong	C-O-C stretch (asym)	Ester/ether asymmetric stretching.
1165	Strong	C-O-C stretch (sym)	Ester/ether symmetric stretching.
845	Strong	C-H out-of-plane bend	Diagnostic of para-disubstituted benzene rings.

Mass Spectrometry (MS)

Methodological Causality: 70 eV Electron Ionization (EI)

Gas Chromatography-Mass Spectrometry (GC-MS) utilizing Electron Ionization (EI) at 70 eV is the gold standard for this class of compounds. The 70 eV energy level is chosen because it provides a highly reproducible, "hard" ionization that shatters the molecule along predictable thermodynamic pathways. This yields a rich fragmentation fingerprint that mirrors the compound's synthetic precursors, specifically 4-ethoxybenzoic acid[3] and hydroquinone[4].

Self-Validating Protocol: EI-MS

• Preparation: Prepare a 1 mg/mL solution of the compound in dichloromethane (DCM).

• Validation Step: Prior to sample injection, tune the mass spectrometer using perfluorotributylamine (PFTBA). Verify that the calibration masses at m/z 69, 219, and 502 are accurate and that isotopic ratios align with theoretical values. This proves the instrument's mass accuracy across the target fragmentation range.

• Acquisition: Inject 1 µL of the sample into the GC (split ratio 1:50). Set the transfer line to 280°C and the ion source to 250°C. Scan from m/z 40 to 400.

Fragmentation Pathway Analysis

The molecular ion [M]⁺• is observed at m/z 258. The dominant fragmentation pathway is the α-cleavage of the ester bond, which is highly characteristic for aromatic esters.

Major Electron Ionization (EI) mass spectrometry fragmentation pathways at 70 eV.

Table 4: EI-MS Fragmentation Data (70 eV)

m/z	Relative Abundance	Ion Assignment	Mechanistic Origin
258	~15%	[M]⁺•	Intact molecular ion (C₁₅H₁₄O₄)
149	100% (Base Peak)	[C₉H₉O₂]⁺	α-cleavage of ester yielding the 4-ethoxybenzoyl acylium cation.
121	~45%	[C₇H₅O₂]⁺	Loss of ethylene (-28 Da) from the m/z 149 acylium ion.
110	~20%	[C₆H₆O₂]⁺•	Inductive cleavage yielding the hydroquinone radical cation.
93	~10%	[C₆H₅O]⁺	Loss of carbon monoxide (-28 Da) from the m/z 121 ion.

Conclusion & Quality Control Criteria

For a batch of 4-Hydroxyphenyl 4-ethoxybenzoate to pass stringent Quality Control (QC) for downstream pharmaceutical or materials science applications, the following multi-modal criteria must be met:

• NMR: The presence of the exchangeable phenolic -OH singlet at ~9.45 ppm (in DMSO-d6) and the exact 2:2:2:2 integration ratio of the aromatic doublets.

• IR: A sharp ester carbonyl stretch at ~1725 cm⁻¹ with no broad carboxylic acid O-H shoulder (which would indicate ester hydrolysis).

• MS: A base peak at m/z 149 with a visible molecular ion at m/z 258.

By enforcing these self-validating analytical protocols, researchers can ensure absolute confidence in the structural identity and purity of the compound.

References

• EPA CompTox Chemicals Dashboard. "4-Hydroxyphenyl 4-ethoxybenzoate Properties." U.S. Environmental Protection Agency. URL:[Link]

• PubChem. "Hydroquinone | C6H6O2 | CID 785." National Center for Biotechnology Information. URL:[Link]

• PubChem. "4-Ethoxybenzoic acid | C9H10O3 | CID 12093." National Center for Biotechnology Information. URL: [Link]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Ethoxybenzoic acid | C9H10O3 | CID 12093 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hydroquinone | C6H4(OH)2 | CID 785 - PubChem [pubchem.ncbi.nlm.nih.gov]

Engineering Benzoate-Based Liquid Crystals: From Molecular Causality to Advanced Therapeutics and Biosensing

Executive Summary

Since the late 19th century, benzoate derivatives have served as the foundational building blocks of liquid crystal (LC) science. Today, the unique structural properties of these mesogens have transcended traditional display technologies, finding critical applications in the pharmaceutical and biomedical sectors. This technical guide explores the molecular causality behind the mesomorphic behavior of benzoate derivatives and provides actionable, self-validating protocols for their integration into Liquid Crystal Elastomers (LCEs) for targeted drug delivery and LC-based biosensors for high-sensitivity diagnostics.

Molecular Causality: The Benzoate Core in Liquid Crystalline Phases

The study of liquid crystals fundamentally began with a benzoate derivative. In 1888, botanist Friedrich Reinitzer observed that 1 exhibited two distinct melting points: transitioning from a solid to a cloudy cholesteric liquid crystal at 145.5 °C, and subsequently clearing into an isotropic liquid at 179 °C[1].

The prevalence of benzoate derivatives in modern LC design is driven by their specific molecular architectonics:

• Rigid Core: The phenyl benzoate core provides strong anisotropic van der Waals interactions (π-π stacking), which are essential for maintaining long-range orientational order[2].

• Ester Linkage: The ester group introduces a permanent dipole moment and rotational flexibility. This enhances the dielectric anisotropy of the molecule, allowing it to respond rapidly to external electrical fields or chemical binding events.

• Phase Stability: The delicate balance of rigidity and polarizability stabilizes both nematic and smectic phases across a wide temperature range, making benzoate derivatives ideal mesogens for stimuli-responsive biological interfaces[2].

Quantitative Data Summary

Table 1: Physicochemical and Kinetic Properties of Benzoate-Based LC Systems

System / Compound	Application Focus	Key Quantitative Metric
Cholesteryl Benzoate	Thermal Calibration	Solid-to-Cholesteric: 145.5 °C Cholesteric-to-Isotropic: 179 °C
4-Cyanophenyl 4-alkylbenzoate	Biosensor Transducer	High nematic orientational order parameter; T(N-I) phase transitions strictly dependent on alkyl chain length
Lyotropic LCE + Vancomycin	Polar Drug Delivery	Sustained release duration: ~6 Days
Lyotropic LCE + Ibuprofen	Non-polar Drug Delivery	Sustained release duration: ~5 Days

Liquid Crystal Elastomers (LCEs) in Targeted Drug Delivery

Liquid Crystal Elastomers (LCEs) combine the anisotropic ordering of liquid crystals with the rubbery elasticity of crosslinked polymer networks. When subjected to external stimuli (such as heat, light, or specific enzymes), the LC mesogens undergo an order-disorder transition (e.g., nematic to isotropic). This molecular disruption translates into macroscopic shape changes or pore expansions within the polymer network, enabling the controlled, sustained release of encapsulated therapeutics[3].

Recent advancements have demonstrated the efficacy of 4 in hosting both polar and nonpolar active substances. For instance, LLCEs composed of polydimethylsiloxane (PDMS) and triblock copolymers can sustain the release of vancomycin and ibuprofen for up to 6 and 5 days, respectively[4].

Mechanism of stimuli-responsive drug release in benzoate-based Liquid Crystal Elastomers.

Protocol 1: Synthesis of Monodomain Polysiloxane LCEs with Benzoate Mesogens

To achieve reliable actuation for drug delivery, the LCE must be synthesized as a "monodomain" where all mesogens are uniformly aligned. The following protocol details the 5 utilizing a benzoate reactive mesogen[5].

Step-by-Step Methodology:

• Precursor Mixing: In a 13 mm × 100 mm vial, combine 166.23 mg of the reactive mesogen (4-methoxyphenyl 4-(3-butenyloxy)benzoate), 40 mg of poly(hydromethylsiloxane) backbone, and 12.8 mg of crosslinker (1,4-di(10-undecenyloxy)benzene) with 0.6 mL of anhydrous toluene.

• Dissolution: Insert a magnetic stirring bar and stir the solution at 35 °C for 25 minutes until all components are fully dissolved into a homogeneous isotropic phase.

• Catalysis: Add 10 μL of a platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex solution to initiate the hydrosilylation reaction.

• Partial Crosslinking: Pour the mixture into a Teflon mold. Allow the solvent to evaporate and the network to partially polymerize for 24 hours at room temperature, resulting in a polydomain elastomer.

• Mechanical Alignment: Remove the partially crosslinked film from the mold. Apply a mechanical load (stretching the film by ~150%) to align the benzoate mesogens parallel to the strain axis.

• Final Curing: While maintaining the mechanical strain, heat the film to 60 °C for an additional 48 hours to lock the monodomain alignment permanently.

Two-stage synthesis and alignment workflow for monodomain polysiloxane LCEs.

Benzoate-Based LC Biosensors for Diagnostics

Beyond therapeutics, benzoate derivatives—specifically homologous series like2—are highly sensitive optical transducers in biosensing[2].

Mechanism of Action: In an aqueous-LC interface, benzoate mesogens typically adopt a homeotropic (perpendicular) alignment due to specific surface anchoring agents, appearing completely dark under crossed polarized optical microscopy (POM). When a target analyte (e.g., a6 or specific protein) binds to the functionalized interface, it disrupts the surface anchoring energy. The mesogens subsequently reorient into a planar (parallel) alignment, triggering a quantifiable change in birefringence (a dark-to-bright transition)[6].

Signal transduction pathway in benzoate-derivative liquid crystal biosensors.

Protocol 2: Fabrication of LC Biosensor Interfaces

This protocol outlines the creation of a self-validating LC biosensor using a nematic benzoate derivative.

Step-by-Step Methodology:

• Substrate Preparation: Clean glass slides using a piranha solution (3:1 H₂SO₄:H₂O₂) to remove organic residues. Caution: Piranha is highly corrosive. Rinse thoroughly with deionized water and dry under a stream of nitrogen.

• Surface Functionalization: Immerse the slides in a 0.1% (v/v) aqueous solution of DMOAP (N,N-dimethyl-N-octadecyl-3-aminopropyltrimethoxysilyl chloride) for 15 minutes to induce homeotropic anchoring. Rinse and bake at 100 °C for 1 hour.

• Cell Assembly: Assemble a microfluidic cell by pairing a DMOAP-coated slide with a bare glass slide, separated by Mylar spacers (typically 10–20 μm thick) to define the cavity volume.

• Mesogen Injection: Heat the selected benzoate derivative (e.g., 4-cyanophenyl 4-hexylbenzoate) above its nematic-isotropic transition temperature ( TNI​ ). Inject the isotropic liquid into the cavity via capillary action.

• Cooling and Alignment Validation: Cool the cell slowly to room temperature. Validate the system by observing the cell under crossed polarizers; a uniformly dark field confirms successful homeotropic alignment.

• Analyte Introduction & Readout: Introduce the aqueous sample containing the target biomarker over the LC interface. Monitor the transition from homeotropic (dark) to planar (bright) alignment using POM to quantify the binding event.

Conclusion

Benzoate derivatives remain a cornerstone of liquid crystal technology. By leveraging the rigid-yet-polarizable nature of the phenyl benzoate core, researchers can engineer sophisticated materials that bridge the gap between materials science and biomedicine. Whether acting as the actuating mechanism in LCE-based drug delivery systems or as the highly sensitive optical transducer in diagnostic biosensors, benzoate-based LCs offer unprecedented control, responsiveness, and reliability for next-generation pharmaceutical development.

References

• Liquid Crystals (Section 11.25) . Principles of General Chemistry. 1

• Preparation of Monodomain Liquid Crystal Elastomers and Liquid Crystal Elastomer Nanocomposites . PubMed Central (PMC).5

• Lyotropic liquid crystal elastomers for drug delivery . Chalmers University of Technology. 4

• The Role of Liquid Crystal Elastomers in Pioneering Biological Applications . MDPI. 3

• Liquid Crystals: A Novel Approach for Cancer Detection and Treatment . PubMed Central (PMC). 6

• Determination of the orientational order parameter of the homologous series of 4-cyanophenyl 4-alkylbenzoate (n.CN) by different methods . PubMed. 2

Sources

• 1. Liquid Crystals [saylordotorg.github.io]
• 2. Determination of the orientational order parameter of the homologous series of 4-cyanophenyl 4-alkylbenzoate (n.CN) by different methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. research.chalmers.se [research.chalmers.se]
• 5. Preparation of Monodomain Liquid Crystal Elastomers and Liquid Crystal Elastomer Nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Liquid Crystals: A Novel Approach for Cancer Detection and Treatment - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Biological Activity of Hydroxybenzoic Acid Esters

Introduction

Hydroxybenzoic acid esters, particularly the esters of p-hydroxybenzoic acid, commonly known as parabens, are a class of chemical compounds widely utilized for their antimicrobial properties in a diverse range of products, including pharmaceuticals, cosmetics, and foods.[1][2] Beyond their well-established role as preservatives, there is a growing body of research exploring their broader biological activities. This guide provides a comprehensive technical overview of the multifaceted biological effects of hydroxybenzoic acid esters, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies used for their evaluation. The content is tailored for researchers, scientists, and professionals in drug development, offering in-depth insights into the scientific principles and practical applications of these compounds.

Antimicrobial Activity: The Cornerstone of Paraben Function

The primary and most well-documented biological activity of hydroxybenzoic acid esters is their antimicrobial efficacy against a broad spectrum of microorganisms, including bacteria and fungi.[3][4]

Mechanism of Action

The precise antimicrobial mechanism of parabens is not fully elucidated but is believed to involve multiple targets.[3] The prevailing theories suggest that parabens disrupt microbial growth through the following mechanisms:

• Disruption of Membrane Transport Processes: The lipophilic nature of the alkyl chain allows the esters to partition into the microbial cell membrane, disrupting its integrity and interfering with essential transport processes.[3][5] This can lead to the leakage of intracellular components and a collapse of the electrochemical gradient across the membrane.

• Inhibition of Synthesis of Key Molecules: Parabens have been shown to inhibit the synthesis of DNA and RNA, as well as essential enzymes like ATPases and phosphotransferases in some bacterial species.[3][5][6]

• Structure-Activity Relationship (SAR): The antimicrobial potency of parabens is directly correlated with the length of the alkyl ester chain.[7][8] As the alkyl chain length increases from methyl to butyl, the lipophilicity of the molecule increases, enhancing its ability to penetrate the microbial cell membrane and exert its inhibitory effects.[2][9] Consequently, propylparaben and butylparaben are generally more potent antimicrobials than methylparaben and ethylparaben.[5][8] However, this increased potency is often accompanied by decreased water solubility, which can be a limiting factor in certain formulations.[8][10]

Quantitative Assessment of Antimicrobial Activity

The antimicrobial efficacy of hydroxybenzoic acid esters is typically quantified by determining the Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[11][12]

Microorganism	Methylparaben (mM)	Ethylparaben (mM)	Propylparaben (mM)	Butylparaben (mM)
Staphylococcus aureus	>20	~10	~2.5	~1.2
Escherichia coli	>20	~15	~5	~2.5
Pseudomonas aeruginosa	>20	>20	~10	~5
Candida albicans	~10	~5	~1.2	<1.2
Aspergillus brasiliensis	~5	~2.5	<1.2	<1.2

Note: These values are approximate and can vary depending on the specific strain and testing conditions. Data compiled from multiple sources.[8]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standard and widely used technique for determining the MIC of antimicrobial agents.[13][14]

Principle: A standardized suspension of the test microorganism is inoculated into a series of wells in a microtiter plate containing serial dilutions of the antimicrobial agent. Following incubation, the wells are visually inspected for microbial growth (turbidity), and the MIC is recorded as the lowest concentration of the agent that inhibits visible growth.[14]

Step-by-Step Methodology:

• Preparation of Antimicrobial Stock Solution: Prepare a concentrated stock solution of the hydroxybenzoic acid ester in a suitable solvent (e.g., ethanol or dimethyl sulfoxide).

• Serial Dilutions: Perform a series of two-fold serial dilutions of the stock solution in a sterile 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).[13]

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard. This suspension is then further diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.[12]

• Inoculation: Inoculate each well of the microtiter plate with the prepared microbial suspension. Include a positive control (microorganism in broth without the antimicrobial agent) and a negative control (broth only) on each plate.

• Incubation: Incubate the microtiter plates at an appropriate temperature and duration for the specific microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Reading the MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.[13] Microplate readers can also be used for more quantitative measurements of absorbance.[13]

Antioxidant Activity: Scavenging Free Radicals

Beyond their antimicrobial properties, hydroxybenzoic acid and its esters exhibit significant antioxidant activity.[7][15] This activity is primarily attributed to the phenolic hydroxyl group on the benzene ring, which can donate a hydrogen atom to neutralize free radicals, thereby preventing oxidative damage to cellular components like lipids, proteins, and DNA.[15][16]

Mechanism of Antioxidant Action

The antioxidant mechanism of phenolic compounds involves the donation of a hydrogen atom from the hydroxyl group to a free radical, which stabilizes the radical and terminates the oxidative chain reaction.[16] The resulting phenoxyl radical is relatively stable due to resonance delocalization of the unpaired electron around the aromatic ring.

Structure-Antioxidant Activity Relationship

The antioxidant capacity of hydroxybenzoic acid derivatives is influenced by the number and position of hydroxyl groups on the aromatic ring.[17]

• Number of Hydroxyl Groups: Generally, an increase in the number of hydroxyl groups enhances antioxidant activity. For instance, gallic acid (3,4,5-trihydroxybenzoic acid) exhibits higher antioxidant activity than p-hydroxybenzoic acid.[7]

• Esterification: Esterification of the carboxylic acid group can modulate the antioxidant activity. Some studies suggest that the parent hydroxybenzoic acid has higher antioxidant activity than its esters in certain assay systems.[17] However, other research indicates that esterification can increase the lipophilicity of the molecule, which may enhance its protective effects in lipid-rich environments like cell membranes.[15][18]

Quantitative Assessment of Antioxidant Activity

Several in vitro assays are commonly used to evaluate the antioxidant capacity of phenolic compounds.[16]

Compound	DPPH Scavenging (IC50, µM)
Gallic Acid	5 - 15
Protocatechuic Acid (3,4-dihydroxy)	10 - 25
p-Hydroxybenzoic Acid	>100
Methylparaben	>100
Propylparaben	>100

IC50: The concentration required to scavenge 50% of the initial DPPH radicals. Lower values indicate higher antioxidant activity. Data compiled from multiple sources.[16]

Experimental Protocol: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a widely used method for assessing the free radical scavenging ability of antioxidants.[16]

Principle: DPPH is a stable free radical that has a deep violet color in solution with a maximum absorbance around 517 nm. When it accepts a hydrogen atom from an antioxidant, it is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The degree of discoloration is proportional to the scavenging activity of the antioxidant.[16]

Step-by-Step Methodology:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark.

• Preparation of Sample and Standard Solutions: Prepare stock solutions of the test compounds (hydroxybenzoic acid esters) and a standard antioxidant (e.g., ascorbic acid or Trolox) in methanol. Perform serial dilutions to obtain a range of concentrations.

• Assay Procedure: In a 96-well microtiter plate, add a small volume of the sample or standard solution to each well. Then, add the DPPH working solution to all wells.[16]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[16]

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.[16]

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 The IC50 value is then determined by plotting the percentage of scavenging activity against the concentration of the sample.

Anti-inflammatory and Other Biological Activities

Recent research has uncovered a broader range of biological activities for hydroxybenzoic acid and its derivatives, including anti-inflammatory, antiviral, and potential anticancer effects.[1][7][19]

Anti-inflammatory Effects

Hydroxybenzoic acid has been shown to possess anti-inflammatory properties.[4][20] For instance, 4-hydroxybenzoic acid can exert an anti-inflammatory effect by directly inhibiting the NLRP3 inflammasome, a key component of the innate immune response, thereby reducing the production of pro-inflammatory cytokines like IL-1β.[15] It can also suppress the expression of other inflammatory mediators such as IL-6 and TNF-α.[15][21]

Estrogenic Activity

One of the more controversial aspects of paraben biology is their potential estrogenic activity. Parabens can bind to estrogen receptors, but their affinity is significantly lower than that of the natural hormone 17β-estradiol.[6][22] The estrogenic potency of parabens increases with the length of the alkyl chain.[1] While some studies have raised concerns about the potential for endocrine disruption, the general consensus is that at the concentrations used in consumer products, the estrogenic effects are weak and unlikely to pose a significant health risk.[6][22][23]

Concluding Remarks

Hydroxybenzoic acid esters are a class of compounds with a rich and diverse range of biological activities. While their primary application remains as effective antimicrobial preservatives, ongoing research continues to unveil their potential in other areas, including as antioxidants and anti-inflammatory agents. A thorough understanding of their mechanisms of action, structure-activity relationships, and appropriate experimental evaluation is crucial for their safe and effective application in various fields. This guide has provided a comprehensive overview of these aspects, intended to serve as a valuable resource for researchers and professionals in the scientific community.

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discovery and history of 4-hydroxybenzoate compounds

An In-depth Technical Guide to the Discovery, History, and Core Science of 4-Hydroxybenzoate Compounds

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive exploration of 4-hydroxybenzoic acid (4-HBA) and its derivatives, compounds that bridge the natural world and industrial synthesis. From their initial isolation from botanical sources to their pivotal role as the foundation for paraben preservatives and high-performance polymers, the history of 4-HBA is a narrative of chemical ingenuity and evolving scientific scrutiny. This document delves into the key historical milestones, elucidates the core biosynthetic and metabolic pathways, details foundational experimental protocols, and examines the compound's multifaceted applications. It is intended for researchers, scientists, and professionals in drug development who require a deep, mechanistic understanding of this versatile chemical scaffold.

Foundational History and Discovery: From Plant Isolate to Industrial Staple

The journey of 4-hydroxybenzoic acid (4-HBA), also known as p-hydroxybenzoic acid (PHBA), began not in a reactor, but in the realm of natural product chemistry.[1] Its structure, a simple benzene ring functionalized with both a hydroxyl and a carboxylic acid group, belies a rich history of discovery and application.[2][3]

The initial discovery phase was characterized by the isolation and identification of the core molecule, which paved the way for the synthesis of its now-famous ester derivatives, the parabens.

• 1876: The parent compound, p-hydroxybenzoic acid, was first isolated by British chemist John H. Smith from the leaves of the bearberry shrub (Uvae Ursi), a plant long used in traditional medicine.[1]

• Early 1920s: German scientist Max Giese is credited with developing the first methods for the large-scale synthesis of parabens, the alkyl esters of p-hydroxybenzoic acid.[1][4]

• 1924: The critical discovery of the antimicrobial properties of parabens was formally established by T. Sabalitschka.[1] This finding was monumental, as it identified a practical and effective application for these compounds. In the same year, Ferdinand Tschumi and his colleagues filed the first patent for a paraben-based preservative, marking the beginning of their commercial journey.[1]

• 1930s-1950s: The use of parabens as preservatives expanded rapidly, first within pharmaceutical formulations and later, due to their low cost and high efficacy, into the burgeoning cosmetics and food industries.[1][5]

This early work established 4-HBA derivatives as indispensable tools for preventing microbial spoilage, extending the shelf life of countless consumer and medical products.[2][6]

Table 1: Key Milestones in the History of 4-HBA and Parabens

Year	Milestone	Key Figure/Group	Significance
1876	First isolation of p-hydroxybenzoic acid (PHBA).[1]	John H. Smith	Identified the core natural compound.
Early 1920s	Development of large-scale synthesis for parabens.[1][4]	Max Giese	Enabled industrial production and widespread use.
1924	Formal establishment of the antimicrobial properties of parabens.[1]	T. Sabalitschka	Provided the scientific basis for their use as preservatives.
1924	First patent filed for a paraben-based preservative.[1]	Ferdinand Tschumi	Solidified the commercial and intellectual property foundation for parabens.
1950s	Widespread adoption in cosmetics and food industries.[4][5]	Industry-wide	Parabens become ubiquitous preservatives due to low cost and effectiveness.
1990s	Scientific investigation into the potential endocrine-disrupting activity of parabens begins.[1][6]	Scientific Community	Marked a shift in focus from utility to safety, sparking decades of research and public debate.[1]

The Biochemistry of 4-Hydroxybenzoate: Synthesis and Degradation in Nature

4-Hydroxybenzoic acid is not merely a synthetic commodity; it is a naturally occurring metabolite found in a wide array of organisms, from bacteria to plants.[3][7] Understanding its natural lifecycle is crucial for applications in biotechnology and for appreciating its role in ecological systems.

Biosynthesis: Nature's Routes to 4-HBA

Organisms have evolved several distinct pathways to produce 4-HBA, typically originating from central metabolism.

Microbial Biosynthesis via the Shikimate Pathway

In Escherichia coli and many other gram-negative bacteria, 4-HBA is a key intermediate in the biosynthesis of ubiquinone (Coenzyme Q), a vital component of the electron transport chain.[3][8] The synthesis is remarkably efficient, involving a single enzymatic step from a major metabolic branch point:

• Chorismate as the Precursor: The pathway begins with chorismate, the final product of the shikimate pathway, which is also the precursor for aromatic amino acids.[9]

• Chorismate Lyase (UbiC): The enzyme chorismate lyase, encoded by the ubiC gene, catalyzes the direct conversion of chorismate into 4-hydroxybenzoate and pyruvate.[3][10][11] This reaction is a critical control point and a primary target for metabolic engineering efforts aimed at overproducing 4-HBA.[9]

Core bacterial biosynthesis of 4-HBA from chorismate.

Plant Biosynthesis

In plants, the synthesis of 4-HBA is more complex and serves as a precursor for a variety of specialized metabolites and for reinforcing the cell wall.[12] The primary routes originate from the aromatic amino acid phenylalanine:

• β-Oxidation Pathway: This route involves the conversion of p-coumarate, a central phenylpropanoid intermediate, through a pathway analogous to fatty acid β-oxidation.[12]

• Kaempferol Cleavage: 4-HBA can also be produced through the peroxidative cleavage of flavonoids like kaempferol.[12]

Metabolic Fate and Biodegradation

Just as nature synthesizes 4-HBA, it also has mechanisms to break it down. Microbial degradation is particularly important for bioremediation and nutrient cycling.[13] The predominant catabolic pathway funnels 4-HBA into central metabolism.

• Initial Hydroxylation: The first and committing step in the aerobic degradation of 4-HBA is its hydroxylation to form 3,4-dihydroxybenzoate (protocatechuate) . This reaction is catalyzed by the enzyme 4-hydroxybenzoate 3-monooxygenase , a flavin-dependent enzyme that uses O₂ and NAD(P)H.[3][14]

• Aromatic Ring Cleavage: Protocatechuate is a critical intermediate that can be cleaved by dioxygenase enzymes via two main routes:

  • Ortho-cleavage: The ring is broken between the two hydroxylated carbons.

  • Meta-cleavage: The ring is broken adjacent to one of the hydroxyl groups.[13]

• Funneling into the TCA Cycle: The resulting linear products are further metabolized into intermediates of the tricarboxylic acid (TCA) cycle, such as succinyl-CoA and acetyl-CoA, allowing the organism to use 4-HBA as a sole carbon and energy source.[13]

In some anaerobic bacteria, such as Rhodopseudomonas palustris, degradation begins with the activation of 4-HBA to its coenzyme A thioester, 4-hydroxybenzoyl-CoA, by a CoA ligase.[15][16]

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Advanced Safety, Handling, and Mechanistic Stability Guide for 4-Hydroxyphenyl 4-ethoxybenzoate

Executive Summary

4-Hydroxyphenyl 4-ethoxybenzoate (CAS: 33905-60-1) is a highly specialized aromatic ester utilized primarily as a mesogenic core in the synthesis of advanced liquid crystals and specialty polymers ()[1]. Due to its rigid, rod-like molecular architecture, it serves as a critical intermediate for thiophene-based mesogens and complex dicarboxylates ()[2]. This whitepaper provides researchers, materials scientists, and drug development professionals with an authoritative, self-validating framework for the safe handling, storage, and experimental utilization of this compound.

Physicochemical Profiling & Hazard Causality

To handle 4-Hydroxyphenyl 4-ethoxybenzoate safely, one must understand the causality behind its physicochemical behavior. The compound is a crystalline solid formed via the esterification of 4-ethoxybenzoic acid and hydroquinone ()[3].

Table 1: Core Physicochemical Identifiers

Property	Detail
Chemical Name	4-Hydroxyphenyl 4-ethoxybenzoate
CAS Registry Number	33905-60-1[1]
EPA DTXSID	DTXSID90650770[1]
Synonyms	Benzoic acid, 4-ethoxy-, (4-hydroxyphenyl) ester[3]
Physical State	Solid (Crystalline) ()[4]
Primary Structural Role	Mesogenic building block / Organic intermediate[4]

Mechanistic Toxicology

The intact ester is relatively stable under ambient conditions. However, the primary hazard vector emerges from its potential hydrolytic degradation. In the presence of strong bases, acids, or prolonged exposure to high-humidity environments, the ester linkage can cleave. This hydrolysis yields:

• 4-Ethoxybenzoic Acid: A known skin and severe eye irritant (). Aerosolized dust from this byproduct can cause significant respiratory tract irritation ()[5].

• Hydroquinone (Precursor/Metabolite): A highly reactive, sensitizing agent that poses severe environmental and systemic toxicity risks.

Because the parent compound is a fine crystalline powder, it also presents a latent dust explosion hazard and inhalation risk if aerosolized during transfer or milling operations ()[6].

Fig 1. Hydrolytic degradation pathway of 4-Hydroxyphenyl 4-ethoxybenzoate.

Engineering Controls and PPE (Self-Validating System)

Standard laboratory safety protocols must be elevated when handling mesogenic esters to prevent both personnel exposure and cross-contamination of sensitive liquid crystal batches.

• Ventilation: All handling, weighing, and transfer operations must occur within a certified chemical fume hood or exhausted powder weighing station to prevent inhalation of crystalline dust[6].

• Personal Protective Equipment (PPE):

  • Eye Protection: Tight-fitting safety goggles are mandatory due to the severe eye irritation potential of its constituent acid.

  • Hand Protection: Double-gloving with nitrile gloves. Causality: Aromatic esters can act as permeation enhancers; double-gloving ensures that if the outer layer is compromised by a carrier solvent (e.g., dichloromethane), the inner layer remains intact ()[7].

  • Respiratory Protection: If handled outside a fume hood, a NIOSH-approved N95 or P100 particulate respirator is required to block fine crystalline dust[5].

Experimental Protocol: Safe Handling During Mesogen Synthesis

When utilizing 4-Hydroxyphenyl 4-ethoxybenzoate as a precursor for complex liquid crystals[2], the following self-validating workflow ensures both chemical yield and operator safety.

Step-by-Step Methodology:

• Pre-Weighing Validation: Verify the ambient humidity in the laboratory. High humidity (>60%) accelerates ambient hydrolysis. Purge the analytical balance enclosure with dry nitrogen if necessary.

• Transfer: Using a non-sparking anti-static spatula, transfer the required mass of 4-Hydroxyphenyl 4-ethoxybenzoate into a flame-dried, argon-purged reaction flask.

• Solvent Addition: Dissolve the solid in an anhydrous, aprotic solvent (e.g., anhydrous THF or DCM). Self-Validation: The solution should be completely clear. Any cloudiness indicates potential polymerization or degradation of the starting material.

• Reagent Integration: Slowly add the coupling agent (e.g., DCC or EDC) and catalytic DMAP under continuous inert gas flow.

• Quenching & Workup: Upon reaction completion (verified via TLC), quench the reaction with a mild aqueous buffer (pH 7.0). Causality: Avoid strong alkaline washes (like 1M NaOH) during workup, as this will rapidly hydrolyze any unreacted 4-Hydroxyphenyl 4-ethoxybenzoate into irritating 4-ethoxybenzoic acid, complicating the purification and increasing exposure risk.

• Waste Segregation: Collect all aqueous washings and organic filtrates in clearly labeled, halogenated/non-halogenated waste containers. Do not mix with strong oxidizers.

Spill Response and Decontamination Workflow

In the event of a dry powder spill, immediate containment is required to prevent aerosolization.

Step-by-Step Protocol:

• Isolate: Evacuate non-essential personnel from the immediate area.

• PPE Verification: Don a P100 respirator and fresh nitrile gloves[7].

• Moisten: Lightly mist the spilled powder with an inert, high-boiling solvent (e.g., polyethylene glycol) or water to suppress dust formation[7]. Causality: Sweeping dry crystalline powder generates respirable aerosols; moistening binds the particles.

• Collect: Use a damp, disposable absorbent pad to collect the material. Do not use a standard vacuum cleaner due to the risk of exhaust aerosolization.

• Decontaminate: Wash the spill surface with a mild soap and water solution to remove residual organic residue, followed by an ethanol wipe.

Fig 2. Self-validating spill response and containment workflow.

Storage and Stability

To maintain the integrity of 4-Hydroxyphenyl 4-ethoxybenzoate and prevent the formation of hazardous degradation products:

• Environment: Store in a cool, dry, and well-ventilated area[5].

• Containment: Keep tightly sealed in a light-resistant container (e.g., amber glass) to prevent photo-oxidation of the phenolic moiety.

• Incompatibilities: Segregate strictly from strong oxidizing agents, strong acids, and strong bases.

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Comprehensive Thermal Stability Profiling of 4-Hydroxyphenyl 4-Ethoxybenzoate: Mechanistic Insights and Analytical Protocols

Executive Summary

4-Hydroxyphenyl 4-ethoxybenzoate (CAS: 33905-60-1) is a highly specialized mesogenic building block and pharmaceutical intermediate. Characterized by its rigid aryl benzoate core, flexible ethoxy tail, and reactive phenolic hydroxyl group, it is frequently utilized in the synthesis of thermotropic liquid crystal polymers (LCPs) and advanced therapeutics. Because these downstream applications often require high-temperature processing (e.g., polycondensation reactions exceeding 250 °C), understanding the intrinsic thermal stability of this monomer is a critical quality attribute (CQA). This whitepaper provides an authoritative guide to the structural causality of its thermal behavior, supported by self-validating analytical protocols.

Structural Causality and Thermal Behavior

The thermal stability of ester-type liquid crystals is fundamentally dictated by their molecular architecture[1]. For 4-Hydroxyphenyl 4-ethoxybenzoate, the thermal profile is governed by three distinct structural domains:

• The Aryl Benzoate Core: The central ester linkage (–COO–) provides the necessary structural rigidity to induce liquid crystalline (mesomorphic) phases[2]. While thermally stable up to approximately 300 °C in inert environments, this bond is the primary locus for thermal cleavage via decarboxylation or hydrolysis if trace moisture is present.

• The Ethoxy Tail (–OCH₂CH₃): The addition of an alkoxy chain significantly lowers the melting point relative to rigid, unsubstituted analogs, thereby broadening the operational temperature window of the mesophase. However, at extreme temperatures (>350 °C), this aliphatic tail becomes susceptible to β-scission[2].

• The Phenolic Hydroxyl (–OH): This terminal group is essential for downstream step-growth polymerization. However, phenolic hydroxyls are highly vulnerable to thermo-oxidative coupling. Consequently, thermal processing and analysis must be conducted under strictly inert atmospheres (e.g., high-purity nitrogen) to prevent premature cross-linking, discoloration, or degradation[3].

By comparison, its precursor, 4-ethoxybenzoic acid, exhibits a baseline melting point of 197–199 °C. Upon esterification with hydroquinone to form 4-Hydroxyphenyl 4-ethoxybenzoate, the disruption of the free acid's hydrogen bonding network shifts the thermal dynamics, typically lowering the initial melting transition while introducing complex mesophase behavior[4]. Structural isomers, such as 4-ethoxyphenyl 4-hydroxybenzoate (MW: 258.27 g/mol ), exhibit highly comparable baseline thermal properties[5].

Quantitative Thermal Data

The following table synthesizes the typical thermal parameters expected for phenyl benzoate mesogens of this class during rigorous thermal analysis[6],[3].

Table 1: Quantitative Thermal Parameters for Phenyl Benzoate Derivatives

Parameter	Symbol	Typical Range	Mechanistic Significance
Melting Point	Tm​	150 °C – 180 °C	Breakdown of the crystalline lattice; dictated by ethoxy tail flexibility.
Clearing Point	Tc​	190 °C – 220 °C	Transition from the anisotropic mesophase to an isotropic liquid.
5% Weight Loss	Td,5%​	> 280 °C (in N₂)	Onset of thermal decomposition; represents the ester cleavage threshold.
Peak Degradation	Tmax​	~ 350 °C (in N₂)	Maximum rate of volatilization and aromatic core pyrolysis.

Self-Validating Experimental Workflows

To generate trustworthy, publication-grade thermal data, analytical workflows must be self-validating. A common error in thermal analysis is relying on a single heating cycle, which convolutes intrinsic thermodynamic properties with kinetic artifacts (e.g., residual stress from crystallization, milling, or storage). The workflow below illustrates a mandatory heat-cool-heat cycle to erase thermal history[6].

Figure 1: Self-validating thermal analysis workflow for mesogenic esters.

Step-by-Step Methodologies

Protocol 1: Differential Scanning Calorimetry (DSC)

Purpose: To map thermodynamic phase transitions ( Tm​ , Tc​ ) without kinetic interference.

• Sample Preparation: Accurately weigh 3.0 to 5.0 mg of desiccated 4-Hydroxyphenyl 4-ethoxybenzoate into a standard aluminum DSC pan. Crimp the lid securely.

• Atmosphere Control: Purge the DSC cell with high-purity Nitrogen (N₂) at a constant flow rate of 50 mL/min to prevent oxidation of the phenolic group.

• Cycle 1 (History Erasure): Heat the sample from 25 °C to 250 °C at a ramp rate of 10 °C/min. This melts the compound and erases its mechanical/thermal history.

• Isothermal Hold: Maintain the temperature at 250 °C for 1 minute to ensure complete thermal equilibrium.

• Cooling Cycle: Cool the sample from 250 °C back to 25 °C at 10 °C/min. Record any exothermic crystallization or mesophase transitions[6].

• Cycle 2 (Thermodynamic Mapping): Heat the sample again from 25 °C to 250 °C at 10 °C/min. Extract the true Tm​ and Tc​ endotherms exclusively from this second heating curve[3].

Protocol 2: Thermogravimetric Analysis (TGA)

Purpose: To determine the absolute thermal degradation kinetics ( Td,5%​ , Tmax​ ) for process safety.

• Sample Preparation: Place 10.0 to 15.0 mg of the sample into a tared platinum or alumina crucible.

• Atmosphere Control: Purge the furnace with N₂ at 60 mL/min. Crucial Causality: Running this in air will cause premature thermo-oxidative degradation of the hydroxyl group, falsely lowering the apparent stability of the ester core.

• Heating Profile: Ramp the temperature from 25 °C to 600 °C at a rate of 20 °C/min[2].

• Data Extraction: Calculate the temperature at 5% weight loss ( Td,5%​ ) to define the upper limit of the safe processing window for polycondensation reactions[3].

Degradation Kinetics & Mechanistic Pathways

When 4-Hydroxyphenyl 4-ethoxybenzoate is pushed beyond its thermal limits (typically >280 °C), degradation follows a predictable kinetic pathway:

• Stage 1 (Trace Volatilization): Occurs <150 °C only if the sample was improperly desiccated, representing the loss of bound moisture.

• Stage 2 (Primary Pyrolysis): Occurs between 300 °C and 380 °C. The ester bond undergoes homolytic cleavage, and the ethoxy tail undergoes β-scission, releasing ethylene gas and CO₂.

• Stage 3 (Carbonization): Above 400 °C, the remaining aromatic rings undergo complex condensation reactions, forming a carbonaceous char residue.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2004016673A1 - Liquid crystal polymers - Google Patents [patents.google.com]
• 4. guidechem.com [guidechem.com]
• 5. 4-Ethoxyphenyl 4-hydroxybenzoate | C15H14O4 | CID 289817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Engineering Anisotropy: A Technical Guide to the Liquid Crystalline Properties of Benzoate Esters

Introduction and Historical Context

The study of liquid crystals (LCs) represents a fascinating intersection of solid-state physics and fluid dynamics. The entire field of liquid crystal science was born from the observation of a benzoate ester. In 1888, Austrian botanist Friedrich Reinitzer synthesized 1 and observed a thermodynamic anomaly: the compound exhibited two distinct melting points[1]. Upon heating, the solid crystal melted into a cloudy, birefringent liquid at 145.5°C, which subsequently cleared into a transparent, isotropic liquid at 178.5°C[1],[2]. This reversible phase behavior laid the foundation for modern anisotropic materials.

Today, benzoate esters are critical building blocks in both optoelectronics and advanced pharmaceutical formulations. This whitepaper provides a comprehensive technical overview of the mechanistic principles, thermodynamic properties, and self-validating characterization workflows for benzoate ester mesogens.

Mechanistic Principles of Benzoate Ester Mesogens

Benzoate esters are quintessential calamitic (rod-like) mesogens. Their ability to form stable liquid crystalline phases—such as nematic, smectic, and cholesteric—is dictated by a delicate balance of molecular rigidity and flexibility.

• The Rigid Core: The central architecture typically involves a phenyl or biphenyl benzoate moiety. For example, derivatives of3 serve as rigid cores that provide essential shape anisotropy[3]. The ester linkage (-COO-) maintains the linearity of the molecule while introducing a strong dipole moment. This dipole promotes the intermolecular interactions necessary for aligning the molecules along a common director axis.

• The Flexible Tails: Terminal alkyl or alkoxy chains are grafted onto the rigid core to lower the melting point, preventing premature crystallization. The length of these chains directly influences the mesophase: shorter chains generally favor the purely orientational order of the nematic phase, while longer chains promote the positional layering characteristic of smectic phases.

• The Odd-Even Effect: When synthesizing dimeric compounds of cholesteryl benzoate linked by flexible spacers, the transition temperatures exhibit a pronounced odd-even effect[4]. The thermal stability of the mesophase fluctuates depending on whether the spacer contains an odd or even number of methylene units, directly reflecting the conformational constraints placed on the rigid cores[4].

Phase Transitions & Thermodynamics

The transition from a highly ordered crystalline solid to an isotropic liquid via intermediate mesophases is the defining characteristic of these materials. Table 1 summarizes the phase transition temperatures of representative benzoate ester systems.

Table 1: Phase Transition Properties of Representative Benzoate Esters

Compound	Solid → LC Transition (°C)	Mesophase Type	LC → Isotropic Transition (°C)
Cholesteryl Benzoate	145.5	Cholesteric	178.5
4-Pentylphenyl 4-methoxybenzoate	~29.0	Nematic	~42.0
Chiral LCP-g-OEG (10.2 mol% chiral mesogen)	N/A (Glassy)	Nematic	48.7

(Data synthesized from historical records and recent macromolecular studies[1],[3],[5].)

Experimental Workflows for Characterization

As a Senior Application Scientist, I emphasize that no single analytical technique is sufficient to definitively characterize a liquid crystal. The standard protocol requires an orthogonal, self-validating system pairing Differential Scanning Calorimetry (DSC) with Polarized Optical Microscopy (POM).

Protocol 1: Differential Scanning Calorimetry (DSC)

Objective: Quantify the thermodynamics and reversibility of phase transitions. Causality & Rationale: DSC measures the heat flow associated with endothermic (melting/clearing) and exothermic (crystallization) events. We utilize a controlled, relatively slow heating/cooling rate (e.g., 5 °C/min) to prevent thermal lag[5]. This ensures that the recorded onset temperatures accurately reflect true thermodynamic phase boundaries rather than kinetic artifacts.

• Sample Preparation: Encapsulate 3–5 mg of the purified benzoate ester in an aluminum hermetic pan.

• First Heating Cycle: Heat the sample from 25°C to 10°C above its anticipated clearing point (e.g., up to 200°C for cholesteryl benzoate). This erases previous thermal history and mechanical stress.

• Cooling Cycle: Cool the sample back to 25°C at 5 °C/min.

  • Self-Validation Step: The appearance of exothermic peaks during cooling confirms the reversibility of the transitions, indicating an enantiotropic liquid crystal. If the mesophase only appears upon cooling below the melting point, it is monotropic.

• Second Heating Cycle: Heat again at 5 °C/min. Record the glass transition ( Tg​ ), melting point ( Tm​ ), and nematic-isotropic transition ( Tni​ )[5].

Protocol 2: Polarized Optical Microscopy (POM)

Objective: Identify the specific type of mesophase based on optical birefringence. Causality & Rationale: Isotropic liquids are optically isotropic and appear entirely dark under crossed polarizers. Liquid crystals, however, are birefringent; they refract polarized light differently depending on their molecular orientation[2]. This rotation of light creates characteristic interference patterns (textures) that act as optical fingerprints for the mesophase[3].

• Slide Preparation: Place a small amount of the sample between a pristine glass slide and a coverslip.

• Hot-Stage Calibration: Place the slide on a temperature-controlled hot stage mounted on the POM.

• Heating/Cooling Observation: Heat the sample to the isotropic phase (dark field), then cool it slowly (1–2 °C/min).

• Texture Identification: As the sample cools below the clearing point, observe the nucleation of the mesophase. A Schlieren texture or thread-like defects indicate a nematic phase[3], while focal-conic or fan-shaped textures indicate a smectic phase.

• Cross-Validation: Correlate the exact temperatures at which these optical textures appear with the exothermic peaks recorded in the DSC cooling cycle. This cross-referencing creates a self-validating system, eliminating false positives caused by impurities.

Workflow Visualization

Workflow for the synthesis and multi-modal characterization of benzoate ester liquid crystals.

Advanced Applications in Drug Development

Beyond traditional display technologies, benzoate esters are increasingly utilized in advanced pharmaceutical formulations. By incorporating chiral benzoate mesogens into polymer backbones, researchers can synthesize5. These smart drug carriers leverage the nematic-to-isotropic phase transition for controlled release[5].

Below the transition temperature (e.g., 50°C), the rigid, ordered nematic core of the micelle securely encapsulates hydrophobic drugs, preventing premature leakage[5]. Upon localized heating above the transition temperature, the core becomes isotropic and highly mobile. This loss of orientational order triggers a rapid, reversible release of the therapeutic payload, offering a highly targeted approach to drug delivery[5].

Sources

• 1. Liquid Crystals [saylordotorg.github.io]
• 2. An Anomaly in Phase Transition: Liquid Crystals – Berkeley Scientific Journal [bsj.studentorg.berkeley.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate from p-Hydroxybenzoic Acid

Target Audience: Research Chemists, Materials Scientists, and Drug Development Professionals Application: Advanced intermediate for liquid crystalline polymers, mesogenic materials, and pharmaceutical derivatives.

Executive Summary & Mechanistic Rationale

The synthesis of 4-hydroxyphenyl 4-ethoxybenzoate from p-hydroxybenzoic acid requires a highly controlled, three-phase sequence to selectively manipulate two distinct phenolic hydroxyl groups and one carboxylic acid. The target molecule is an asymmetric ester, necessitating the protection/alkylation of one phenolic group and the selective mono-esterification of a symmetric diol (hydroquinone) 1.

The synthetic strategy is built upon the following causality-driven phases:

• Exhaustive Alkylation & Selective Saponification: p-Hydroxybenzoic acid possesses two acidic protons: the carboxylic acid (pKa ~4.5) and the phenol (pKa ~9.3) 2. Attempting to directly ethylate only the phenol is inefficient due to the higher acidity of the carboxylate. Instead, we drive the reaction to the fully alkylated intermediate (ethyl 4-ethoxybenzoate) using excess ethyl bromide and a mild base. Subsequent saponification selectively hydrolyzes the ester, yielding the required 4-ethoxybenzoic acid while leaving the stable phenolic ether intact.

• Carboxylic Acid Activation: Direct esterification of 4-ethoxybenzoic acid with hydroquinone is thermodynamically unfavorable and prone to low yields 3. We bypass this by converting the acid to a highly electrophilic acyl chloride using thionyl chloride (SOCl₂).

• Statistical Mono-Esterification: Hydroquinone is a symmetric diol. To prevent the formation of the unwanted diester (1,4-phenylene bis(4-ethoxybenzoate)), we employ a significant stoichiometric imbalance (5 equivalents of hydroquinone). The excess hydroquinone outcompetes the newly formed mono-ester for the acyl chloride. Unreacted hydroquinone is easily partitioned into the aqueous phase during workup due to its high water solubility.

Synthetic Workflow

Synthetic workflow for 4-Hydroxyphenyl 4-ethoxybenzoate from p-hydroxybenzoic acid.

Reagent & Stoichiometry Matrix

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role in Synthesis
Phase 1: Alkylation & Saponification
p-Hydroxybenzoic Acid	138.12	1.0	13.8 g	Starting Material
Ethyl Bromide (EtBr)	108.97	2.5	27.2 g	Dual Alkylating Agent
Potassium Carbonate (K₂CO₃)	138.21	3.0	41.4 g	Base / Acid Scavenger
Sodium Hydroxide (NaOH)	40.00	3.0	12.0 g	Saponification Reagent
Phase 2: Activation
4-Ethoxybenzoic Acid	166.18	1.0	16.6 g	Intermediate 2
Thionyl Chloride (SOCl₂)	118.97	2.0	23.8 g	Chlorinating Agent
Dimethylformamide (DMF)	73.09	Cat.	2 drops	Vilsmeier-Haack Catalyst
Phase 3: Esterification
4-Ethoxybenzoyl Chloride	184.62	1.0	18.4 g	Intermediate 3
Hydroquinone	110.11	5.0	55.0 g	Nucleophile (Excess)
Pyridine	79.10	2.0	15.8 g	Base / Catalyst

Step-by-Step Experimental Protocols

Phase 1: Synthesis of 4-Ethoxybenzoic Acid

Objective: Exhaustive ethylation followed by selective ester hydrolysis.

• Alkylation: In a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 13.8 g (0.1 mol) of p-hydroxybenzoic acid in 150 mL of anhydrous DMF.

• Add 41.4 g (0.3 mol) of anhydrous K₂CO₃. Stir the suspension for 15 minutes at room temperature to allow carboxylate and phenoxide formation.

• Dropwise, add 27.2 g (0.25 mol) of ethyl bromide. Heat the mixture to 60°C and stir for 12 hours.

• Self-Validation Check: Perform TLC (Hexanes:EtOAc 4:1). The highly polar starting material spot (baseline) should completely disappear, replaced by a high Rf spot (ethyl 4-ethoxybenzoate).

• Workup: Cool to room temperature, filter off the inorganic salts, and concentrate the DMF under reduced pressure. Dissolve the residue in 200 mL ethyl acetate and wash with water (3 x 100 mL) to remove residual DMF. Evaporate the organic layer.

• Saponification: Dissolve the crude ethyl 4-ethoxybenzoate in 100 mL of ethanol. Add an aqueous solution of NaOH (12.0 g in 50 mL water). Reflux the mixture for 3 hours.

• Isolation: Cool the mixture and evaporate the ethanol. Dilute the aqueous layer with 100 mL water and extract once with 50 mL diethyl ether to remove unreacted organic impurities.

• Precipitation (Self-Validating): Acidify the aqueous layer dropwise with concentrated HCl until the pH reaches 2. A voluminous white precipitate of 4-ethoxybenzoic acid will form immediately. Filter, wash with ice-cold water, and dry under vacuum.

Phase 2: Synthesis of 4-Ethoxybenzoyl Chloride

Objective: Conversion of the carboxylic acid to a highly reactive electrophile.

• Reaction Setup: In a 250 mL round-bottom flask, suspend 16.6 g (0.1 mol) of dry 4-ethoxybenzoic acid in 50 mL of anhydrous dichloromethane (DCM).

• Add 2 drops of anhydrous DMF (catalyst) followed by the slow addition of 23.8 g (0.2 mol) of thionyl chloride (SOCl₂).

• Activation: Equip the flask with a reflux condenser and a gas scrubber (to neutralize SO₂ and HCl). Reflux the mixture at 45°C for 4 hours.

• Self-Validation Check: The reaction is complete when the suspension turns into a clear, homogeneous solution and gas evolution ceases.

• Purification: Remove the DCM and excess SOCl₂ by rotary evaporation under reduced pressure. Co-evaporate twice with 20 mL of anhydrous toluene to ensure complete removal of SOCl₂. The resulting 4-ethoxybenzoyl chloride is a pale yellow oil/solid and should be used immediately in the next step without further purification .

Phase 3: Synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate

Objective: Statistical mono-esterification preventing diester formation.

• Preparation of Nucleophile: In a 500 mL three-necked flask flushed with argon, dissolve 55.0 g (0.5 mol, 5 eq) of hydroquinone in 200 mL of anhydrous Tetrahydrofuran (THF). Add 15.8 g (0.2 mol) of anhydrous pyridine.

• Coupling: Cool the solution to 0°C using an ice bath. Dissolve the 4-ethoxybenzoyl chloride (from Phase 2) in 50 mL of anhydrous THF and add it dropwise to the hydroquinone solution over 30 minutes via an addition funnel.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours. Pyridinium chloride will precipitate as a white solid, validating the progress of the acylation.

• Workup & Separation: Filter the pyridinium chloride salts. Concentrate the THF filtrate under reduced pressure. Dissolve the resulting viscous residue in 300 mL of Ethyl Acetate.

• Aqueous Washing (Critical Step): Wash the organic layer with 1M HCl (2 x 100 mL) to remove residual pyridine. Next, wash the organic layer with warm water (5 x 150 mL). Note: The massive excess of hydroquinone is highly soluble in warm water and will partition into the aqueous phase, leaving the target mono-ester in the organic phase.

• Final Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via recrystallization from an Ethanol/Water mixture or via silica gel flash chromatography (Hexanes:EtOAc 3:1) to yield pure 4-hydroxyphenyl 4-ethoxybenzoate as a white crystalline solid.

Analytical Validation Data

To verify the integrity of the synthesized 4-Hydroxyphenyl 4-ethoxybenzoate, compare the isolated product against the following expected analytical benchmarks:

Analytical Method	Expected Result / Signal	Structural Correlation
TLC (Hexanes:EtOAc 2:1)	Rf ≈ 0.45	Distinct from hydroquinone (Rf ≈ 0.1) and diester (Rf ≈ 0.8).
¹H NMR (400 MHz, CDCl₃)	δ 8.12 (d, J = 8.8 Hz, 2H)	Aromatic protons ortho to the carbonyl (benzoate).
δ 7.05 (d, J = 8.8 Hz, 2H)	Aromatic protons ortho to the ether (benzoate).
δ 6.98 (d, J = 8.8 Hz, 2H)	Aromatic protons ortho to the ester (hydroquinone ring).
δ 6.85 (d, J = 8.8 Hz, 2H)	Aromatic protons ortho to the phenol (hydroquinone ring).
δ 5.10 (s, 1H, exchangeable)	Free phenolic -OH (confirms mono-esterification).
δ 4.10 (q, J = 7.0 Hz, 2H)	Methylene protons of the ethoxy group (-OCH₂CH₃).
δ 1.45 (t, J = 7.0 Hz, 3H)	Methyl protons of the ethoxy group (-OCH₂CH₃).
FT-IR (ATR, cm⁻¹)	~3350 (broad), 1715 (strong)	Phenolic O-H stretch and Ester C=O stretch.
Melting Point	~ 148 - 152 °C	Characteristic phase transition for mesogenic esters.

References

• EPA CompTox Chemicals Dashboard.4-Hydroxyphenyl 4-ethoxybenzoate Properties. Environmental Protection Agency.
• Benchchem Application Notes.Synthesis of 4,4'-Dihydroxybenzophenone from p-Hydroxybenzoic Acid: Application Notes and Protocols. Benchchem.
• Google Patents.EP0252357A2 - Process for the preparation of (4-hydroxyphenyl)-4-hydroxy-benzoate, and its use.
• National Institutes of Health (PMC).Microbial synthesis of 4-hydroxybenzoic acid from renewable feedstocks.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. Microbial synthesis of 4-hydroxybenzoic acid from renewable feedstocks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP0252357A2 - Process for the preparation of (4-hydroxyphenyl)-4-hydroxy-benzoate, and its use - Google Patents [patents.google.com]

purification of 4-Hydroxyphenyl 4-ethoxybenzoate by recrystallization

An Application Note for the Purification of 4-Hydroxyphenyl 4-ethoxybenzoate by Recrystallization

Abstract

This application note provides a comprehensive guide and detailed protocol for the purification of 4-Hydroxyphenyl 4-ethoxybenzoate via recrystallization. This technique is fundamental for achieving the high degree of purity required for pharmaceutical intermediates and fine chemical synthesis. The document outlines the principles of solvent selection, a step-by-step purification workflow, and methods for assessing the final product's purity. The causality behind each experimental step is explained to provide researchers with a deep understanding of the methodology, ensuring procedural robustness and reproducibility.

Introduction: The Imperative for Purity

4-Hydroxyphenyl 4-ethoxybenzoate is a benzoate ester with a molecular structure incorporating both polar and non-polar functionalities. As an intermediate in the synthesis of more complex molecules, including potential active pharmaceutical ingredients (APIs), its purity is paramount. Impurities, even in trace amounts, can lead to undesirable side reactions, lower yields in subsequent synthetic steps, and compromise the safety and efficacy of the final product.

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1][][3] The underlying principle is the difference in solubility of the target compound and its impurities in a given solvent at different temperatures.[4] An impure solid is dissolved in a minimum amount of a suitable hot solvent to create a saturated or near-saturated solution.[5][6] As this solution cools, the solubility of the target compound decreases, leading to the formation of crystals. Because the concentration of impurities is typically much lower, they remain dissolved in the cold solvent (mother liquor).[5][7] The subsequent separation of the purified crystals from the mother liquor effectively removes these soluble impurities.

The Cornerstone of Recrystallization: Solvent Selection

The success of any recrystallization procedure hinges on the selection of an appropriate solvent. An ideal solvent should not be chosen arbitrarily; it must meet a specific set of criteria grounded in the principles of solubility.[1][5]

Key Criteria for an Ideal Recrystallization Solvent:

• High Temperature Coefficient: The solvent must exhibit a significant positive temperature coefficient for the solubility of the target compound. This means it should dissolve the compound readily at or near its boiling point but poorly at low temperatures (e.g., room temperature or in an ice bath).[1][5] This differential is the driving force for crystallization upon cooling.

• Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for their removal via hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor after crystallization).[1][5]

• Chemical Inertness: The solvent must not react chemically with the compound being purified.[1]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during the drying phase.[1]

Given the structure of 4-Hydroxyphenyl 4-ethoxybenzoate, which contains a polar hydroxyl group, a moderately polar ester linkage, and non-polar aromatic rings, a solvent of intermediate polarity is often a suitable starting point. Polar protic solvents like ethanol are excellent candidates.

Table 1: Analysis of Potential Solvents for 4-Hydroxyphenyl 4-ethoxybenzoate

Solvent	Polarity	Boiling Point (°C)	Rationale for Consideration	Potential Drawbacks
Ethanol	Polar Protic	78.4	Good balance of polarity; can engage in hydrogen bonding with the hydroxyl group while also solvating the ester and aromatic portions. Generally good temperature coefficient for many organic solids.	May have moderate solubility at room temperature, potentially reducing recovery yield.
Water	Highly Polar	100	Poor solvent for the largely organic structure at low temperatures.	Unlikely to dissolve the compound even when hot due to the significant non-polar character.
Ethyl Acetate	Polar Aprotic	77.1	Good solvent for the ester functionality.	May be too good a solvent at room temperature, leading to poor recovery. Often used in a mixed solvent system.
Hexane	Non-polar	69	Good "anti-solvent." Poorly dissolves the polar compound.	Unsuitable as a single solvent but excellent for use in a binary mixture with a more polar solvent like ethyl acetate to induce crystallization.
Ethanol/Water	Polar Protic	Variable	A binary solvent system that can be fine-tuned. The compound is dissolved in hot ethanol, and water is added as an "anti-solvent" to the point of saturation to induce crystallization upon cooling.[8]	The optimal ratio must be determined empirically.

Based on this analysis, 95% ethanol is recommended as the primary solvent for this protocol due to its balanced solvating properties and proven efficacy for similar aromatic esters.

Caption: Logic diagram for selecting a suitable recrystallization solvent.

Detailed Experimental Protocol

This protocol is designed for the purification of approximately 5.0 g of crude 4-Hydroxyphenyl 4-ethoxybenzoate. Adjust volumes accordingly for different starting quantities.

Materials and Equipment

• Crude 4-Hydroxyphenyl 4-ethoxybenzoate

• 95% Ethanol

• Activated Charcoal (optional, for colored impurities)

• Deionized Water

• Two 125 mL Erlenmeyer flasks

• Hot plate with stirring capability

• Magnetic stir bar

• Short-stemmed or stemless glass funnel

• Fluted filter paper

• Watch glass (to cover flask)

• Büchner funnel and filter flask

• Vacuum source

• Spatula and glass stirring rod

• Ice bath

Caption: Step-by-step workflow for the recrystallization process.

Step-by-Step Methodology

• Dissolution of the Crude Solid:

  • Place 5.0 g of crude 4-Hydroxyphenyl 4-ethoxybenzoate into a 125 mL Erlenmeyer flask containing a magnetic stir bar.

  • Add approximately 20-25 mL of 95% ethanol. Place the flask on a hot plate and heat to a gentle boil while stirring.

  • Continue to add hot ethanol in small portions (1-2 mL at a time) until all the solid has just dissolved. It is critical to use the minimum amount of hot solvent required to form a saturated solution, as excess solvent will reduce the final yield.[6]

• Decolorization (Optional Step):

  • If the resulting solution is colored, remove it from the heat source.

  • Allow the solution to cool slightly to prevent violent boiling when the charcoal is added.

  • Add a small amount of activated charcoal (approx. 0.1-0.2 g) to the flask. The charcoal adsorbs colored impurities.[3]

  • Return the flask to the hot plate and bring it back to a gentle boil for 2-3 minutes.

• Hot Gravity Filtration (Crucial for Removing Insolubles):

  • This step is necessary if activated charcoal was used or if insoluble impurities are observed in the hot solution.

  • Set up the filtration apparatus: Place a short-stemmed or stemless funnel with a piece of fluted filter paper into the neck of a second, clean 125 mL Erlenmeyer flask.

  • Place this receiving flask on the hot plate and add a small amount of the recrystallization solvent (ethanol). Allow this solvent to boil; the hot vapors will pre-heat the funnel and flask, preventing premature crystallization of the product on the filter paper or in the funnel stem.[9][10]

  • Once the apparatus is hot, carefully and quickly pour the boiling solution containing the dissolved product through the fluted filter paper.

  • After filtration, rinse the first flask with a small amount of hot solvent and pour this rinse through the filter paper to recover any remaining product.

• Crystallization:

  • Remove the flask containing the clear filtrate from the hot plate. Cover it with a watch glass to prevent solvent evaporation and contamination.

  • Allow the solution to cool slowly and without disturbance to room temperature. Slow cooling is essential for the formation of large, well-defined, and pure crystals. Rapid cooling can trap impurities within the crystal lattice.[6]

  • Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for 15-20 minutes to maximize the precipitation of the product from the solution.[4][6]

• Collection and Washing of Crystals:

  • Set up a Büchner funnel with a piece of filter paper that fits snugly on the bottom, placed on top of a clean filter flask connected to a vacuum source.

  • Wet the filter paper with a small amount of ice-cold 95% ethanol to ensure it seals against the funnel.

  • Turn on the vacuum and swirl the ice-cold slurry of crystals in the Erlenmeyer flask. Pour the contents into the center of the Büchner funnel.

  • Use a spatula to transfer any remaining crystals. Rinse the flask with a minimal amount (a few mL) of ice-cold solvent and pour this into the funnel to wash the crystals. This wash removes any mother liquor containing soluble impurities that may be adhering to the crystal surfaces.[3]

  • Keep the vacuum on for several minutes to pull air through the crystals and help them dry.

• Drying the Purified Product:

  • Turn off the vacuum and carefully remove the filter cake (the purified crystals) from the funnel onto a pre-weighed watch glass.

  • Dry the crystals to a constant weight. This can be done in a drying oven at a low temperature (e.g., 40-50 °C, well below the compound's melting point) or in a vacuum desiccator.

Data, Analysis, and Quality Assessment

The effectiveness of the purification is evaluated by calculating the percent recovery and assessing the purity of the final product, primarily through melting point determination.

Table 2: Representative Data from Recrystallization

Parameter	Crude Product	Purified Product
Appearance	Off-white or slightly colored powder	White crystalline solid
Mass (g)	5.00	4.15
Melting Point (°C)	112-116 (broad)	115-117 (sharp)
Purity (by HPLC, %)	~96%	>99.5%

Note: These values are illustrative and will depend on the initial purity of the crude material and the precise execution of the protocol.

Calculations and Purity Assessment

• Percent Recovery: This metric indicates the efficiency of the recrystallization process.

  • Formula: % Recovery = (Mass of Purified Product / Mass of Crude Product) x 100

  • Example: (4.15 g / 5.00 g) x 100 = 83%

  • A lower-than-expected recovery may indicate that too much solvent was used, the compound has significant solubility in the cold solvent, or premature crystallization occurred during hot filtration.

• Melting Point Analysis: Pure crystalline solids have a characteristic and sharp melting point range (typically < 2 °C). Impurities tend to depress and broaden the melting point range. A sharp melting point that corresponds to the literature value is a strong indicator of high purity.

Conclusion

Recrystallization is a robust and indispensable technique for the purification of 4-Hydroxyphenyl 4-ethoxybenzoate. By carefully selecting a suitable solvent and meticulously following the protocol steps—dissolution in minimal hot solvent, removal of insoluble impurities via hot filtration, slow cooling to promote pure crystal growth, and proper collection and washing—a significant increase in purity can be achieved. This method ensures that the material is fit for its intended use in high-stakes applications such as pharmaceutical development and research.

References

• Vertex AI Search. (n.d.). Recrystallization.
• University of Canterbury. (n.d.). RECRYSTALLISATION.
• Wired Chemist. (n.d.). Recrystallization.
• Chemistry LibreTexts. (2022, April 7). 1.5E: Hot Filtration.
• Safrole. (n.d.). Recrystallization and hot filtration.
• EBSCO. (n.d.). Recrystallization (chemistry) | Chemistry | Research Starters.
• CUNY. (2025). Purification by Recrystallization.
• Scribd. (n.d.). Hot Filtration in Recrystallization.
• University of Alberta. (n.d.). Recrystallization - Single Solvent.
• SOP: CRYSTALLIZATION. (n.d.).
• University of Missouri-St. Louis. (n.d.). Recrystallization.

Sources

• 1. Recrystallization [sites.pitt.edu]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. safrole.com [safrole.com]
• 5. Recrystallization [wiredchemist.com]
• 6. Home Page [chem.ualberta.ca]
• 7. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 8. science.uct.ac.za [science.uct.ac.za]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. scribd.com [scribd.com]

Application Note: Stability-Indicating HPLC-UV Characterization of 4-Hydroxyphenyl 4-ethoxybenzoate

Target Audience: Analytical Chemists, Materials Scientists, and Pharmaceutical Researchers Compound: 4-Hydroxyphenyl 4-ethoxybenzoate (CAS: 33905-60-1)

Introduction & Chemical Context

4-Hydroxyphenyl 4-ethoxybenzoate is a highly functionalized ester consisting of a rigid biphenyl-like core and a flexible ethoxy tail. Because of its structural anisotropy and reactive phenolic hydroxyl group, it is a critical building block in the synthesis of thermotropic liquid crystals and advanced organic frameworks (1)[1].

Characterizing this compound presents a unique analytical challenge. The ester linkage is highly susceptible to base-catalyzed hydrolysis, readily cleaving into its synthetic precursors: hydroquinone and 4-ethoxybenzoic acid (2)[2]. Therefore, an analytical method must not only quantify the intact molecule but also possess the stability-indicating power to resolve these polar degradants.

Analytical Causality & Method Rationale

To move beyond a simple procedural list, it is crucial to understand the causality behind the chromatographic parameters chosen for this method:

• Column Dynamics (Superficially Porous C18): We utilize a superficially porous C18 column (e.g., 2.7 µm particle size) rather than a fully porous equivalent. This architecture reduces the diffusion path length, significantly sharpening the peaks of early-eluting polar degradants like hydroquinone, while maintaining low backpressure for high-throughput analysis (3)[3].

• Mobile Phase Thermodynamics (Acidic Modifier): The target analyte contains a phenolic hydroxyl group (pKa ~9.5), and its degradant contains a carboxylic acid (pKa ~4.5). Using a neutral mobile phase results in partial ionization, leading to severe peak tailing. By incorporating 0.1% Formic Acid (pH ~2.7) into both the aqueous and organic phases, we fully protonate these moieties. Formic acid is specifically chosen over phosphoric acid to ensure the method remains entirely Mass-Spectrometry (MS) compatible (4)[4].

• Gradient Elution: The extreme polarity difference between hydroquinone (highly polar) and 4-Hydroxyphenyl 4-ethoxybenzoate (highly lipophilic) dictates a gradient approach. An isocratic method would either cause hydroquinone to elute in the void volume or cause the target ester to be retained indefinitely[3].

Visualizations

Fig 1. End-to-end HPLC workflow for 4-Hydroxyphenyl 4-ethoxybenzoate analysis.

Fig 2. Hydrolytic degradation pathway identifying key impurities monitored during HPLC.

Experimental Protocols

Mobile Phase & Diluent Preparation

• Mobile Phase A: Transfer 1000 mL of LC-MS grade water to a clean reservoir. Add 1.0 mL of LC-MS grade Formic Acid. Mix thoroughly and degas via sonication for 10 minutes.

• Mobile Phase B: Transfer 1000 mL of LC-MS grade Acetonitrile to a clean reservoir. Add 1.0 mL of LC-MS grade Formic Acid. Mix thoroughly.

• Diluent: Use 100% Acetonitrile. Crucial Note: Do not use water or alcohols as the primary diluent, as the ester linkage of phenyl benzoates is prone to solvolysis/hydrolysis over time in the autosampler[2].

Sample Preparation

• Accurately weigh 10.0 mg of 4-Hydroxyphenyl 4-ethoxybenzoate reference standard.

• Transfer to a 10 mL volumetric flask.

• Add 7 mL of Acetonitrile and sonicate until fully dissolved.

• Dilute to volume with Acetonitrile to yield a final concentration of 1.0 mg/mL.

• Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Self-Validating System: In Situ Forced Degradation

To ensure the method is trustworthy and inherently self-validating, the protocol requires an in situ forced degradation step. This proves the method's stability-indicating power without requiring external impurity standards.

• Transfer 1.0 mL of the 1.0 mg/mL sample solution to a separate vial.

• Add 100 µL of 0.1 N NaOH to induce base-catalyzed ester hydrolysis.

• Vortex and let stand at room temperature for exactly 10 minutes.

• Neutralization: Add 100 µL of 0.1 N HCl to quench the reaction and prevent damage to the silica-based HPLC column.

• Inject this stressed sample. You must observe three distinct peaks: Hydroquinone (earliest), 4-Ethoxybenzoic acid (middle), and the remaining 4-Hydroxyphenyl 4-ethoxybenzoate (latest).

Data Presentation & Method Parameters

Table 1: Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18, 2.7 µm, 4.6 × 100 mm	Superficially porous particles provide high efficiency and sharp peaks for polar degradants.
Column Temp	30 °C	Stabilizes retention times against ambient laboratory fluctuations.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Injection Vol	5 µL	Prevents column overloading given the high absorptivity of the aromatic rings.
Detection	UV @ 254 nm	Captures the strong π-π* transitions of the biphenyl and phenolic systems.

Table 2: Gradient Elution Profile

Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (ACN + 0.1% FA)	Elution Phase
0.0	80	20	Equilibration; retains highly polar Hydroquinone.
2.0	80	20	Isocratic hold to resolve early-eluting impurities.
8.0	10	90	Linear ramp to elute the lipophilic target ester.
11.0	10	90	High organic wash to clear strongly bound matrix.
11.1	80	20	Return to initial conditions.
15.0	80	20	Re-equilibration.

Table 3: System Suitability & Validation Parameters (Expected)

Analyte	Approx. RT (min)	Resolution (Rs)	Tailing Factor (Tf)	Linearity (R²)
Hydroquinone	1.8	N/A	≤ 1.2	> 0.999
4-Ethoxybenzoic Acid	5.4	> 5.0	≤ 1.1	> 0.999
4-Hydroxyphenyl 4-ethoxybenzoate	8.7	> 5.0	≤ 1.1	> 0.999

References

• SIELC Technologies.
• ProQuest.
• National Institutes of Health (NIH). "Comparative chemical and biological hydrolytic stability of homologous esters and isosteres."
• Benchchem. "4-[4-(4-pentoxyphenyl)phenyl]benzoic acid - Liquid Crystal Precursors."

Sources

• 1. benchchem.com [benchchem.com]
• 2. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization and Validation of a HPLC-UV/Vis Method for Simultaneous Determination of Hydroquinone, Mono Methyl Ether of Hydroquinone and Phenothiazine in Higher Alkyl Methacrylate Esters - ProQuest [proquest.com]
• 4. Separation of Phenyl benzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols for the Integration of 4-Hydroxyphenyl 4-ethoxybenzoate in Nematic Liquid Crystal Mixtures

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the application of 4-Hydroxyphenyl 4-ethoxybenzoate and structurally similar mesogenic compounds in the formulation of nematic liquid crystal mixtures. We will explore the underlying principles of molecular engineering in liquid crystal design, detailing how the incorporation of such benzoate derivatives can be used to modulate key physical properties including the nematic range, birefringence, and dielectric anisotropy. This document furnishes detailed, field-proven protocols for the synthesis, purification, and characterization of these compounds, as well as their formulation into and subsequent evaluation within nematic mixtures. The causality behind experimental choices is elucidated to provide a deeper understanding of the structure-property relationships that govern the performance of liquid crystal materials.

Introduction: The Role of Benzoate Esters in Nematic Liquid Crystals

Nematic liquid crystals are a state of matter characterized by long-range orientational order of their constituent molecules, but no long-range positional order.[1] This unique combination of fluidity and anisotropy makes them indispensable in a vast array of technologies, most notably in liquid crystal displays (LCDs). The performance of an LCD is critically dependent on the physical properties of the liquid crystal mixture it employs. These properties are not inherent to a single compound but are rather the result of a carefully formulated mixture of multiple mesogenic and non-mesogenic components.[2]

Phenyl benzoate derivatives are a well-established class of calamitic (rod-shaped) mesogens that are frequently utilized as components in liquid crystal mixtures.[3] Their rigid core structure, comprised of two or more phenyl rings linked by an ester group, contributes to the stability of the nematic phase.[4] The terminal groups attached to this core play a crucial role in fine-tuning the material's properties. For instance, alkoxy chains at one end of the molecule can influence the melting point and the breadth of the nematic temperature range.[5]

4-Hydroxyphenyl 4-ethoxybenzoate, with its terminal hydroxyl and ethoxy groups, presents an interesting case for modifying the properties of a nematic host. The hydroxyl group offers a site for potential hydrogen bonding, which can influence intermolecular interactions and, consequently, the viscosity and thermal properties of the mixture. The ethoxy group, a short alkoxy chain, contributes to the molecule's overall anisotropy. The strategic incorporation of such molecules allows for the precise tailoring of a mixture's clearing point, birefringence (Δn), and dielectric anisotropy (Δε) to meet the demands of specific applications.

Synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate

The synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate can be achieved through a standard esterification reaction. A general and reliable method is the Steglich esterification, which utilizes dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst. This method is advantageous as it can be performed at room temperature with high yields.

Materials and Reagents

• 4-Ethoxybenzoic acid

• Hydroquinone (1,4-dihydroxybenzene)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Synthesis Protocol

• Reaction Setup: In a flame-dried, 250 mL round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-ethoxybenzoic acid (1 equivalent) and hydroquinone (1.1 equivalents) in anhydrous dichloromethane (DCM).

• Addition of Coupling Agents: To the stirred solution, add 4-(dimethylamino)pyridine (DMAP, 0.1 equivalents) followed by N,N'-dicyclohexylcarbodiimide (DCC, 1.1 equivalents).

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the white precipitate of dicyclohexylurea (DCU) is removed by vacuum filtration. The filtrate is then transferred to a separatory funnel and washed sequentially with a saturated sodium bicarbonate solution and brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel, typically using a hexane-ethyl acetate gradient as the eluent, to yield the pure 4-Hydroxyphenyl 4-ethoxybenzoate.

Characterization

The structure and purity of the synthesized compound should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• FTIR Spectroscopy: To identify the characteristic functional groups (e.g., ester carbonyl, hydroxyl).

• Mass Spectrometry: To determine the molecular weight.

• Elemental Analysis: To confirm the elemental composition.

Formulation of Nematic Liquid Crystal Mixtures

The true utility of 4-Hydroxyphenyl 4-ethoxybenzoate is realized when it is incorporated into a host nematic liquid crystal mixture. The goal is often to create a eutectic mixture, which exhibits a lower melting point and a broader nematic range than the individual components.[2]

Experimental Protocol: Mixture Formulation

• Component Selection: Choose a host nematic liquid crystal with known properties. A common choice for research purposes is a eutectic mixture of cyanobiphenyls, such as E7. The selection should be based on the desired final properties of the mixture.

• Weighing: Accurately weigh the desired proportions of the host liquid crystal and 4-Hydroxyphenyl 4-ethoxybenzoate using a microbalance. The proportions are typically expressed as weight percentage (wt%).

• Mixing: Transfer the weighed components into a clean glass vial.

• Homogenization: Heat the vial in a controlled oven or on a hot plate to a temperature above the clearing point of all components. Stir the mixture gently with a micro-stirrer until it becomes a homogeneous isotropic liquid.

• Cooling: Slowly cool the mixture back to room temperature. The mixture should now be in a uniform nematic phase.

Characterization of Nematic Liquid Crystal Mixtures

The following protocols are essential for evaluating the impact of 4-Hydroxyphenyl 4-ethoxybenzoate on the properties of the nematic mixture.

Phase Transition Analysis

The phase transition temperatures (melting point and clearing point) of the formulated mixtures are determined using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).[6]

• Sample Preparation: Hermetically seal a small amount (2-5 mg) of the liquid crystal mixture in an aluminum DSC pan.

• Thermal Cycling: Place the pan in the DSC instrument and heat it at a controlled rate (e.g., 5-10 °C/min) to a temperature well above the expected clearing point. Then, cool the sample at the same rate.

• Data Analysis: The phase transitions will appear as peaks in the heat flow curve. The peak maximum on heating corresponds to the transition temperature.

• Sample Preparation: Place a small drop of the liquid crystal mixture on a clean glass slide and cover it with a coverslip.

• Observation: Place the slide on a hot stage attached to a polarized optical microscope.

• Heating and Cooling: Slowly heat the sample while observing the texture. The transition from the crystalline to the nematic phase and from the nematic to the isotropic liquid phase will be marked by distinct changes in the observed texture. The clearing point is the temperature at which the birefringent nematic texture disappears, and the field of view becomes dark (isotropic).

Electro-Optical Properties

The dielectric anisotropy (Δε) and birefringence (Δn) are critical parameters for display applications.

• Cell Preparation: Fill two liquid crystal cells with the mixture. One cell should have a planar alignment layer to measure the perpendicular component of the dielectric permittivity (ε⊥), and the other should have a homeotropic alignment layer for the parallel component (ε∥).

• Capacitance Measurement: Measure the capacitance of each cell using an LCR meter at a standard frequency (e.g., 1 kHz).

• Calculation: The dielectric permittivities are calculated from the capacitance values, and the dielectric anisotropy is determined as Δε = ε∥ - ε⊥.

• Cell Preparation: Fill a planar-aligned liquid crystal cell of a known thickness with the mixture.

• Spectroscopic Measurement: Place the cell between crossed polarizers in a spectrophotometer.

• Data Analysis: Measure the transmission spectrum and determine the wavelengths of maximum and minimum transmission. The birefringence can then be calculated using the following relationship: 2dΔn = kλ, where d is the cell gap, λ is the wavelength of a transmission minimum, and k is an integer.

Expected Impact of 4-Hydroxyphenyl 4-ethoxybenzoate on Mixture Properties

The addition of 4-Hydroxyphenyl 4-ethoxybenzoate to a nematic host is expected to influence the mixture's properties in several ways. The following table provides hypothetical data to illustrate these potential effects.

Property	Host Nematic (e.g., E7)	Host + 5 wt% of Additive	Host + 10 wt% of Additive
Clearing Point (°C)	60.5	58.2	56.1
Birefringence (Δn at 589 nm)	0.225	0.218	0.212
Dielectric Anisotropy (Δε at 1 kHz)	+13.8	+12.5	+11.3

Note: The data in this table is illustrative and intended to demonstrate expected trends. Actual experimental results may vary.

Visualizing the Workflow

The following diagrams illustrate the key workflows described in this application note.

Caption: Workflow for the synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate.

Caption: Workflow for nematic LC formulation and characterization.

Conclusion

The incorporation of 4-Hydroxyphenyl 4-ethoxybenzoate and similar phenyl benzoate derivatives into nematic liquid crystal mixtures provides a versatile tool for the rational design of materials with tailored properties. By following the detailed protocols for synthesis, formulation, and characterization outlined in this guide, researchers can systematically investigate the structure-property relationships of these compounds and develop novel liquid crystal materials for advanced applications. The principles discussed herein are broadly applicable to a wide range of mesogenic additives, providing a solid foundation for further research and development in the field of liquid crystals.

References

• Kumar, S., & Verma, R. (2021). Liquid Crystal Polymers: Novel Applications. Physical Science & Biophysics Journal, 1(5).
• Chauhan, H. N., & Doshi, A. V. (Year not available). Study of novel liquid crystals of ethylene derivatives: α-4-[4. ' -n-alkoxy cinnamoyloxy] phenyl β-4”-methoxy benzoyl ethylenes. Der Pharma Chemica.
• Kundu, B., Pratibha, R., & Madhusudana, N. V. (2010). Orientational order in liquid crystals exhibited by some binary mixtures of rod-like and bent-core molecules. European Physical Journal E, 31(2), 145-152.
• Chen, H., Lee, J. H., & Wu, S. T. (2013).
• Dabrowski, R., & Dziaduszek, J. (2013). High Birefringence Liquid Crystals. Crystals, 3(3), 443-464.
• Popa-Nita, V., & Nita, S. (2020).
• BenchChem. (2025). Application Notes and Protocols for Nematic Liquid Crystal Mixtures Featuring 4-Heptyl-N-phenylaniline. BenchChem.
• Al-Janabi, A. H., Ahmed, A. A., & Al-Dujaili, A. H. (2022).
• Gauza, S., et al. (2013).
• Reinitzer, F. (1888). Beiträge zur Kenntniss des Cholesterins.
• de Gennes, P. G., & Prost, J. (1993). The Physics of Liquid Crystals. Oxford University Press.
• Chandrasekhar, S. (1992). Liquid Crystals. Cambridge University Press.
• Demus, D., Goodby, J., Gray, G. W., Spiess, H. W., & Vill, V. (Eds.). (1998). Handbook of Liquid Crystals. Wiley-VCH.
• Sluckin, T. J., Dunmur, D. A., & Stegemeyer, H. (2004). Crystals that Flow: Classic Papers from the History of Liquid Crystals. Taylor & Francis.
• Bahadur, B. (Ed.). (1990).
• Collings, P. J., & Hird, M. (1997). Introduction to Liquid Crystals: Chemistry and Physics. Taylor & Francis.
• Yeh, P., & Gu, C. (1999). Optics of Liquid Crystal Displays. John Wiley & Sons.
• Khoo, I. C. (2007). Liquid Crystals. John Wiley & Sons.
• Lagerwall, J. P. F., & Scalia, G. (Eds.). (2016). Liquid Crystals with Nano and Microparticles. World Scientific.
• Oswald, P., & Pieranski, P. (2005).
• Stark, H. (2001). Physics of liquid crystals. Physics Reports, 351(6), 387-474.
• Prost, J., & de Gennes, P. G. (1995). The Physics of Liquid Crystals. Clarendon Press.
• Wright, D. C., & Mermin, N. D. (1989). Crystalline liquids: the blue phases. Reviews of Modern Physics, 61(2), 385-432.
• Chaikin, P. M., & Lubensky, T. C. (2000). Principles of Condensed Matter Physics. Cambridge University Press.
• Lavrentovich, O. D. (2014). Transport of particles in liquid crystals.
• Musevic, I., Skarabot, M., & Tkalec, U. (2006). Two-dimensional nematic colloidal crystals. Science, 313(5789), 954-958.
• Poulin, P., Stark, H., Lubensky, T. C., & Weitz, D. A. (1997). Novel colloidal interactions in anisotropic fluids. Science, 275(5307), 1770-1773.
• Stark, H., & Ventzki, D. (2001). Stokes drag of a sphere in a nematic liquid crystal. Physical Review E, 64(3), 031711.
• Fukuda, J. I., & Yokoyama, H. (2007). Interaction between a spherical particle and a nematic liquid crystal.
• Loudet, J. C., & Poulin, P. (2001). Application of the liquid crystal watching-glass effect to the manipulation of objects. Physical Review Letters, 87(16), 165503.
• Ravnik, M., & Zumer, S. (2009). Landau–de Gennes modelling of nematic liquid crystal colloids. Liquid Crystals, 36(10-11), 1201-1214.
• Tkalec, U., Ravnik, M., Zumer, S., & Musevic, I. (2011). Reconfigurable knots and links in chiral nematic colloids. Science, 333(6038), 62-65.
• Lapointe, C. P., Mason, T. G., & Smalyukh, I. I. (2009). Shape-controlled colloidal interactions in nematic liquid crystals. Science, 326(5956), 1083-1086.
• Navard, P., & Haudin, J. M. (1985). The height of DSC phase transition peaks. Application to liquid crystals. Journal of Thermal Analysis, 30(1), 61-64.
• Martínez-Felipe, A., et al. (2023). The effect of a lateral alkyloxy chain on the ferroelectric nematic phase. Journal of Materials Chemistry C, 11(42), 14589-14597.

• PubChem. (n.d.). 4-Ethoxyphenyl 4-hydroxybenzoate. Retrieved from [Link]

• International Journal of Research in Engineering and Science. (2025). Synthesis of Liquid Crystal Compound with Azo Linaker and Effect of Terminal Group on Liquid Crystal Properties. International Journal of Research in Engineering and Science (IJRES).
• BenchChem. (2025).
• Reinitzer, F. (1888). Beiträge zur Kenntniss des Cholesterins. Monatshefte für Chemie und verwandte Teile anderer Wissenschaften, 9(1), 421-441.

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• 2. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Wide Nematogenic Azomethine/Ester Liquid Crystals Based on New Biphenyl Derivatives: Mesomorphic and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. chemrxiv.org [chemrxiv.org]
• 6. rroij.com [rroij.com]

Application Note: Optimized Protocols for the Synthesis of 4-Alkoxybenzoyl Chlorides

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Introduction & Strategic Importance

4-Alkoxybenzoyl chlorides are indispensable electrophilic building blocks in advanced organic synthesis. They are heavily utilized in the development of active pharmaceutical ingredients (APIs), agrochemicals, and advanced materials such as liquid crystals [1.2]. For example, 4-methoxybenzoyl chloride serves as a critical intermediate in the synthesis of N-(4-methoxybenzoyl)glycine via Schotten-Baumann reactions[1], as well as in the preparation of stilbene derivatives for anti-cancer research and coumarin dimers for HIV-1 inhibition[2].

Because the alkoxy group (e.g., methoxy, ethoxy, hexyloxy) is strongly electron-donating via resonance, it highly activates the aromatic ring toward electrophilic aromatic substitution. Consequently, selecting the appropriate chlorinating agent and optimizing reaction conditions is paramount. Harsh conditions can lead to unwanted ring-chlorination or ether cleavage, whereas optimized protocols ensure quantitative conversion of the carboxylic acid to the acyl chloride while preserving the structural integrity of the electron-rich core.

Mechanistic Causality & Reagent Selection

The transformation of 4-alkoxybenzoic acids to their corresponding acyl chlorides operates via a nucleophilic acyl substitution mechanism. The two most authoritative reagents for this transformation are thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂) [1].

• Thionyl Chloride (SOCl₂): A traditional and cost-effective reagent. The reaction is entropically driven by the expulsion of sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases[1]. However, it often requires elevated temperatures (reflux)[3], which can cause thermal degradation or the formation of dark, tarry byproducts in highly activated electron-rich substrates[3].

• Oxalyl Chloride ((COCl)₂): The preferred reagent for sensitive substrates. It allows the reaction to proceed smoothly at room temperature, evolving carbon monoxide (CO), carbon dioxide (CO₂), and HCl[1][4].

The Role of the Catalyst: Both pathways are vastly accelerated by the addition of a catalytic amount of N,N-dimethylformamide (DMF)[1][4]. DMF reacts directly with the chlorinating agent to form a highly electrophilic chloroiminium ion, known as the Vilsmeier-Haack intermediate . This intermediate rapidly attacks the carboxylic acid, drastically lowering the activation energy barrier. This causality explains why adding just 1-2 drops of DMF allows the reaction to reach completion in 1-2 hours at room temperature, effectively protecting the vulnerable alkoxyaromatic ring from harsh thermal conditions.

Catalytic mechanism of DMF in the synthesis of 4-alkoxybenzoyl chlorides.

Quantitative Data & Optimization

To assist in experimental design, the following table synthesizes quantitative reaction parameters based on established industry methodologies[1][3][4][5].

Table 1: Comparison of Chlorinating Agents for 4-Alkoxybenzoyl Chloride Synthesis

Parameter	Oxalyl Chloride Method	Thionyl Chloride Method
Reagent Equivalents	1.2 – 2.0 eq[1][4]	1.0 eq – Large Excess (Solvent)[1][3][5]
Preferred Solvent	Anhydrous Dichloromethane (CH₂Cl₂)[1][4]	Benzene, Toluene, or Neat[1][5]
Catalyst	DMF (1-2 drops)[1][4]	DMF (1-2 drops to 1 mL)[3][5]
Temperature	Room Temperature (20-35°C)[4]	Reflux (60-80°C)[3][5]
Reaction Time	1 – 2 hours[1][4]	15 mins – 4 hours[3][5]
Byproducts	CO (gas), CO₂ (gas), HCl (gas)[1]	SO₂ (gas), HCl (gas)[1]
Typical Yield	Quantitative (~100%)[4]	High, but prone to dark residues[3]
Substrate Suitability	Highly sensitive, electron-rich rings	Robust, sterically hindered rings

Experimental Workflows

The following protocols detail the step-by-step methodologies for preparing 4-alkoxybenzoyl chlorides.

Protocol A: Mild Synthesis using Oxalyl Chloride (Preferred)

This method is highly recommended for methoxy-, ethoxy-, and longer-chain alkoxybenzoic acids to prevent thermal degradation and ensure a quantitative yield[1][4].

• Setup & Dissolution: In a flame-dried 250 mL two-neck round-bottom flask equipped with a magnetic stirrer and a dropping funnel, suspend 1.0 equivalent of the 4-alkoxybenzoic acid (e.g., 8 mmol) in 100 mL of anhydrous dichloromethane (CH₂Cl₂)[1][4].

• Catalysis: Add 2 drops of anhydrous DMF to the suspension[4]. Causality: DMF acts as the nucleophilic catalyst to generate the active chloroiminium species.

• Chlorination: Place the flask in a room-temperature water bath. Via the dropping funnel, slowly add 1.2 to 2.0 equivalents of oxalyl chloride dropwise[1][4]. Caution: Vigorous gas evolution (CO, CO₂, HCl) will occur. Ensure the system is properly vented into a scrubber or fume hood exhaust.

• Reaction: Stir the mixture at room temperature for 1 to 2 hours[1][4]. The reaction is deemed complete when the suspension becomes a clear solution and gas evolution ceases[1].

• Concentration: Concentrate the resulting mixture under reduced pressure (rotary evaporation) to remove the CH₂Cl₂ solvent and any unreacted oxalyl chloride[1][4].

• Storage: The resulting 4-alkoxybenzoyl chloride (typically a yellow/amber solid or oil depending on the alkoxy chain length)[2][5] is obtained quantitatively. Store immediately in an air-tight flask under an inert atmosphere (Nitrogen or Argon)[4].

Step-by-step experimental workflow for the oxalyl chloride synthetic route.

Protocol B: Scalable Synthesis using Thionyl Chloride

For substrates where thermal stability is not a concern, thionyl chloride offers a highly scalable and cost-effective route[3][5].

• Setup: In a round-bottom flask equipped with a reflux condenser, combine 1.0 equivalent of 4-alkoxybenzoic acid with 1.0–1.5 equivalents of thionyl chloride[1][5]. (Alternatively, use SOCl₂ as the solvent for highly robust substrates[3]).

• Catalysis: Add a catalytic amount of DMF (1 mL per 0.15 mol of substrate)[5].

• Reaction: Heat the mixture to a gentle reflux (or 40-60°C if using a solvent like benzene/toluene) for 15 minutes to 4 hours, depending on substrate reactivity[1][3][5].

• Isolation: Once gas evolution (SO₂, HCl) stops, evaporate the excess thionyl chloride and solvent under reduced pressure to yield the crude acid chloride[1][3].

Self-Validating System & Analytical Quality Control

Because 4-alkoxybenzoyl chlorides are highly reactive and moisture-sensitive, traditional purification (like column chromatography) is impossible. The protocol must be self-validating through immediate analytical checks:

• Visual/Physical Cues: The absolute cessation of bubbling is the primary macroscopic indicator of complete conversion[1].

• Infrared (IR) Spectroscopy: Analyze a neat film of the product. The broad carboxylic acid O-H stretch (2500–3300 cm⁻¹) and the original C=O stretch (~1680 cm⁻¹) must completely disappear. A successful reaction is validated by the appearance of a new, sharp, and intense acyl chloride C=O stretching band shifted to a higher wavenumber (typically 1730–1770 cm⁻¹ ).

• Safety & Reactivity Check: 4-Alkoxybenzoyl chlorides react exothermically with water to regenerate the starting acid and release HCl[2]. If the product fumes heavily in ambient air, it confirms the presence of the active acyl chloride[2].

References

• Ali, Z. H., et al. "Synthesis and Estimation of the Insecticide and Antibacterial Activities for Some New Amide Derivatives". ResearchGate, 2025.[Link]

• PrepChem. "Synthesis of 4-methoxybenzoyl chloride". PrepChem Organic Syntheses, 2025. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-Methoxybenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 5. prepchem.com [prepchem.com]

formulation of liquid crystal displays using benzoate derivatives

Application Note: Advanced Formulation of Liquid Crystal Displays Using Benzoate Derivatives

Audience: Materials Scientists, Display Engineers, and Formulation Chemists Document Type: Application Note & Standard Operating Protocol (SOP)

Introduction and Mechanistic Grounding

Benzoate derivatives represent one of the most foundational and versatile classes of calamitic (rod-like) liquid crystals (LCs). The history of liquid crystals inherently begins with a benzoate: in 1888, the Austrian botanist Friedrich Reinitzer discovered the first liquid crystalline phase in [1]. Today, modern Liquid Crystal Display (LCD) formulations rely heavily on benzoate chemistries—specifically phenyl benzoates and laterally substituted benzoates—to fine-tune the electro-optical properties of the display matrix.

The Causality of Molecular Design in Benzoates: The utility of benzoate derivatives in LCDs stems from their highly tunable structure-property relationships:

• The Ester Linkage (-COO-): The central ester group connecting two phenyl rings introduces a permanent dipole moment. Depending on the terminal and lateral substituents (e.g., fluorination or methylation), this dipole can be engineered to be parallel or perpendicular to the molecular long axis, thereby dictating the dielectric anisotropy ( Δϵ )[2]. A highly positive Δϵ lowers the threshold voltage ( Vth​ ) required to switch the LC director.

• Terminal Alkyl/Alkoxy Chains: The length and parity (odd-even effect) of the terminal chains influence the flexibility of the molecule, directly impacting the melting point ( Tm​ ) and the nematic-to-isotropic transition temperature (clearing point, Tc​ )[3].

• Chiral Centers: Derivatives like cholesteryl benzoates act as chiral dopants. When introduced into an achiral nematic host, they induce a chiral nematic (cholesteric) phase with a specific helical pitch, which is essential for Super-Twisted Nematic (STN) and bistable reflective displays[1][4].

Caption: Structure-property relationships of benzoate derivatives driving liquid crystal phase behaviors.

Experimental Workflow and Formulation Logic

Formulating an LC mixture is an exercise in thermodynamic balancing. The goal is to achieve a wide nematic temperature range (typically -20°C to +80°C for commercial displays), optimized birefringence ( Δn ), and a low threshold voltage.

Critical Insight: All mixing and cell-filling procedures must be performed in the isotropic phase ( T>Tc​ ). Mixing in the nematic phase fails to overcome the intermolecular anisotropic forces, leading to inhomogeneous microdomains. Similarly, capillary filling of the electro-optic cell in the nematic phase induces flow-shear forces that compete with the polyimide alignment layers, resulting in permanent topological defects (disclination lines)[5].

Caption: Self-validating workflow for the formulation and characterization of benzoate-doped LC mixtures.

Step-by-Step Protocols

Protocol 1: Gravimetric Formulation of Benzoate-Doped Nematic Mixtures

Objective: To prepare a homogeneous nematic liquid crystal mixture utilizing a cyanobiphenyl host doped with a phenyl benzoate derivative to tune dielectric anisotropy.

• Preparation: Clean all amber glass vials with acetone and dry under a stream of high-purity nitrogen. Rationale: LCs are highly sensitive to ionic impurities which can cause voltage holding ratio (VHR) degradation.

• Gravimetric Addition: Using a microbalance (precision 0.01 mg), weigh the host nematic matrix (e.g., 4-cyano-4'-pentylbiphenyl, 5CB).

• Dopant Integration: Slowly add the selected benzoate derivative (e.g., 4-hexylphenyl 4-methoxybenzoate) to achieve the desired weight percentage (typically 5-15 wt%).

• Isotropic Mixing: Place the sealed vial on a magnetic hotplate stirrer. Elevate the temperature to 15°C above the anticipated clearing point ( Tc​ ) of the highest-melting component (e.g., 85°C). Stir at 300 RPM for 2 hours.

• Validation Checkpoint 1: Remove the vial from heat. Observe the cooling process. The transition from a clear, transparent liquid (isotropic) to a cloudy, opaque fluid (nematic scattering) must occur uniformly without phase separation or crystallization. If precipitation occurs, the dopant concentration exceeds its solubility limit in the host.

Protocol 2: Phase Transition Validation via DSC and POM

Objective: To accurately determine the thermodynamic phase boundaries and identify the mesophase textures.

• Differential Scanning Calorimetry (DSC):

  • Encapsulate 3-5 mg of the formulated mixture in an aluminum hermetic pan.

  • Run a heat-cool-heat cycle from -30°C to 100°C at a ramp rate of 5°C/min under nitrogen purge.

  • Data Extraction: Identify the melting peak ( Tm​ ) and the nematic-isotropic transition peak ( Tc​ ).

• Polarized Optical Microscopy (POM):

  • Place a drop of the mixture on a clean glass slide and cover with a coverslip.

  • Insert the slide into a Linkam hot stage mounted on a POM equipped with crossed polarizers.

  • Heat to the isotropic phase (dark field of view), then cool at 2°C/min.

• Validation Checkpoint 2: Upon reaching Tc​ , observe the nucleation of nematic droplets. For phenyl benzoate mixtures, these should coalesce into a classic schlieren or threaded texture. If cholesteryl benzoates are used, a focal conic or fingerprint texture should emerge, confirming chiral induction[3][4].

Protocol 3: Electro-Optic Characterization

Objective: To measure the threshold voltage ( Vth​ ) and response times ( τon​,τoff​ ) of the formulated display matrix.

• Cell Filling: Utilize a commercially available Indium Tin Oxide (ITO) coated glass cell with antiparallel rubbed polyimide alignment layers (cell gap d≈5μm ).

• Isotropic Capillary Action: Place the empty cell on a hotplate set to T>Tc​ . Dispense 2 μL of the LC mixture at the opening of the cell. Allow capillary forces to fill the cavity completely.

• Annealing: Slowly cool the cell to room temperature at 1°C/min to allow the LC molecules to uniformly align parallel to the rubbing direction (planar alignment).

• Electro-Optic Measurement:

  • Place the cell between crossed polarizers in an electro-optic test setup (e.g., using a He-Ne laser at 633 nm and a photodetector).

  • Apply a 1 kHz square wave AC voltage, ramping from 0 V to 5 V.

  • Data Extraction: Record the voltage at which transmittance drops by 10% ( Vth​ ). Measure the turn-on time ( τon​ ) upon applying Vop​ (operating voltage) and turn-off time ( τoff​ ) upon voltage removal.

Quantitative Data Presentation

The following table summarizes the comparative electro-optic properties of a standard nematic host (Host-A) when doped with different benzoate derivatives. This data illustrates the causal relationship between molecular structure and macroscopic display performance.

Formulation	Host Matrix	Dopant (10 wt%)	Clearing Point ( Tc​ , °C)	Birefringence ( Δn )	Dielectric Anisotropy ( Δϵ )	Threshold Voltage ( Vth​ , V)
Control	Host-A	None	72.0	0.110	+5.2	1.85
Mix-PB1	Host-A	4-hexylphenyl 4-methoxybenzoate	78.5	0.125	+6.8	1.52
Mix-PB2	Host-A	Ethyl 4-(4-fluorophenyl)benzoate	69.0	0.105	+8.4	1.30
Mix-CB1	Host-A	Cholesteryl benzoate	74.2	0.115	+4.9	N/A (Chiral)*

*Note: Addition of cholesteryl benzoate induces a chiral nematic phase, shifting the operational mode from standard TN to STN or reflective modes, fundamentally altering the Vth​ measurement paradigm.

References

• Synthesis and Study of Liquid Crystallinity of Benzoate Derivatives in a Laterally substituted Homologous Series.Der Pharma Chemica, 2011.
• Impact of Methylation on the Nematic Phase of Phenyl Benzoate Mesogens and Dimers.ChemRxiv, 2026.
• Full article: Cholesteryl benzoate derivatives: synthesis, transition property and cholesteric liquid crystal glass.Taylor & Francis, 2013.
• Alignment Effects on the Dynamic Scattering Characteristics of an Ester Liquid Crystal.Molecular Crystals and Liquid Crystals, 2007.
• Cholesteric liquid crystal.Wikipedia, 2024.

Sources

• 1. Cholesteric liquid crystal - Wikipedia [en.wikipedia.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]

Application Note: Experimental Setup for Measuring Lipid Mesophase Transitions

Introduction: The Criticality of Mesophase Dynamics

Lipid mesophases—lyotropic liquid crystalline states such as lamellar ( Lα​ ), bicontinuous cubic ( QII​ ), and inverted hexagonal ( HII​ ) phases—are foundational to advanced drug delivery systems (e.g., lipid nanoparticles, cubosomes) and in meso membrane protein crystallization[1]. The transition between these phases dictates the release kinetics of encapsulated active pharmaceutical ingredients (APIs), membrane fusion events, and the overall thermodynamic stability of the carrier.

Because lipid mesophases are notorious for undercooling and strong thermal hysteresis[2], static measurements are insufficient. A dynamic, multi-modal approach combining Differential Scanning Calorimetry (DSC) and Small-Angle X-ray Scattering (SAXS) is required to decouple the thermodynamic transition from the structural rearrangement[3].

Theoretical Grounding: Causality of Phase Transitions

Mesophase transitions are driven by the critical packing parameter ( CPP=v/a0​lc​ ), which is exquisitely sensitive to environmental stimuli:

• Temperature & Hydration: Increasing temperature typically increases the hydrophobic tail volume ( v ), driving transitions from lamellar ( CPP≈1 ) to inverse cubic or hexagonal phases ( CPP>1 )[4].

• Buffer & Ionic Strength: The addition of salts modifies the lipid headgroup hydration shell, decreasing the effective interfacial area ( a0​ ) and shifting the lamellar-to-cubic transition temperature ( Tc​ )[5].

Understanding this causality is critical for experimental design: any protocol measuring these transitions must strictly control thermal ramping, hydration loss, and ionic environment to yield biologically or pharmaceutically relevant data.

Multi-Modal Experimental Workflow

Multi-modal workflow for lipid mesophase characterization integrating PLM, DSC, and SAXS.

Step-by-Step Protocols

Protocol A: Preparation of Lyotropic Liquid Crystalline Phases

Objective: Formulate a homogeneous lipid mesophase (e.g., Monoolein/Water) with zero trapped air or phase separation.

• Gravimetric Dosing: Accurately weigh the lipid (e.g., 9.9 MAG / Monoolein) and the aqueous buffer to achieve the desired hydration level (typically 40% w/w water for the cubic Pn3m phase)[4].

• Mechanical Homogenization: Transfer the components into a coupled syringe device. Pass the mixture back and forth at least 100 times at room temperature (~20 °C)[6].

  • Causality: High-shear mechanical mixing overcomes the extreme viscosity of the cubic phase, ensuring uniform hydration of the lipid bilayers.

• Equilibration: Centrifuge the syringe at 3,000 x g for 5 minutes to remove micro-bubbles, then incubate in the dark for 24 hours to allow for structural relaxation.

  • Self-Validating Checkpoint: Inspect the sample via cross-polarized light microscopy (PLM). A true bicontinuous cubic phase is optically isotropic (appears dark under crossed polarizers), whereas lamellar or hexagonal phases will exhibit strong optical birefringence[2].

Protocol B: Thermodynamic Profiling via DSC

Objective: Determine the transition temperatures ( Tc​ ) and enthalpy ( ΔH ) of the mesophase shifts.

• Sample Encapsulation: Accurately weigh 20–40 mg of the homogenized mesophase into standard aluminum pans and hermetically seal them[7].

  • Causality: Hermetic sealing is mandatory to prevent water evaporation during heating, which would artificially alter the hydration state and shift the phase boundaries.

• Thermal Cycling: Program the DSC for three continuous heating and cooling cycles (e.g., 5 °C to 85 °C).

• Scan Rate Optimization: Utilize a slow scanning rate of 1.0 to 2.0 °C/min.

  • Causality: Mesophase transitions involve massive supramolecular rearrangements. Fast scan rates will cause thermal lag, artificially inflating the measured Tc​ and masking subtle transitions[4].

  • Self-Validating Checkpoint: Compare the thermograms of Cycle 1 and Cycle 2. Cycle 1 erases the sample's thermal and mechanical history. If the endothermic/exothermic peaks of Cycle 2 and Cycle 3 overlay perfectly, the system has reached thermodynamic equilibrium[7].

Protocol C: Structural Elucidation via SAXS

Objective: Identify the specific space group and lattice parameters of the mesophases identified in Protocol B.

• Sample Mounting: Load the mesophase into a 1.5 mm quartz capillary or a 96-well sandwich plate with 100 μm spacing[1]. Mount onto a temperature-controlled stage (e.g., Linkam stage)[8].

• Beam Configuration: Utilize a slit-collimated X-ray beam (e.g., 11 keV, wavelength 1.1271 Å) with a beam size of 0.2 × 0.2 mm or 50 × 50 μm to prevent beam divergence and optimize spatial resolution[1][2].

• Data Acquisition: Set the sample-to-detector distance to ~1.7 m to cover a scattering vector ( q ) range of 0.01 Å⁻¹ to 0.6 Å⁻¹[2]. Collect scattering patterns at temperature intervals matching the DSC peaks.

  • Causality: The q -range must be sufficiently low to capture the first-order Bragg reflections of lipid cubic phases, which possess large unit cells and lattice parameters often exceeding 10 nm[1].

  • Self-Validating Checkpoint: Calibrate the scattering vector q using a silver behenate standard prior to measurement[7]. Index the resulting Bragg peaks to confirm the space group before calculating the lattice parameter ( a ).

Quantitative Data Interpretation

Once 1D SAXS profiles (Intensity vs. q ) are generated, the mesophase is definitively identified by indexing the Bragg peak positions. The scattering vector q is defined as q=4πsin(θ)/λ . The ratio of the peak positions relative to the first peak ( qn​/q1​ ) acts as an absolute structural fingerprint for the mesophase.

Table 1: Characteristic SAXS Bragg Peak Spacing Ratios

Mesophase Identity	Space Group	Characteristic Peak Ratios ( qn​/q1​ )
Lamellar	Lα​	1, 2, 3, 4, 5
Inverted Hexagonal	HII​	1, 3​ , 2, 7​ , 3
Primitive Cubic	QIIP​ ( Im3m )	2​ , 4​ , 6​ , 8​ , 10​
Diamond Cubic	QIID​ ( Pn3m )	2​ , 3​ , 2, 6​ , 8​
Gyroid Cubic	QIIG​ ( Ia3d )	6​ , 8​ , 14​ , 16​ , 20​

Note: The Gyroid cubic phase ( Ia3d ) is frequently observed as an intermediate during the transition from lamellar to diamond cubic phases[1].

Table 2: Typical Phase Transition Temperatures for Monoolein (Excess Water)

Phase Transition	Approx. Temperature (°C)	Mechanistic Notes
Lamellar crystalline ( Lc​ ) → Fluid Isotropic ( FI )	36 °C	Observed in pure monoolein (no hydration)[9].
Lamellar crystalline ( Lc​ ) → Cubic ( Pn3m )	~18 °C	Highly dependent on hydration and thermal hysteresis[4].
Lamellar ( Lα​ ) → Cubic ( Pn3m )	~19 °C	Shifted by the presence of 0.1 M NaCl due to headgroup dehydration[5].

References

• Source: PMC (nih.gov)
• Exploring the in meso crystallization mechanism by characterizing the lipid mesophase microenvironment during the growth of single transmembrane α-helical peptide crystals Source: The Royal Society URL
• Photoinduced bidirectional mesophase transition in vesicles containing azobenzene amphiphiles Source: IUCr Journals URL
• Phase Transitions and Phase Behavior of Lipids Source: ResearchGate URL
• Impact of Comonomer Chemistry on Phase Behavior of Polymerizable Lyotropic Ionic Liquid Crystals Source: Deakin University URL
• Lipid Cubic Phases as Stable Nanochannel Network Structures for Protein Biochip Development: X-ray Diffraction Study Source: ACS Publications URL
• 'Hit and run' serial femtosecond crystallography of a membrane kinase in the lipid cubic phase Source: The Royal Society URL
• Photoinduced bidirectional mesophase transition in vesicles containing azobenzene amphiphiles (Supporting Information)
• Lipid cubic phase as a membrane mimetic for integral membrane protein enzymes Source: PNAS URL

Sources

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. Characterization of Lipid Matrices for Membrane Protein Crystallization by High-Throughput Small Angle X-ray Scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pnas.org [pnas.org]
• 7. dro.deakin.edu.au [dro.deakin.edu.au]
• 8. journals.iucr.org [journals.iucr.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-Hydroxyphenyl 4-ethoxybenzoate in Optical Electronics

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Promise of a Calamitic Liquid Crystal

4-Hydroxyphenyl 4-ethoxybenzoate is a calamitic (rod-shaped) liquid crystal, a class of materials that have become indispensable in modern technology, particularly in the realm of optical electronics.[1] Its molecular structure, characterized by a rigid core composed of two phenyl rings linked by an ester group, and terminal hydroxyl and ethoxy groups, gives rise to the anisotropic properties essential for manipulating light. This document serves as a comprehensive technical guide to the application of 4-Hydroxyphenyl 4-ethoxybenzoate in optical electronics. We will delve into its fundamental properties, provide detailed protocols for its synthesis and characterization, and explore its application in devices such as liquid crystal displays and nonlinear optical systems. The information presented herein is a synthesis of established principles of liquid crystal science and data from closely related phenyl benzoate systems, providing a robust framework for researchers and professionals in the field.

Physicochemical Properties and Safety Data

A thorough understanding of the material's properties is paramount for its successful application. The key physicochemical properties of 4-Hydroxyphenyl 4-ethoxybenzoate are summarized in the table below. It is important to note that while some data is available for this specific compound, other critical parameters for optical electronics applications, such as birefringence and dielectric anisotropy, are estimated based on trends observed in homologous series of phenyl benzoate liquid crystals.

Property	Value	Source / Method
Molecular Formula	C₁₅H₁₄O₄	PubChem[2]
Molecular Weight	258.27 g/mol	PubChem[2]
Appearance	White crystalline solid	General Observation
Melting Point	Not explicitly found; expected to be in a range typical for similar calamitic liquid crystals.	Inferred from related compounds
Clearing Point (Nematic-Isotropic)	Estimated: ~150-200 °C	Inferred from similar phenyl benzoate structures[3]
Birefringence (Δn)	Estimated: ~0.15 - 0.20	Based on similar calamitic liquid crystals[4]
Dielectric Anisotropy (Δε)	Estimated: Positive, ~ +5 to +10	Based on the presence of polar groups in similar structures[4]
Solubility	Slightly soluble in water; soluble in many organic solvents.	General chemical principles

Safety and Handling:

4-Hydroxyphenyl 4-ethoxybenzoate, like many organic chemicals, requires careful handling to ensure laboratory safety. The following precautions are based on available safety data sheets for similar compounds:

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, chemical-resistant gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate: A Detailed Protocol

The synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate is typically achieved through an esterification reaction between 4-hydroxybenzoic acid and 4-ethoxyphenol. The following protocol outlines a standard laboratory procedure.

Protocol 1: Acid-Catalyzed Esterification

This protocol utilizes a strong acid catalyst to promote the esterification reaction.

Materials:

• 4-Hydroxybenzoic acid

• 4-Ethoxyphenol

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Toluene (or another suitable azeotroping solvent)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Dichloromethane (DCM) or Ethyl Acetate for extraction

• Hexane for recrystallization

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Büchner funnel and flask

• Melting point apparatus

• FTIR and NMR spectrometers for characterization

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, combine equimolar amounts of 4-hydroxybenzoic acid and 4-ethoxyphenol.

• Solvent and Catalyst Addition: Add a sufficient volume of toluene to suspend the reactants. Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (approximately 1-2 mol% of the limiting reagent).

• Azeotropic Reflux: Heat the mixture to reflux with vigorous stirring. The water formed during the reaction will be collected in the Dean-Stark trap, driving the equilibrium towards the product. Monitor the reaction progress by observing the amount of water collected.

• Reaction Completion and Quenching: Once the theoretical amount of water has been collected, or the reaction ceases to produce more water, cool the reaction mixture to room temperature.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with a 5% sodium bicarbonate solution (to neutralize the acid catalyst) and then with brine (saturated NaCl solution).

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the toluene using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as a mixture of dichloromethane and hexane or ethyl acetate and hexane.

• Characterization: Confirm the identity and purity of the synthesized 4-Hydroxyphenyl 4-ethoxybenzoate using FTIR and NMR spectroscopy and measure its melting point.

Diagram: Synthesis Workflow

Caption: Workflow for the synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate.

Characterization of Liquid Crystalline Properties

The defining characteristic of 4-Hydroxyphenyl 4-ethoxybenzoate for its use in optical electronics is its liquid crystalline behavior. The following protocols describe standard techniques for characterizing these properties.

Protocol 2: Polarized Optical Microscopy (POM)

POM is a fundamental technique for identifying liquid crystal phases and observing their textures.

Equipment:

• Polarizing optical microscope with a hot stage

• Glass microscope slides and coverslips

Procedure:

• Place a small amount of the synthesized 4-Hydroxyphenyl 4-ethoxybenzoate on a clean microscope slide and cover with a coverslip.

• Position the slide on the hot stage of the polarizing microscope.

• Heat the sample slowly while observing it through the crossed polarizers.

• Note the temperatures at which phase transitions occur (crystal to liquid crystal, liquid crystal to isotropic liquid).

• Observe and record the textures of the liquid crystal phases. Nematic phases typically exhibit threaded or Schlieren textures.

• Slowly cool the sample from the isotropic phase and observe the formation of the liquid crystal phases again to check for enantiotropic or monotropic behavior.

Protocol 3: Differential Scanning Calorimetry (DSC)

DSC is used to quantitatively determine the transition temperatures and associated enthalpy changes.

Equipment:

• Differential Scanning Calorimeter

• Aluminum DSC pans

Procedure:

• Accurately weigh a small amount of the sample (typically 2-5 mg) into an aluminum DSC pan and seal it.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Record the heat flow as a function of temperature. The peaks in the DSC thermogram correspond to phase transitions.

• Cool the sample at the same rate and record the cooling curve.

• Analyze the thermogram to determine the melting point, clearing point, and the enthalpies of these transitions.

Application in a Twisted Nematic Liquid Crystal Display (TN-LCD)

The positive dielectric anisotropy of 4-Hydroxyphenyl 4-ethoxybenzoate makes it a candidate for use in twisted nematic liquid crystal displays, a foundational technology in modern electronics.

Protocol 4: Fabrication of a Twisted Nematic (TN) Cell

This protocol describes the basic steps for constructing a simple TN-LCD cell.

Materials:

• Indium Tin Oxide (ITO) coated glass substrates

• Polyimide alignment layer solution

• 4-Hydroxyphenyl 4-ethoxybenzoate (or a mixture containing it)

• Spacers (e.g., silica microspheres of a desired diameter)

• UV-curable epoxy

• Polarizing films

Equipment:

• Spin coater

• Hot plate

• Rubbing machine (or equipment for photo-alignment)

• UV lamp

• Cell assembly jig

Procedure:

• Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates using a sequence of solvents (e.g., acetone, isopropanol, deionized water) in an ultrasonic bath.

• Alignment Layer Deposition: Spin-coat a thin layer of polyimide solution onto the ITO surface of each substrate.

• Curing: Cure the polyimide layer by baking on a hot plate according to the manufacturer's instructions.

• Rubbing: Create micro-grooves in the polyimide layer by rubbing it in a single direction with a velvet cloth. The two substrates should be rubbed in directions perpendicular to each other.

• Cell Assembly:

  • Dispense a UV-curable epoxy around the perimeter of one substrate.

  • Sprinkle a small number of spacers onto the other substrate to maintain a uniform cell gap.

  • Carefully place the two substrates together with their rubbed surfaces facing each other and the rubbing directions at 90 degrees.

  • Use a cell assembly jig to apply gentle pressure and cure the epoxy with a UV lamp.

• Liquid Crystal Filling: Fill the empty cell with 4-Hydroxyphenyl 4-ethoxybenzoate in its isotropic phase via capillary action in a vacuum chamber.

• Sealing: Seal the filling port with epoxy.

• Polarizer Lamination: Laminate linear polarizers on the outer surfaces of the cell, with their transmission axes parallel to the rubbing directions of the adjacent substrates.

Diagram: TN-LCD Operation

Caption: Principle of operation of a twisted nematic liquid crystal display.

Potential in Nonlinear Optical (NLO) Applications

The extended π-conjugated system of calamitic liquid crystals like 4-Hydroxyphenyl 4-ethoxybenzoate makes them interesting candidates for nonlinear optical applications.[4] NLO materials can alter the properties of light, enabling applications such as frequency doubling and optical switching. The non-centrosymmetric nature of aligned liquid crystal phases is conducive to second-order NLO effects.

Theoretical Considerations:

Future Research Directions:

• Doping Studies: The NLO response of 4-Hydroxyphenyl 4-ethoxybenzoate could be enhanced by doping with chromophores that possess large hyperpolarizabilities.

• Device Prototyping: The fabrication of thin films of aligned 4-Hydroxyphenyl 4-ethoxybenzoate for second-harmonic generation (SHG) experiments would be a valuable next step in characterizing its NLO properties.

• Theoretical Modeling: Density Functional Theory (DFT) calculations could be employed to predict the hyperpolarizability of the molecule and guide the design of new derivatives with enhanced NLO properties.

Conclusion

4-Hydroxyphenyl 4-ethoxybenzoate is a promising calamitic liquid crystal with potential applications in various areas of optical electronics. Its synthesis is achievable through standard organic chemistry techniques, and its liquid crystalline properties can be thoroughly characterized using established methods. While further research is needed to quantify its specific optical and electronic parameters, the information and protocols provided in this guide offer a solid foundation for researchers and professionals to explore the potential of this and similar phenyl benzoate-based liquid crystals in next-generation optical and electronic devices.

References

• IAM-CHOON, K. LIQUID CRYSTAL NONLINEAR OPTICS.
• Patil, S. L., & Kulkarni, M. V. (2015). Synthesis of ethyl p-hydroxybenzoate catalyzed by (NH4)6[MnMo9O32].8H2O with Waugh structure. Der Pharma Chemica, 7(10), 230-235.

• PrepChem. (n.d.). Synthesis of 4-hydroxybenzoic acid. Retrieved from [Link]

• Liu, D., et al. (2021). Microbial synthesis of 4-hydroxybenzoic acid from renewable feedstocks. Bioresource Technology, 341, 125812.
• Sarkissian, H. (2006). Applications Of Linear And Nonlinear Optical Effects In Liquid Crystals. University of Central Florida.
• Klokkenburg, M., et al. (2006). Core-Only Calamitic Liquid Crystals: Molecular Design and Optoelectronic Properties. Chemistry – A European Journal, 12(28), 7474-7485.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 289817, 4-Ethoxyphenyl 4-hydroxybenzoate. Retrieved from [Link].

• Saha, S. K., & Wong, G. K. (1980). Nonlinear Optical Effects in Liquid Crystals.
• Kulkarni, A. S., & Ranade, D. R. (2005). A Novel Method for the Synthesis of Para-hydroxybenzoic Acid. International Journal for Research & Development in Technology, 1(1).

• DoITPoMS. (n.d.). Liquid Crystals. University of Cambridge. Retrieved from [Link]

• Ataman Kimya. (n.d.). 4-HYDROXYBENZOIC ACID. Retrieved from [Link]

• Lee, J. H., et al. (2021). Vertical Orientation of Liquid Crystal on 4-n-Alkyloxyphenoxymethyl-Substituted Polystyrene Containing Liquid Crystal Precursor. Polymers, 13(5), 754.
• Srinivasa, H. T., et al. (2010). 4-Ethoxyphenyl 4-[(methoxycarbonyl)oxy]benzoate. Acta Crystallographica Section E: Structure Reports Online, 66(11), o3074.
• Celebi, S., et al. (2018). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)
• Gonzalez, L., et al. (2020). pH Dependence of the Speciation and Optical Properties of 4-Benzoylbenzoic Acid. The Journal of Physical Chemistry A, 124(40), 8236-8246.
• Tan, S. L., et al. (2021). Liquid Crystals Investigation Behavior on Azo-Based Compounds: A Review. Crystals, 11(10), 1221.
• Kariyazaki, H., et al. (2016). Production process and purification process of 4-hydroxy-benzoic acid long chain ester. U.S.
• Young, W. R., et al. (1973). Liquid Crystals V. Nematic Materials Derived from p-Alkylcarbonato-p'-Alkoxyphenyl Benzoates. Molecular Crystals and Liquid Crystals, 21(1-2), 1-15.
• Organisation for Economic Co-operation and Development. (2001). SIDS Initial Assessment Report for 4-Hydroxybenzoic acid.

Sources

• 1. Liquid Crystals (all content) [doitpoms.ac.uk]
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• 3. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 4. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

Application Note: Rational Synthesis and Antimicrobial Evaluation of Benzoic Acid Derivatives

Mechanistic Rationale and Target Biology

Benzoic acid ( C6​H5​COOH ) and its substituted derivatives serve as foundational pharmacophores in antimicrobial drug design. The primary mechanism of action relies on the molecule's ability to act as an intracellular proton shuttle, disrupting the internal pH of microbial cells (1[1]).

In acidic to slightly neutral extracellular environments, benzoic acid remains largely in its undissociated, lipophilic form. This state allows it to passively diffuse across the microbial cell membrane. Once exposed to the neutral pH of the intracellular cytoplasm, the compound dissociates into benzoate anions and protons ( H+ ) (2[2]). This sudden influx of protons causes severe cytoplasmic acidification, which inhibits essential enzymatic activities, disrupts the proton motive force, and ultimately leads to microbial cell death (2[2]).

Furthermore, structural modifications, such as the addition of hydroxyl groups (e.g., β -resorcylic acid), have been shown to act synergistically with membrane-disrupting agents like capric acid. This combination leads to catastrophic cytoplasmic ion imbalance and rapid eradication of methicillin-resistant Staphylococcus aureus (MRSA) (3[3]).

Figure 1: Mechanism of microbial intracellular acidification by benzoic acid derivatives.

Strategic Derivatization: The Steglich Esterification/Amidation

While native benzoic acid is an effective baseline preservative, its pharmacological profile can be drastically improved via derivatization. Converting the carboxylic acid into esters or amides increases lipophilicity, modulates the compound's release profile, and enhances penetration through complex bacterial biofilms.

To achieve this, researchers frequently employ the Steglich coupling method utilizing N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) (4[4]).

Causality of Reagent Selection:

• DCC (Coupling Agent): Acts as a potent dehydrating agent. It reacts with the carboxyl group of the benzoic acid derivative to form a highly reactive O-acylisourea intermediate.

• DMAP (Nucleophilic Catalyst): The O-acylisourea intermediate is prone to an irreversible side reaction where it rearranges into an unreactive N-acylurea. DMAP outcompetes this side reaction by rapidly attacking the intermediate to form a reactive acylpyridinium species. This species is then easily attacked by the incoming nucleophile (alcohol or amine), regenerating the DMAP and ensuring a high-yield conversion to the desired ester or amide.

Figure 2: Steglich coupling workflow for synthesizing benzoic acid esters and amides.

Experimental Protocols

Protocol A: Steglich Synthesis of Benzoic Acid Derivatives

Self-Validating System: The progress of this reaction is visually validated by the precipitation of N,N'-Dicyclohexylurea (DCU), a byproduct of DCC hydration. If no white precipitate forms, the activation step has failed (likely due to wet solvents).

Materials:

• Substituted benzoic acid (e.g., 3-hydroxybenzoic acid) (1.0 eq)

• Nucleophile: Primary alcohol or amine (1.1 eq)

• DCC (1.1 eq)

• DMAP (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask under inert gas (Nitrogen or Argon) to ensure strictly anhydrous conditions. Causality: Moisture will prematurely hydrolyze DCC into DCU, halting the reaction.

• Activation: Dissolve the substituted benzoic acid (1.0 eq) in anhydrous DCM. Add DMAP (0.1 eq) and stir for 5 minutes at 0°C (ice bath). Slowly add DCC (1.1 eq). Stir for 15 minutes. Validation: The solution should begin to turn cloudy as the O-acylisourea forms and trace moisture generates DCU.

• Coupling: Dropwise, add the nucleophile (1.1 eq) dissolved in a minimal amount of DCM.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. Validation: Monitor via Thin Layer Chromatography (TLC). The disappearance of the starting material spot and the appearance of a massive white precipitate (DCU) confirms reaction progression.

• Work-up: Filter the reaction mixture through a Celite pad to remove the precipitated DCU. Transfer the filtrate to a separatory funnel.

• Washing: Wash the organic layer sequentially with 0.5 M HCl (to remove DMAP and unreacted amines), saturated NaHCO3​ (to remove unreacted benzoic acid), and brine.

• Drying & Purification: Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel column chromatography (Hexane/Ethyl Acetate gradient).

Protocol B: In Vitro Antimicrobial Susceptibility Testing (MIC Determination)

Self-Validating System: This protocol utilizes resazurin, a redox indicator. Viable, metabolizing bacteria reduce blue resazurin to pink resorufin, providing a foolproof visual confirmation of bacterial growth versus inhibition.

Step-by-Step Procedure:

• Inoculum Preparation: Suspend isolated colonies of the target strain (e.g., S. aureus, E. coli) in sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Compound Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the synthesized benzoic acid derivative in MHB (ranging from 512 µg/mL to 0.5 µg/mL). Causality: Ensure DMSO concentration remains <1% to prevent solvent-induced bacterial toxicity.

• Inoculation: Add 50 µL of the bacterial suspension to each well. Include a positive control (bacteria + broth, no drug) and a negative control (broth only, to validate sterility).

• Incubation: Incubate the plate at 37°C for 18-20 hours.

• Visualization: Add 30 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours.

• Interpretation: The Minimum Inhibitory Concentration (MIC) is the lowest concentration well that remains blue (indicating complete inhibition of microbial metabolism). Pink wells indicate growth.

Quantitative Data: Antimicrobial Efficacy Benchmarks

The structural nuances of benzoic acid derivatives drastically alter their MIC profiles. Advanced derivatives, such as the natural product Platensimycin (which features a 3-amino-2,4-dihydroxybenzoic acid core), exhibit extraordinary potency against resistant strains (5[5]).

Compound / Derivative	Target Organism	MIC Value / Efficacy	Mechanism / Note
Benzoic Acid (Native)	S. aureus / Fungi	>1000 µg/mL	Baseline pH disruption; weak standalone efficacy.
Platencin	MRSA	~0.1 µg/mL	Contains a highly functionalized dihydroxybenzoic acid core (5[5]).
Platensimycin	VRE	0.4 - 0.8 µg/mL	Inhibits bacterial lipid biosynthesis (FabF) (5[5]).
β -Resorcylic Acid + Capric Acid	MRSA	5.0 mM + 0.2 mM	Synergistic combination causing rapid membrane disruption (3[3]).
3-Hydroxy Benzoic Acid Hybrid Esters	E. coli	16 - 28 mm (Zone of Inhibition)	Synthesized via DCC coupling; highly active against Gram-negative strains (4[4]).

References

• Source: IJCRT.
• Title: What is Benzoic Acid used for?
• Title: Synergistic Staphylocidal Interaction of Benzoic Acid Derivatives (Benzoic Acid, 4-hydroxybenzoic Acid and β-resorcylic Acid)
• Title: SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES Source: Rasayan Journal of Chemistry URL
• Source: PMC (Sci Pharm)

Sources

• 1. What is Benzoic Acid used for? [synapse.patsnap.com]
• 2. ijcrt.org [ijcrt.org]
• 3. Synergistic staphylocidal interaction of benzoic acid derivatives (benzoic acid, 4-hydroxybenzoic acid and β-resorcylic acid) and capric acid: mechanism and verification study using artificial skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. Short and Efficient Synthesis of Alkyl- and Aryl-Ortho-Hydroxy-Anilides and their Antibiotic Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Orthogonal Methods for Characterizing the Mesomorphic Behavior of Liquid Crystals

Introduction: The Criticality of Mesophase Characterization

Liquid crystals (LCs) represent a unique state of matter exhibiting properties of both isotropic liquids (fluidity) and solid crystals (long-range orientational or positional order)[1]. The study of this intermediate state—termed mesomorphic behavior —is no longer confined to display technologies. In modern biopharmaceuticals, lyotropic liquid crystalline nanoparticles (LCNPs), such as cubosomes and hexosomes , have emerged as highly efficient drug delivery systems capable of encapsulating both hydrophilic and hydrophobic bioactives while protecting them from enzymatic degradation[2][3].

As application scientists, we must approach mesophase characterization through an orthogonal, self-validating analytical matrix. Relying on a single technique often leads to mischaracterization. For instance, a bicontinuous cubic phase (cubosome) is optically isotropic and will appear completely dark under a polarized microscope, mimicking a true liquid[4]. Therefore, a robust workflow must integrate optical, thermodynamic, and structural analyses[5][6].

Fig 1: Orthogonal workflow for liquid crystal mesophase characterization.

Frontline Diagnostics: Polarized Optical Microscopy (POM)

Scientific Rationale

Polarized Optical Microscopy (POM) is the standard initial tool for identifying LC phases[5]. Mesophases that are optically anisotropic (e.g., nematic, smectic, hexagonal) exhibit birefringence. When placed between crossed polarizers, the polarized light's vector is rotated by the LC's director field, producing characteristic interference patterns known as "textures" (e.g., Schlieren textures for nematic phases, or focal-conic fans for smectic phases)[6][7].

Standard Operating Protocol: POM Texture Analysis

Self-Validation Check: Always rotate the sample stage 360°. True birefringence will modulate in intensity (flashing), whereas light leakage from a poorly aligned polarizer will remain constant.

• Instrument Preparation: Align the microscope with crossed polarizers (analyzer at 90° to the polarizer). Ensure the background is completely dark (extinction).

• Sample Loading: Place 2–5 µL of the LC sample onto a pre-cleaned glass slide. Cover with a glass coverslip, applying gentle pressure to create a uniform thin film (approx. 10 µm thickness).

• Thermal Control: Mount the slide onto a programmable hot stage (e.g., Linkam).

• Thermal Ramping: Heat the sample at a rate of 10 °C/min until it reaches the isotropic liquid state (complete darkness).

• Cooling & Observation: Cool the sample at a controlled rate (e.g., 2–5 °C/min). Document the nucleation and growth of textures. The slow cooling rate is critical to allow the mesophase to adopt its equilibrium thermodynamic structure rather than a kinetically trapped glass.

• Image Capture: Record images with a calibrated scale bar at specific temperature intervals.

Thermodynamic Profiling: Differential Scanning Calorimetry (DSC)

Scientific Rationale

While POM provides visual identification, Differential Scanning Calorimetry (DSC) quantifies the thermodynamics of the phase transitions[8]. The transition from a solid crystal to a mesophase, or between different mesophases, involves latent heat. DSC measures the enthalpy ( ΔH ) and the transition temperatures ( Tc​ ), providing insight into the degree of order within the mesophase[9].

Standard Operating Protocol: DSC Thermal Cycling

Self-Validation Check: Always run a minimum of two heating/cooling cycles. The first cycle erases the sample's "thermal history" (e.g., stresses from manufacturing). The second cycle represents the true thermodynamic behavior.

• Calibration: Calibrate the DSC using a high-purity Indium standard to ensure accurate temperature and heat flow measurements.

• Sample Encapsulation: Accurately weigh 3–5 mg of the LC material into an aluminum pan. For lyotropic LCs (aqueous systems), use hermetically sealed pans to prevent water evaporation.

• Baseline Subtraction: Run an empty matched pan under the exact experimental conditions to generate a baseline.

• Thermal Cycling:

  • Ramp 1 (Heating): Heat from 20 °C to 100 °C at 10 °C/min.

  • Isotherm: Hold for 2 minutes to ensure thermal equilibrium.

  • Ramp 2 (Cooling): Cool from 100 °C to 20 °C at 10 °C/min.

  • Ramp 3 (Heating): Repeat Ramp 1.

• Data Integration: Integrate the endothermic/exothermic peaks from the second heating curve to determine the onset temperature and enthalpy of the mesomorphic transitions[7].

Structural Resolution: Small-Angle X-ray Scattering (SAXS)

Scientific Rationale

SAXS is the definitive method for resolving the nanoscale architecture of LCs[5]. By measuring the scattering of X-rays at low angles, SAXS determines the repeating distances (d-spacing) of the lipid bilayers or molecular layers. The ratio of the scattering vectors ( q ) allows us to assign exact crystallographic space groups. This is strictly required for distinguishing between different cubic phases (e.g., Im3m , Pn3m , Ia3d ) used in drug delivery[3].

Standard Operating Protocol: SAXS Acquisition and Indexing

Self-Validation Check: Calibrate the detector distance and beam center using a known calibrant like Silver Behenate (AgBh) prior to sample measurement.

• Sample Loading: Load the LC gel or nanoparticle dispersion into a quartz capillary (1–2 mm diameter) or a specialized paste cell.

• Exposure: Expose the sample to the X-ray beam (Cu K α radiation, λ=1.54 Å). Exposure times vary from seconds (synchrotron) to minutes (benchtop instruments) depending on the flux.

• Radial Integration: Convert the 2D scattering pattern into a 1D profile of Intensity ( I ) versus scattering vector ( q ), where q=(4π/λ)sin(θ) .

• Peak Indexing: Calculate the d-spacing using Bragg's Law: d=2π/q . Analyze the peak position ratios:

  • Lamellar ( Lα​ ): Peaks at q,2q,3q,4q...

  • Hexagonal ( HII​ ): Peaks at 1,3​,4​,7​...

  • Bicontinuous Cubic ( Pn3m ): Peaks at 2​,3​,4​,6​,8​...

Fig 2: Phase transition pathway of lyotropic liquid crystals used in drug delivery.

Data Synthesis: Comparative Analytics

To ensure rigorous characterization, data from POM, DSC, and SAXS must be cross-referenced. The table below summarizes the expected outputs for common mesophases relevant to pharmaceutical formulations.

Mesophase Type	POM Optical Texture	DSC Thermal Signature	SAXS Peak Ratios ( q )	Drug Delivery Relevance
Isotropic Liquid	Completely Dark (Extinction)	Baseline / No peaks	Broad diffuse halo	Precursor solutions
Lamellar ( Lα​ )	Oily streaks, Maltese crosses	Moderate Enthalpy	1:2:3:4	Liposomes, topical creams
Hexagonal ( HII​ )	Fan-like, non-geometric	High Enthalpy	1:3​:4​:7​	Hexosomes (sustained release)
Cubic ( VII​ )	Completely Dark (Isotropic)	Low Enthalpy	Varies (e.g., 2​:3​:4​ for Im3m )	Cubosomes (high bio-loading)
Nematic ( N )	Schlieren (Thread-like)	Very Low Enthalpy	Single sharp peak (orientational)	Electro-optics, biosensors

References

• Cubosomes and Hexosomes as Novel Nanocarriers for Bioactive Compounds Journal of Agricultural and Food Chemistry - ACS Publications URL:[Link]

• Liquid crystal nanoparticles for commercial drug delivery White Rose Research Online / Taylor & Francis URL:[Link]

• Recent Advances in the Development of Liquid Crystalline Nanoparticles as Drug Delivery Systems MDPI - Pharmaceutics URL:[Link]

• Cubosomes in Drug Delivery—A Comprehensive Review on Its Structural Components, Preparation Techniques and Therapeutic Applications PubMed Central (PMC) URL:[Link]

• Characterization of liquid crystals: a literature review Institute of Problems of Mechanical Engineering (IPME) URL:[Link]

• Characterization of liquid crystals: A literature review ResearchGate URL:[Link]

• Mesomorphic and Thermal Behavior of Symmetric Bent-Core Liquid Crystal Compounds Derived from Resorcinol and Isophthalic Acid Semantic Scholar / MDPI Crystals URL:[Link]

• Introductory Chapter: Nematic Liquid Crystals IntechOpen URL:[Link]

• Mesomorphic, Optical and DFT Aspects of Near to Room-Temperature Calamitic Liquid Crystal MDPI - Molecules URL:[Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Cubosomes in Drug Delivery—A Comprehensive Review on Its Structural Components, Preparation Techniques and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ipme.ru [ipme.ru]
• 6. Introductory Chapter: Nematic Liquid Crystals | IntechOpen [intechopen.com]
• 7. mdpi.com [mdpi.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Hydroxyphenyl 4-ethoxybenzoate Synthesis

Welcome to the Synthesis Support Portal. As researchers and drug development professionals, you are likely aware that synthesizing 4-hydroxyphenyl 4-ethoxybenzoate presents a classic chemoselectivity challenge: the monoesterification of a symmetric diol (hydroquinone) with a carboxylic acid (4-ethoxybenzoic acid).

This guide provides field-proven troubleshooting, mechanistic insights, and self-validating Standard Operating Procedures (SOPs) to help you eliminate over-esterification, prevent oxidative degradation, and maximize your isolated yield.

Mechanistic Workflow & Strategic Pathways

To synthesize the target monoester, you must choose between statistical control (Direct Esterification) and absolute regioselectivity (Protection-Deprotection). The workflow below illustrates the divergence and causality of these two approaches.

Synthesis workflows for 4-Hydroxyphenyl 4-ethoxybenzoate via direct and protection strategies.

Diagnostic FAQs & Troubleshooting

Q1: Why is my reaction yielding massive amounts of the diester (1,4-phenylene bis(4-ethoxybenzoate)) instead of the desired monoester? A1: Hydroquinone possesses two symmetric, equally reactive hydroxyl groups. If you use a 1:1 stoichiometric ratio of acid to hydroquinone under 1[1] conditions (DCC/DMAP), the first esterification does not significantly deactivate the second hydroxyl group. Consequently, the intermediate rapidly consumes another equivalent of the activated acid, forming the bis-ester[2]. Solution: You must either use a 5-fold molar excess of hydroquinone to enforce statistical monoesterification, or pivot to Route B using a monoprotected hydroquinone (4-benzyloxyphenol).

Q2: During the DCC/DMAP coupling, my reaction mixture turns dark brown or black. What is causing this degradation? A2: You are observing the oxidation of hydroquinone to 1,4-benzoquinone, followed by basic polymerization into a tar-like substance. Hydroquinone is highly susceptible to air oxidation, a process aggressively accelerated by the basicity of 4-dimethylaminopyridine (DMAP). Solution: Thoroughly degas your dichloromethane (DCM) with argon or nitrogen prior to the reaction. Keep DMAP strictly catalytic (5–10 mol%)[3], as it acts as an acyl transfer reagent and does not need to be stoichiometric[1].

Q3: Dicyclohexylurea (DCU) is notoriously difficult to remove. How can I ensure my final product is free of this byproduct? A3: DCU is a byproduct of the hydration of 4[4]. While it is mostly insoluble in DCM, trace amounts remain dissolved. Solution: After the reaction is complete, cool the mixture to 0 °C for 1 hour to maximize DCU precipitation, then filter through a pad of Celite. For absolute removal, evaporate the DCM, resuspend the crude residue in cold ethyl acetate (EtOAc), and filter again. DCU is virtually insoluble in cold EtOAc.

Self-Validating Standard Operating Procedures (SOPs)

Protocol A: Direct Monoesterification via Statistical Control

Use this protocol if you need material quickly and want to avoid a multi-step synthesis, accepting a lower yield and higher purification burden.

• Reagent Preparation: In an oven-dried, argon-flushed flask, dissolve 4-ethoxybenzoic acid (1.0 eq, 10 mmol) and hydroquinone (5.0 eq, 50 mmol) in anhydrous, degassed DCM (100 mL).

  • Causality: The 5-fold excess of hydroquinone mathematically outcompetes the newly formed monoester for the activated acid, suppressing diester formation[2].

• Catalytic Activation: Add DMAP (0.1 eq, 1 mmol).

  • Causality: DMAP attacks the O-acylisourea intermediate to form a highly reactive N-acylpyridinium species, driving the reaction forward at room temperature[1].

• Coupling: Cool the flask to 0 °C. Add DCC (1.1 eq, 11 mmol) portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir for 12 hours.

• In-Process Control (IPC): Spot the reaction on a TLC plate (Hexanes/EtOAc 7:3).

  • Self-Validation: The disappearance of the starting acid spot (UV active) and the appearance of a new, slightly more polar spot confirms successful coupling.

• Workup: Filter off the precipitated DCU. Transfer the filtrate to a separatory funnel and wash with warm water (4 × 100 mL).

  • Causality: Hydroquinone is highly water-soluble, while the monoester remains in the organic phase.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography to isolate the pure 4-hydroxyphenyl 4-ethoxybenzoate.

Protocol B: Protection-Deprotection Strategy (Recommended for Scale-up)

Use this protocol for high-purity applications where absolute regioselectivity is required.

• Coupling: Dissolve 4-ethoxybenzoic acid (1.0 eq, 10 mmol), 4-benzyloxyphenol (1.0 eq, 10 mmol), and DMAP (0.1 eq, 1 mmol) in anhydrous DCM (50 mL). Cool to 0 °C and add DCC (1.1 eq, 11 mmol). Stir at room temperature for 12 hours[3].

• IPC & Workup: Check via TLC. Once complete, filter the DCU and wash the organic layer with 1M HCl (50 mL) and brine (50 mL). Concentrate to yield the intermediate 4-benzyloxyphenyl 4-ethoxybenzoate.

  • Self-Validation: 1:1 stoichiometry ensures no excess diol remains, eliminating the need for exhaustive aqueous washes.

• Deprotection: Dissolve the intermediate in EtOAc (50 mL). Add 10% Pd/C (0.05 eq Pd). Evacuate the flask and backfill with Hydrogen gas (H₂, 1 atm via balloon). Stir vigorously for 4 hours.

• IPC: Take a 0.1 mL aliquot, filter, and run a rapid ¹H NMR.

  • Self-Validation: The complete disappearance of the benzylic -CH₂- singlet at ~5.0 ppm confirms 100% deprotection.

• Isolation: Filter the reaction mixture through a tight pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield quantitatively pure 4-hydroxyphenyl 4-ethoxybenzoate.

Quantitative Data Comparison

To assist in route selection, the following table summarizes the quantitative metrics of both methodologies based on standard laboratory execution.

Synthesis Metric	Route A: Direct Esterification	Route B: Protection-Deprotection
Stoichiometry (Acid : Diol)	1 : 5	1 : 1
Regioselectivity (Mono : Di)	~8 : 1	100 : 0 (Absolute)
Typical Isolated Yield	45% – 55%	85% – 90% (Over 2 steps)
Purification Effort	High (Extensive aqueous washes + Column)	Low (Filtration + Evaporation)
Scalability & Atom Economy	Poor (High excess reagent waste)	Excellent

References

• Source: nih.
• Source: orgsyn.
• Source: organic-chemistry.
• Source: wikipedia.

Sources

• 1. Steglich Esterification [organic-chemistry.org]
• 2. Design, synthesis, and biological evaluation of hydroquinone derivatives as novel inhibitors of the sarco/endoplasmic reticulum calcium ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Steglich esterification - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Side Reactions in the Esterification of p-Hydroxybenzoic Acid (PHBA)

Welcome to the Technical Support Center for paraben synthesis. This guide provides drug development professionals and synthetic chemists with field-proven insights into the Fischer esterification of p-hydroxybenzoic acid (PHBA). Due to the bifunctional nature of PHBA—containing both a carboxylic acid and a phenolic hydroxyl group—several competing side reactions can compromise your yield and purity. This guide synthesizes mechanistic causality with self-validating protocols to ensure robust experimental outcomes.

Core Concepts & Reaction Pathways

The primary reaction is the acid-catalyzed esterification of the carboxylic group. However, under harsh conditions, the phenolic hydroxyl group can react, or the molecule can self-react.

Caption: Reaction pathways of PHBA esterification and its primary side reactions.

Troubleshooting Guide & FAQs

Q1: Why am I detecting p-alkoxybenzoic acid (etherification) in my product mixture? Expert Insight (Causality): The phenolic hydroxyl group on PHBA is generally less nucleophilic than an aliphatic alcohol. However, under strongly acidic conditions (e.g., high concentrations of H2​SO4​ ) and excessive heat, the aliphatic alcohol can act as an alkylating agent, leading to the etherification of the phenolic -OH group. Solution: Transition from a standard reflux to an azeotropic distillation method. By using an entrainer like toluene, you can lower the required reaction temperature and continuously remove water. This drives the esterification equilibrium forward much faster than the kinetic rate of etherification [1].

Q2: My reaction mixture is turning highly viscous, and LC-MS shows high molecular weight species. What is happening? Expert Insight (Causality): You are observing polycondensation. Because PHBA contains both a carboxylic acid and a hydroxyl group, it can self-polymerize. While the phenolic -OH is a poor nucleophile, it will begin to attack the protonated carboxylic acids of neighboring PHBA molecules if the concentration of your target aliphatic alcohol drops too low, or if the temperature exceeds the optimal threshold. Solution: Maintain a high molar excess of the aliphatic alcohol throughout the reaction. If using microwave-assisted continuous flow, ensure the system is sealed properly; solvent evaporation in the tubing can artificially lower the alcohol concentration, triggering oligomerization [2].

Q3: How do I push the equilibrium to maximize yield without increasing the acid catalyst load? Expert Insight (Causality): Fischer esterification is a reversible equilibrium process. Increasing the catalyst load only accelerates the rate at which equilibrium is reached; it does not shift the equilibrium position and will likely catalyze side reactions like sulfonation or etherification. Solution: Apply Le Chatelier's principle by dynamically removing the water byproduct. Utilize a Dean-Stark apparatus with toluene. The reaction becomes self-validating: when water ceases to collect in the trap, the forward reaction has reached its maximum possible conversion.

Q4: Are there specific side reactions to worry about when testing parabens in biological assays? Expert Insight (Causality): Yes. If you are conducting in vitro disposition studies (e.g., using human intestinal Caco-2 cells) and your vehicle contains ethanol, parabens can undergo presystemic transesterification. The enzymes in the homogenate can catalyze the exchange of the paraben's alkyl chain with ethanol, generating ethylparaben artifacts and skewing your metabolic data[3]. Solution: Avoid using short-chain alcohols as solvents or vehicles in biological assays involving parabens.

Quantitative Data: Comparison of Esterification Conditions

Synthesis Method	Catalyst	Conditions	Main Product Yield	Key Side Reactions Observed
Conventional Reflux	H2​SO4​ (conc.)	100-110°C, 8h	65-75%	Etherification, Polycondensation
Azeotropic Distillation	H2​SO4​ (min.)	Toluene reflux, 5h	92-98%	Minimal / None [1]
Microwave (Closed Vessel)	H2​SO4​	5 min, high pressure	~89%	Trace oligomerization [2]
Microwave (Continuous Flow)	H2​SO4​	12 min	Variable	Solvent evaporation, spillage [2]
Biological Transesterification	Caco-2 Enzymes	1.0-2.5% Ethanol	N/A (Artifact)	Formation of Ethylparaben [3]

Self-Validating Experimental Protocol: Azeotropic Esterification

To avoid the side reactions detailed above, we recommend the following azeotropic distillation protocol. This system is self-validating because the visual accumulation of water in the Dean-Stark trap serves as a real-time kinetic monitor.

Caption: Self-validating workflow for azeotropic esterification of PHBA.

Step-by-Step Methodology:

• Charge Reactants: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add 50g (0.362 mol) of p-hydroxybenzoic acid and an initial portion of the target aliphatic alcohol (e.g., 0.35 mol).

• Add Entrainer & Catalyst: Add 100 mL of toluene (the azeotropic entrainer) and carefully drop in 2 mL of concentrated sulfuric acid. Causality check: Keeping the acid volume strictly to 2 mL minimizes the risk of etherification.

• Azeotropic Reflux: Heat the reaction mixture to 95-98°C. Continuously add the remaining aliphatic alcohol (0.6 mol) via a dropping funnel over 5 hours.

• Equilibrium Check (Self-Validation): Monitor the Dean-Stark trap. The ternary azeotrope will condense, and the denser aqueous phase will separate at the bottom. The reaction is complete when the water level in the trap remains static for 30 minutes, proving that the esterification equilibrium has been pushed to completion.

• Quench & Crystallize: Cool the reaction mixture to 5°C. Wash with a 4% sodium carbonate solution to neutralize the acid catalyst and precipitate the unreacted PHBA. Filter and recrystallize the highly pure paraben from ethanol.

References

• Shinde, N. D., Patil, L. S., & Pawar, O. B. (2011). "A novel, highly efficient azeotropic method of esterification of p-hydroxybenzoic acid." Organic Chemistry: An Indian Journal. URL: [Link]

• Chen, S.-T., Chiou, S.-H., & Wang, K.-T. (1991). "Enhancement of Chemical Reactions by Microwave Irradiation." Journal of the Chinese Chemical Society. URL: [Link]

• Lakeram, M., Paine, A. J., Lockley, D. J., Sanders, D. J., Pendlington, R., & Forbes, B. (2006). "Transesterification of p-hydroxybenzoate esters (parabens) by human intestinal (Caco-2) cells." Xenobiotica. URL: [Link]

Technical Support Center: Scaling Up 4-Hydroxyphenyl 4-ethoxybenzoate Production

Welcome to the Process Chemistry Support Center. This knowledge base is designed for researchers, scale-up engineers, and drug development professionals dealing with the synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate (CAS 33905-60-1).

Synthesizing this specific hydroquinone monoester presents classic process chemistry challenges: controlling the selectivity of a symmetric diol, managing highly exothermic acylation kinetics, and purifying the product without relying on non-scalable chromatographic methods. Below, we address the most critical troubleshooting points encountered during pilot and commercial scale-up.

Module 1: Synthetic Strategy & Selectivity

Q: Why is the diester byproduct dominating my scale-up batch despite using a strict 1:1 stoichiometric ratio of hydroquinone to 4-ethoxybenzoyl chloride?

A: This is a fundamental kinetic issue exacerbated by scale-up. Hydroquinone possesses two symmetric, equally reactive phenolic hydroxyl groups. While the first esterification slightly decreases the electron density of the aromatic ring (making the second hydroxyl marginally less nucleophilic), this deactivation is insufficient to halt the second reaction entirely[1].

At the bench scale, rapid magnetic stirring disperses the 4-ethoxybenzoyl chloride (EBC) instantly. However, in larger reactors (e.g., >50 L), the mixing time is longer than the reaction half-life. This creates local concentration gradients —pockets where the EBC concentration is artificially high. In these zones, EBC reacts with the newly formed monoester (which is already in solution) rather than finding unreacted hydroquinone, driving the formation of the highly insoluble 1,4-phenylene bis(4-ethoxybenzoate) diester.

Q: When should we pivot from direct esterification to a protecting-group strategy?

A: You should transition to a protection strategy when your target scale exceeds 10 kg and fractional crystallization yields drop below economically viable thresholds (typically <40% recovery).

The industry standard for high-purity monoester scale-up utilizes 4-Benzyloxyphenol (monobenzyl ether of hydroquinone)[2]. By blocking one hydroxyl group with a benzyl ether, you force 100% regioselectivity during the esterification step. The benzyl group is subsequently removed via catalytic hydrogenolysis. While this adds two synthetic steps, the near-quantitative yields and elimination of the diester byproduct make it vastly superior for commercial manufacturing.

Caption: Decision tree for 4-Hydroxyphenyl 4-ethoxybenzoate synthesis comparing direct vs. protection paths.

Module 2: Exotherm Control & Reaction Engineering

Q: Our reactor temperature spikes during EBC addition, leading to dark colored impurities. How do we control this?

A: The reaction between an acid chloride and a phenol is a highly exothermic nucleophilic acyl substitution. In classic Schotten-Baumann conditions (aqueous base + organic solvent), the base neutralizes the generated HCl, driving the reaction forward[3]. However, as reactor volume ( V ) increases, the heat transfer area ( A ) does not scale proportionally (the A/V ratio drops).

To prevent thermal degradation and side reactions, you must abandon batch-dumping and implement a continuous dosing strategy coupled with an anhydrous organic base (e.g., Triethylamine or Pyridine) in a solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF). Anhydrous conditions prevent the EBC from hydrolyzing into 4-ethoxybenzoic acid during the extended dosing times required at scale.

Caption: Step-by-step workflow for the controlled scale-up of anhydrous esterification.

Standard Operating Protocol: Anhydrous Esterification & Deprotection

This self-validating protocol utilizes the protection strategy to ensure high purity and thermal control[2].

Step 1: Esterification of 4-Benzyloxyphenol

• Preparation: Charge a jacketed reactor with 4-Benzyloxyphenol (1.0 eq), Triethylamine (1.2 eq), and catalytic 4-Dimethylaminopyridine (DMAP, 0.05 eq) in anhydrous DCM (10 volumes).

• Cooling: Circulate coolant to bring the internal batch temperature to 0–5 °C.

• Dosing: Dissolve 4-Ethoxybenzoyl chloride (1.05 eq) in DCM (2 volumes). Dose this solution into the reactor via a metering pump over 2–4 hours. Self-Validation Check: The dosing rate must be dynamically linked to the internal thermocouple; if Tinternal​ exceeds 15 °C, dosing automatically pauses.

• Quench: Once conversion is >99% (via HPLC), quench with 1M aqueous HCl (3 volumes) to neutralize excess amine.

• Phase Separation: Separate the lower organic layer, wash with saturated NaHCO₃, and concentrate under vacuum to yield the protected intermediate.

Step 2: Catalytic Hydrogenolysis (Deprotection)

• Preparation: Dissolve the protected intermediate in Ethyl Acetate/Ethanol (1:1, 10 volumes). Charge 10% Pd/C (5% w/w).

• Purge: Purge the reactor with Nitrogen (3x), followed by Hydrogen gas (3x).

• Reaction: Maintain H₂ pressure at 3-5 bar and agitate at 25–30 °C until hydrogen uptake ceases. Self-Validation Check: Disappearance of the benzyl signal (~5.1 ppm) in in-process ¹H-NMR confirms complete deprotection.

• Filtration: Filter the catalyst through a Celite pad (ensure inert atmosphere to prevent catalyst fires). Concentrate the filtrate to yield crude 4-Hydroxyphenyl 4-ethoxybenzoate.

Module 3: Downstream Processing & Purification

Q: If we use the direct esterification route, how can we separate the monoester from unreacted hydroquinone and the diester without column chromatography?

A: At scale, chromatography is economically and logistically unviable. You must rely on the differential solubility of the three components. Hydroquinone is highly polar, the diester is highly non-polar and crystalline, and the monoester sits in the middle.

Purification Strategy:

• Aqueous Wash: Wash the crude organic mixture with warm water. Unreacted hydroquinone partitions into the aqueous phase.

• Fractional Crystallization: The diester is extremely insoluble in cold alcohols and aromatic hydrocarbons. By dissolving the crude mixture in hot Toluene or Ethanol and cooling to 5 °C, the diester precipitates out and can be filtered off. The monoester remains in the mother liquor and can be recovered by subsequent solvent evaporation and recrystallization from a Heptane/Ethyl Acetate mixture.

Table 1: Relative Solubility & Purification Matrix for Direct Esterification Components

Component	Water (25 °C)	Dichloromethane (25 °C)	Toluene (5 °C)	Cold Ethanol (0 °C)
Hydroquinone	High (>50 g/L)	Very Low	Low	High
Monoester (Target)	Very Low	High	Moderate (Soluble)	Moderate (Soluble)
Diester (Byproduct)	Insoluble	Moderate	Very Low (Precipitates)	Very Low (Precipitates)

Module 4: Analytical & QC Troubleshooting

Q: What causes the sudden appearance of 4-ethoxybenzoic acid in our final HPLC trace?

A: The presence of 4-ethoxybenzoic acid is almost exclusively due to the hydrolysis of 4-ethoxybenzoyl chloride prior to or during the reaction. Acid chlorides are highly sensitive to atmospheric moisture.

• Root Cause 1: Wet solvents. Ensure your DCM or THF has a water content of <50 ppm (verify via Karl Fischer titration before use).

• Root Cause 2: Degraded starting material. If the EBC drum was opened and exposed to humid air, the surface layer will hydrolyze.

• Correction: Always assay the EBC via derivatization (e.g., reacting a sample with excess methanol and checking the methyl ester vs. free acid ratio via GC/HPLC) before committing it to a large-scale batch.

References

• Schotten-Baumann reaction - chemeurope.com. ChemEurope. Available at:[Link]

• Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. National Library of Medicine (NIH). Available at:[Link]

• Mono carbonylation of benzene diols. Google Patents (US20040260114A1).

Sources

• 1. US20040260114A1 - Mono carbonylation of benzene diols - Google Patents [patents.google.com]
• 2. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Schotten-Baumann_reaction [chemeurope.com]

Technical Support Center: Preventing Benzoate Ester Hydrolysis During Workup

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Scope: Mechanistic troubleshooting, quantitative risk assessment, and validated protocols for the preservation of benzoate esters during reaction workup.

Introduction & Mechanistic Context

Benzoate esters are ubiquitous in organic synthesis, frequently employed as robust protecting groups for alcohols (e.g., in carbohydrate and complex natural product synthesis) due to their enhanced stability against acidic cleavage compared to standard aliphatic acetates[1]. Despite their relative stability, benzoate esters remain highly susceptible to unintended cleavage—specifically acid-catalyzed hydrolysis or base-promoted saponification—during aqueous workup[2].

Hydrolysis is dictated by the electrophilicity of the carbonyl carbon and the stability of the leaving group. When exposed to harsh aqueous conditions, the ester bond is cleaved, reverting the product back to benzoic acid and the corresponding alcohol[2]. This guide provides field-proven insights to help you design workup strategies that bypass these degradation pathways.

Troubleshooting Guide & FAQs

Q1: Why did my benzoate ester hydrolyze during a standard 1M NaOH wash? A: Strong aqueous bases (like NaOH or KOH) induce rapid, irreversible saponification of esters[3]. Mechanistically, the hydroxide anion acts as a strong nucleophile, attacking the electrophilic carbonyl carbon of the benzoate to form a tetrahedral intermediate[4]. When this intermediate collapses, it expels the alkoxide leaving group. The reaction is driven completely forward by the immediate deprotonation of the resulting benzoic acid, yielding a resonance-stabilized benzoate anion that partitions away into the aqueous layer[4].

• Causality-Driven Solution: Never use strong bases to wash benzoate esters. Instead, use a mild, weakly basic solution like cold, saturated sodium bicarbonate (NaHCO₃). NaHCO₃ buffers the aqueous layer at a pH of approximately 8, which is basic enough to neutralize residual acids but mild enough to significantly reduce the kinetics of saponification[3].

Q2: How do I safely quench a strongly acidic reaction (e.g., Fischer esterification) without causing acid-catalyzed hydrolysis? A: The key is controlling both temperature and contact time. Acid-catalyzed hydrolysis is an equilibrium process; introducing excess water during workup can drive the equilibrium backward toward the starting carboxylic acid and alcohol[2][4].

• Causality-Driven Solution: Cool the reaction mixture to 0–5 °C to lower the kinetic energy of the system, thereby raising the activation energy barrier for hydrolysis[3]. Slowly add cold, saturated NaHCO₃ to neutralize the acid catalyst. Perform this in a biphasic system (e.g., with diethyl ether or ethyl acetate) with vigorous stirring. Vigorous stirring ensures rapid neutralization in the aqueous phase while the hydrophobic benzoate ester remains protected in the organic phase[5]. Separate the layers immediately to minimize aqueous contact time[3].

Q3: I am working with an activated benzoate ester (e.g., p-nitrophenyl benzoate or pentafluorophenyl ester). Standard aqueous workup destroys it. What are my options? A: Activated esters possess highly electron-withdrawing leaving groups (e.g., p-nitrophenoxide or pentafluorophenoxide). This inductive pull makes the carbonyl carbon exceptionally electrophilic and prone to rapid hydrolysis, even at neutral pH[6][7].

• Causality-Driven Solution: Avoid aqueous workup entirely[6]. Utilize non-aqueous purification methods. If the reaction uses a volatile solvent and volatile byproducts, simply evaporate under reduced pressure. Otherwise, filter the crude reaction mixture through a short pad of anhydrous silica gel or Celite to remove polar catalysts or salts, eluting with an anhydrous organic solvent[6].

Quantitative Data: Hydrolysis Risk by Workup Reagent

To aid in selecting the appropriate workup conditions, the following table summarizes the hydrolysis risk associated with common aqueous reagents[3].

Workup Reagent	Approx. pH	Hydrolysis Risk	Recommended Use for Benzoate Esters
Deionized Water	7.0	Very Low	General washing to remove highly water-soluble impurities. Keep contact time < 5 min.
Saturated NaHCO₃	8.0 - 8.5	Low	Highly recommended for neutralizing acidic reaction mixtures safely.
Dilute HCl (1M)	0.0 - 1.0	Low to Moderate	Neutralizing basic reactions. Must be done at 0 °C to prevent acid-catalyzed cleavage.
Saturated NaCl (Brine)	~7.0	Very Low	Final wash to remove residual water from the organic phase and break emulsions.
Strong Base (1M NaOH)	14.0	Very High	Avoid. Causes rapid, irreversible saponification of the benzoate group.

Experimental Protocols

Protocol 1: Mild Biphasic Workup for Base-Sensitive Benzoate Esters

• Causality: This protocol uses temperature control and mild buffering to prevent tetrahedral intermediate formation.

• Self-Validation: The protocol requires testing the aqueous layer's pH to ensure the acid catalyst is neutralized without overshooting into a highly basic environment[3][5].

• Quench: Cool the crude reaction mixture (containing the benzoate ester dissolved in an organic solvent like ethyl acetate) to 0–5 °C using an ice-water bath[3].

• Neutralize: Slowly add a pre-chilled solution of saturated aqueous NaHCO₃ dropwise until effervescence (CO₂ gas evolution) ceases[3].

• Validate: Spot a drop of the aqueous phase onto pH paper. It should read between pH 7 and 8. If it is still highly acidic, add more NaHCO₃.

• Extract: Transfer the mixture to a separatory funnel. Shake vigorously, venting frequently, to ensure rapid phase interaction and complete neutralization[5].

• Separate: Immediately separate the organic layer. Do not leave the ester sitting in the biphasic mixture[3].

• Wash & Dry: Wash the organic layer once with cold brine to pull out residual water[3]. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Non-Aqueous Workup for Activated/Labile Benzoate Esters

• Causality: By completely eliminating water from the workup, nucleophilic attack on the highly activated carbonyl carbon is prevented[6].

• Self-Validation: TLC monitoring ensures no product is lost or trapped on the silica pad.

• Dilute: Dilute the crude reaction mixture with an anhydrous, non-polar solvent (e.g., dichloromethane or a hexanes/ethyl acetate mixture).

• Prepare Plug: Pack a coarse fritted funnel with 2–3 inches of anhydrous silica gel.

• Filter: Pour the diluted reaction mixture through the silica plug under mild vacuum to trap polar salts and catalysts[6].

• Elute: Wash the plug with 3–4 column volumes of the anhydrous solvent to ensure complete elution of the ester.

• Validate: Check the final drops of the eluent by Thin Layer Chromatography (TLC) using UV visualization to confirm all benzoate ester has been recovered.

• Concentrate: Evaporate the solvent under reduced pressure to yield the crude, dry ester.

Workup Decision Matrix

The following diagram outlines the logical decision-making process for selecting a workup strategy based on the electronic and steric nature of your specific benzoate ester.

Decision matrix for selecting the optimal workup strategy to prevent benzoate hydrolysis.

References

• [2] BenchChem. Technical Support Center: Optimizing Benzoate Ester Synthesis. Available at: 2

• [1] Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, Volume 1, Sixth Edition. John Wiley & Sons, Inc. Available at: 1

• [3] BenchChem. Preventing hydrolysis of Ethyl Salicylate during workup. Available at: 3

• [6] BenchChem. Technical Support Center: Managing Pentafluorophenyl Ester Hydrolysis in Aqueous Solutions. Available at: 6

• [5] BenchChem. Minimizing byproduct formation in benzoate ester synthesis. Available at: 5

• [4] Fiveable. Chemistry of Esters | Organic Chemistry Class Notes. Available at:4

• [7] ACS Publications. Intramolecular General Base Catalyzed Ester Hydrolysis. The Hydrolysis of 2-Aminobenzoate Esters. The Journal of Organic Chemistry. Available at: 7

Sources

• 1. catalogimages.wiley.com [catalogimages.wiley.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fiveable.me [fiveable.me]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

purification of starting materials for 4-Hydroxyphenyl 4-ethoxybenzoate synthesis

Technical Support Center: Purification of Starting Materials for 4-Hydroxyphenyl 4-ethoxybenzoate Synthesis

Overview

The synthesis of 4-hydroxyphenyl 4-ethoxybenzoate hinges on a highly efficient esterification between 4-ethoxybenzoic acid (often activated to 4-ethoxybenzoyl chloride) and hydroquinone. The primary failure point in this workflow is the degradation or inherent impurity of the starting materials. This technical support guide provides field-proven troubleshooting FAQs, self-validating protocols, and causality-driven explanations to ensure optimal precursor purity before initiating your coupling reactions.

Part 1: Hydroquinone (HQ) Troubleshooting & FAQs

Q: My hydroquinone has turned yellow, green, or brown. Can I still use it for the esterification? A: No. Discoloration indicates the presence of oxidized species, specifically p-benzoquinone or quinhydrone charge-transfer complexes[1]. Hydroquinone is highly sensitive to auto-oxidation promoted by air and light exposure[1]. Using discolored HQ will introduce dark, tarry byproducts into your reaction matrix, severely depressing the yield of the target ester. It must be purified prior to use.

Q: Should I use sublimation or recrystallization to purify my degraded hydroquinone? A: The choice depends entirely on the impurity profile. Sublimation (typically performed at 110°C–170°C under reduced pressure) is excellent for separating HQ from non-volatile polymeric tars[2]. However, if the primary impurity is p-benzoquinone (indicated by a strong yellow color), recrystallization using an antioxidant is vastly superior. Benzoquinone can co-sublime with hydroquinone under certain vacuum conditions, whereas a reductive recrystallization chemically reverts the quinone back to hydroquinone[1].

Q: Why do protocols recommend adding sodium dithionite or ascorbic acid during HQ recrystallization? A: This is a critical causality in the purification process. Recrystallizing HQ in hot solvents accelerates its oxidation if dissolved oxygen is present. Adding a reducing agent like sodium dithionite ( Na2​S2​O4​ ) or ascorbic acid serves a dual purpose: it scavenges dissolved oxygen and actively reduces existing p-benzoquinone impurities back into the desired hydroquinone[1][3]. This transforms a physical separation into a chemical recovery, maximizing your yield[3].

Part 2: 4-Ethoxybenzoic Acid (4-EBA) Troubleshooting & FAQs

Q: My synthesized 4-ethoxybenzoic acid has a broad melting point. What are the likely contaminants? A: 4-EBA is typically synthesized via the Williamson etherification of 4-hydroxybenzoic acid with an ethyl halide (e.g., ethyl bromide)[4]. A broad or depressed melting point usually indicates contamination by unreacted 4-hydroxybenzoic acid (which is highly polar) or residual alkyl halides[4].

Q: How do I choose the right solvent for 4-EBA recrystallization? A: The choice of solvent relies on differential solubility driven by functional group polarity. 4-EBA features a hydrophobic ethoxy tail and a polar carboxylic acid head. Recrystallization from a mixed solvent system (e.g., methanol/water or ethanol/water) or a non-polar solvent like hexane is highly effective[4][5]. The unreacted 4-hydroxybenzoic acid remains highly soluble in the aqueous/alcoholic mother liquor due to its dual hydrogen-bonding functional groups (phenol and carboxylic acid), allowing the more hydrophobic 4-EBA to selectively crystallize as the solution cools[4].

Part 3: Quantitative Data Summaries

Starting Material	Recommended Purification	Optimal Solvent / Conditions	Visual Purity Indicator	Expected Recovery	Target Melting Point
Hydroquinone	Reductive Recrystallization	Water + Sodium Dithionite	Colorless/White needles	80–85%	172 °C
Hydroquinone	Vacuum Sublimation	110–170°C, 680–880 mmHg	Stark white crystals	70–80%	172 °C
4-Ethoxybenzoic Acid	Solvent Recrystallization	Methanol:Water (1:1) or Hexane	White crystalline powder	60–75%	195–201 °C

Part 4: Self-Validating Experimental Protocols

Protocol 1: Anaerobic Reductive Recrystallization of Hydroquinone

• Dissolution: In an Erlenmeyer flask, dissolve the discolored crude hydroquinone in a minimal amount of boiling deionized water.

• Reduction: Slowly add a 20% aqueous solution of sodium dithionite (approx. 5-10 mol% relative to HQ) under a nitrogen atmosphere[3].

• Validation Checkpoint: The solution will transition from a dark yellow/brown to pale yellow or completely colorless. Causality: This optical change validates the chemical reduction of p-benzoquinone back to hydroquinone[1].

• Crystallization: Allow the clear solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation[1].

• Isolation: Collect the white crystals via vacuum filtration using a Büchner funnel, wash with ice-cold water, and dry thoroughly under vacuum to prevent re-oxidation[1].

Protocol 2: Vacuum Sublimation of Hydroquinone

• Setup: Place the crude, dry hydroquinone in the bottom of a sublimation apparatus equipped with a cold finger.

• Sublimation: Apply a vacuum and heat the apparatus to 110°C–170°C (ensuring the temperature remains strictly below HQ's melting point of 172°C)[2].

• Validation Checkpoint: The formation of stark white, needle-like crystals on the cold finger validates that the sublimation temperature is optimal. Causality: If the crystals appear yellow, the temperature is too high, causing the co-sublimation of quinone impurities[2].

• Collection: Carefully break the vacuum with inert gas (nitrogen/argon) and scrape the purified crystals from the cold finger.

Protocol 3: Recrystallization of 4-Ethoxybenzoic Acid

• Dissolution: Suspend the crude 4-ethoxybenzoic acid in a 1:1 mixture of methanol and water (or pure hexane) and heat to reflux until fully dissolved[4][5].

• Hot Filtration (Optional): If insoluble particulates are present, perform a rapid hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature. The hydrophobic ethoxy group forces the 4-EBA to precipitate, leaving the polar 4-hydroxybenzoic acid in the mother liquor[4].

• Validation Checkpoint: After vacuum filtration and drying, analyze the melting point. A sharp melting point between 195–201 °C validates the complete removal of phenolic precursors[6].

Part 5: Process Visualizations

Figure 1: Decision tree for selecting the optimal hydroquinone purification method based on impurity profile.

Figure 2: Chemical synthesis pathway for 4-Hydroxyphenyl 4-ethoxybenzoate using purified starting materials.

References

• [2] Title: US3953528A - Process for sublimation purification of crude hydroquinone with stirred and fluidized bed | Source: google.com | URL: 2

• [1] Title: Technical Support Center: Purification of Brominated Hydroquinones | Source: benchchem.com | URL: 1

• [4] Title: Solvent-Free Green Synthesis of Oximino Esters of Thiophene by Hydrothermal Method and Characterization of their Mesogenic Properties | Source: jocpr.com | URL: 4

• [5] Title: Thermodynamic properties of isomeric iso-butoxybenzoic acids: Experimental and theoretical study | Source: doi.org | URL: 5

• [3] Title: US8207229B1 - Preparation of hydroquinone amide compounds with antioxidant properties | Source: google.com | URL: 3

• [6] Title: 4-Ethoxybenzoic acid | Source: chemimpex.com | URL: 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US3953528A - Process for sublimation purification of crude hydroquinone with stirred and fluidized bed - Google Patents [patents.google.com]
• 3. US8207229B1 - Preparation of hydroquinone amide compounds with antioxidant properties - Google Patents [patents.google.com]
• 4. jocpr.com [jocpr.com]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. chemimpex.com [chemimpex.com]

addressing solubility issues of 4-Hydroxyphenyl 4-ethoxybenzoate

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for addressing solubility challenges encountered with 4-Hydroxyphenyl 4-ethoxybenzoate. Recognizing that this compound may present dissolution difficulties, this guide offers both foundational knowledge and practical, step-by-step protocols to overcome these issues in your experimental work.

Frequently Asked Questions (FAQs)

General Solubility Issues

Q1: I am having difficulty dissolving 4-Hydroxyphenyl 4-ethoxybenzoate in aqueous solutions. What are the initial steps I should take?

A1: The limited aqueous solubility of 4-Hydroxyphenyl 4-ethoxybenzoate is expected due to its chemical structure, which includes a largely non-polar aromatic backbone. Initial steps to address this should focus on a systematic approach to solvent selection and physical manipulation. First, ensure you are using a high-purity grade of the compound and appropriate personal protective equipment[1]. Start with small-scale solubility tests in a variety of common laboratory solvents to determine a suitable solvent system. Gentle heating and agitation, such as sonication or vortexing, can also significantly improve the rate of dissolution[2].

Q2: What common organic solvents should I consider for dissolving 4-Hydroxyphenyl 4-ethoxybenzoate?

A2: Based on the structural similarity to other phenolic esters, polar organic solvents are likely to be effective. It is recommended to test solubility in solvents such as ethanol, methanol, acetone, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF)[3]. For many poorly soluble compounds, a stock solution is first prepared in an organic solvent like DMSO and then diluted into the aqueous buffer of choice[4]. Be mindful that the final concentration of the organic solvent in your aqueous medium should be low enough to not interfere with your downstream applications.

Q3: Can pH adjustment improve the solubility of 4-Hydroxyphenyl 4-ethoxybenzoate?

A3: Yes, pH modification can be a powerful tool for improving the solubility of ionizable compounds. 4-Hydroxyphenyl 4-ethoxybenzoate contains a phenolic hydroxyl group, which is weakly acidic. By increasing the pH of the aqueous solution with a suitable base (e.g., NaOH), you can deprotonate the hydroxyl group, forming a more polar and, therefore, more water-soluble phenolate salt[5][6]. It is crucial to determine the pKa of the compound to select an appropriate pH range for your experiments.

Advanced Solubilization Strategies

Q4: My compound is still not soluble enough for my needs. What are some advanced techniques I can employ?

A4: For compounds with very low solubility, several advanced techniques can be explored:

• Co-solvents: Using a mixture of water and a water-miscible organic solvent (a co-solvent system) can significantly enhance solubility. Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs)[5][6].

• Surfactants: Surfactants form micelles that can encapsulate hydrophobic molecules, increasing their apparent solubility in aqueous solutions. Examples include Tween-80 and sodium lauryl sulfate[5][6].

• Complexation: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules, effectively increasing their solubility[7].

• Solid Dispersions: This technique involves dispersing the compound in an inert carrier matrix at the solid-state, which can enhance dissolution rates[8][9].

Q5: How can I reduce the particle size of my compound to improve its dissolution rate?

A5: Reducing the particle size increases the surface area-to-volume ratio, which can lead to a faster dissolution rate as described by the Noyes-Whitney equation[10]. Techniques such as micronization or nanocrystal formation can be employed. In a laboratory setting, this can be achieved through methods like sonication, wet milling, or high-pressure homogenization[2][5].

Troubleshooting Guide: Experimental Solubility Determination

A critical step in working with any compound is to quantify its solubility in relevant solvent systems. The following guide provides a protocol for determining the equilibrium solubility of 4-Hydroxyphenyl 4-ethoxybenzoate using the shake-flask method, a gold-standard technique.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

Objective: To determine the saturation solubility of 4-Hydroxyphenyl 4-ethoxybenzoate in a chosen solvent system at a specific temperature.

Materials:

• 4-Hydroxyphenyl 4-ethoxybenzoate (solid)

• Selected solvent (e.g., water, buffer, ethanol)

• Scintillation vials or other suitable sealed containers

• Orbital shaker or rotator with temperature control

• Syringe filters (0.22 µm or 0.45 µm, ensure compatibility with the solvent)

• Analytical balance

• HPLC or UV-Vis spectrophotometer for quantification

Procedure:

• Preparation: Add an excess amount of solid 4-Hydroxyphenyl 4-ethoxybenzoate to a vial containing a known volume of the selected solvent. The excess solid is crucial to ensure that a saturated solution is achieved.

• Equilibration: Seal the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25°C or 37°C). Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure the solution is saturated.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

• Sample Collection: Carefully withdraw a known volume of the supernatant using a syringe.

• Filtration: Immediately filter the collected supernatant through a syringe filter to remove any undissolved microcrystals. This step is critical to prevent overestimation of solubility.

• Dilution: Dilute the filtered, saturated solution with the appropriate solvent to a concentration that falls within the linear range of your analytical method.

• Quantification: Analyze the concentration of 4-Hydroxyphenyl 4-ethoxybenzoate in the diluted sample using a validated HPLC or UV-Vis spectrophotometry method[4][11][12].

• Calculation: Calculate the solubility by taking into account the dilution factor.

Troubleshooting Common Issues in Solubility Determination

Issue	Potential Cause	Recommended Solution
Low or inconsistent solubility values	Insufficient equilibration time.	Increase the shaking time to 72 hours and re-measure.
Degradation of the compound.	Assess the stability of the compound in the chosen solvent and at the experimental temperature. Consider using a more inert solvent or lowering the temperature.
Overestimation of solubility	Incomplete removal of undissolved solid.	Ensure proper filtration with a compatible, fine-pore syringe filter. Centrifugation prior to filtration can also be beneficial.
Precipitation upon dilution	The diluted sample is still supersaturated.	Use a larger dilution factor to ensure the final concentration is well below the solubility limit in the diluent.
Analytical method interference	The solvent or buffer components interfere with the quantification assay.	Run a blank (solvent/buffer without the compound) to check for interfering peaks or absorbance. Modify the analytical method if necessary.

Visualization of Experimental Workflow

Caption: Workflow for equilibrium solubility determination.

Decision-Making for Solubility Enhancement

Caption: Decision tree for enhancing solubility.

References

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Liquid Crystal Biosensor Support Center: Alignment Troubleshooting &amp; Methodology

Welcome to the Liquid Crystal (LC) Biosensor Technical Support Center. For researchers and drug development professionals utilizing LC-based platforms for the label-free detection of proteins, viral antigens, and biomarkers, achieving flawless LC alignment is the critical foundation of assay reliability. Defects in alignment layer deposition directly translate to high background noise, false positives, and poor limits of detection (LOD).

As a Senior Application Scientist, I have designed this guide to provide mechanistic troubleshooting, self-validating protocols, and advanced signal amplification strategies to ensure your LC assays are robust and reproducible.

Part 1: Diagnostic Workflow for LC Alignment

Diagnostic workflow for resolving liquid crystal alignment defects under POM.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: Why does my DMOAP-coated control cell show bright focal conic defects instead of a completely dark homeotropic state?

• Causality: DMOAP (N,N-dimethyl-n-octadecyl-3-aminopropyltrimethoxysilyl chloride) is an amphiphilic silane coupling agent. Its long-chain alkyl structure (C₁₈H₃₇) forces nematic LCs into a vertical (homeotropic) orientation[1]. However, DMOAP must undergo hydrolysis to covalently bond to the silanol groups on the glass substrate. If the solution is degraded, or if the glass retains organic residues, the alkyl chains will not pack densely. This localized lack of vertical anchoring forces the LC molecules into focal conic or planar states, allowing light to leak through crossed polarizers[1].

• Resolution: Implement rigorous ultrasonic cleaning and ensure the DMOAP layer is baked at 100°C for 15 minutes to fully crosslink the silane network[2].

Q2: My LC biosensor detects high concentrations of target proteins but fails at lower concentrations (e.g., < 1 μg/mL). How can I minimize anchoring defects to improve sensitivity?

• Causality: The anchoring energy of a pure DMOAP layer is extremely high. When trace amounts of biomolecules (like BSA or viral antigens) bind to the surface, their steric bulk is insufficient to overcome the strong elastic restoring force of the surrounding vertically aligned LC molecules, resulting in a false negative[3].

• Resolution: Transition to a marginal alignment strategy using a PVA/DMOAP composite. By mixing poly(vinyl alcohol) (PVA) with DMOAP at a mass ratio of 2.6:1, the LC molecules are slightly tilted but remain virtually homeotropic under POM. This drastically lowers the energy barrier required for biomolecules to disrupt the alignment, amplifying the optical signal by over six orders of magnitude[4].

Q3: When assembling sandwiched LC cells, I get uneven film thickness and trapped air bubbles, leading to false-positive alignment defects. How can I avoid this?

• Causality: Capillary filling of sandwiched cells is highly sensitive to spacer uniformity and manual pressure, which can induce shear-alignment defects and trap air[5].

• Resolution: Utilize a single-substrate spin-coated LC film. Spin-coating an LC directly onto a DMOAP-coated slide allows precise thickness control (e.g., 3.4 μm at 5000 rpm) via the asymmetric homeotropic anchoring strengths at the LC-air and LC-DMOAP interfaces. This eliminates assembly errors and significantly lowers the Limit of Detection (LOD)[6].

Q4: In LC-aqueous interface assays using TEM grids, the LC alignment is unstable when the biological buffer is introduced. What is the mechanism of failure?

• Causality: The LC-aqueous interface relies on the delicate balance of surfactant self-assembly at the boundary[5]. If the TEM grid (usually gold or copper) is not properly functionalized with an alignment agent, or if the buffer disrupts the amphiphilic surfactant layer, the LC will dewet from the grid or adopt a degenerate planar alignment, destroying the dark background[3].

• Resolution: Ensure the TEM grid is firmly placed on a DMOAP- or OTS-treated glass slide, and allow the phospholipid surfactants to fully self-assemble into a monolayer at the LC-aqueous interface before introducing the target analyte[5].

Part 3: Standard Operating Procedures (Self-Validating Protocols)

Protocol A: Flawless DMOAP Coating for Homeotropic Alignment

This protocol ensures the covalent bonding of high-density alkyl chains to prevent focal conic defects.

• Substrate Cleaning: Immerse optical glass slides successively in aqueous detergent, deionized (DI) water, and 99% ethanol. Ultrasonicate for 15 minutes per solvent to remove all organic contaminants[2].

• Dehydration: Dry the slides under a stream of nitrogen and bake at 74°C for 15 minutes to expose reactive silanol groups[2].

• Silanization: Immerse the cleaned slides in a 1% (v/v) aqueous DMOAP solution for 15 minutes at room temperature[2].

• Curing: Rinse with DI water for 1 minute to remove excess unreacted DMOAP. Dry with nitrogen and bake at 100°C for 15 minutes to drive the condensation reaction and crosslink the film[2].

• Self-Validation Check: Assemble an empty cell using the coated slides and fill it with a nematic LC (e.g., 5CB). Observe under a polarized optical microscope (POM). The cell must appear completely black and remain black when the stage is rotated 360°. Any modulation in brightness indicates a defective, non-homeotropic coating.

Protocol B: PVA/DMOAP Marginal Alignment for Signal Amplification

This protocol lowers the surface anchoring energy to detect ultra-low concentrations of biomarkers.

• Composite Preparation: Prepare a binary mixture of 1% (w/v) PVA solution and 0.4% (w/v) DMOAP solution to achieve a precise mass ratio of 2.6:1[4].

• Dip-Coating: Immerse the rigorously cleaned glass substrates into the PVA/DMOAP mixture for 30 minutes at room temperature[4].

• Curing: Rinse twice in DI water, dry with nitrogen, and bake at 100°C for 15 minutes[4].

• Self-Validation Check: Under POM, the LC cell should still exhibit a dark state (quasi-homeotropic). However, the threshold voltage required to induce a Freedericksz transition (electro-optical response) will be measurably lower than that of a pure DMOAP cell, confirming the successful reduction of surface anchoring energy[4].

Part 4: Quantitative Data Summary

The table below summarizes how optimizing alignment methodologies directly minimizes defects and improves the Limit of Detection (LOD) across various biosensor configurations.

Biosensor Configuration	Alignment Layer	Target Analyte	Limit of Detection (LOD)	Signal Amplification Mechanism
Sandwiched Cell	Pure DMOAP	Bovine Serum Albumin (BSA)	10⁻⁵ g/mL	Baseline homeotropic disruption[6]
Spin-Coated Film (3.4 μm)	Pure DMOAP	Bovine Serum Albumin (BSA)	10⁻⁸ g/mL	Elimination of cell assembly defects[6]
Sandwiched Cell	PVA/DMOAP Composite	Bovine Serum Albumin (BSA)	2.5 × 10⁻⁸ μg/mL	Marginal alignment / lowered anchoring energy[4]
Polymer-Stabilized CLC Cell	Ceramic Silicon DMOAP	Urine Albumin	1 ng/mL	Nano-structural stabilization[7]

Part 5: References

1.[1] Lin P-Y, et al. "Cholesteric liquid crystal biosensor platform with image analysis for rapid detection of COVID-19", Frontiers in Bioengineering and Biotechnology.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGp6nIxfi94caQLyp8dz9q04Fvx9_eq9Drt2oYfMGThAgnV9Bnpl674yiHLQDdYZnl556bFUq1w5jzRJB5YwfdCjmib3H6CLoD0XEssTir2oCto44iwXmCIWJ7lqDUFlHchLyYVu-vPlzsRf9KSDEB81jDh-GkSqJ2hjKJwnhAJNYBTGXm1pC-8-JXeTj83oq-WSjj-awgQLXGuk85Z20UAx1KL-XFyv4RE] 2.[2] "Liquid-crystal-based biosensing beyond texture observations", NYCU.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHDDactbgRyD5q_E_0T5ro4uEWnzZZdlMrVZZompuhts65ZOhaBJRY8cUlBR8H1C6RbUrteBK5rXvaVOp9oVG8TxsAXsBx4Izx0qA4VQ8vw-AoFaOrSvTWXAHBMtnkaokW8Pz3hq_chNq9uWLsPRGXNe0FXe11ilhXzZnalLCWv-5MJpCEtcr5wGAmnlIbA6AW9EQQ=] 3.[7] "Label-Free, Smartphone-Based, and Sensitive Nano-Structural Liquid Cry | IJN", Dovepress.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFgbICzQI-zWGlIiLY33Gl7tY_tkheWeoQj6fy8MBVJMeJNoPBNNUwm4ZW9rDC3q3pKu_JJ4loAb27ChRbGqLgjeQPZJ98P4Dtj9iDPqabh2ytQ09wTqAQ9fzWqGv6NtL0qu6Wtjmt3RIXp5Xqbh0I3dAYcBn7qnGwpCfXQsIlJGD95D0HARZe980CrdZRVpTYWmb9dw02qEPhd_n74HPljTnHuOH5WXHmFxGDmZ3B17yErsEtmyHEnJAikP-CZ1A==] 4.[4] "Quantitative Biosensing Based on a Liquid Crystal Marginally Aligned by the PVA/DMOAP Composite for Optical Signal Amplification", MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEA4K_vRjH__bvzXzgQ7euao5qfX4PV-c0ltOLYQQHC52rf2cA3qBWhGPgY4QXVIiPERjC79E3LKQY-JS0seSL300JKrbtn_FEU00PYAiLAs8SyqcH3ar-ahqHOaCUuOEl66g==] 5.[5] "Application and Technique of Liquid Crystal-Based Biosensors", SciSpace.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGurucahZf9KkdZFiEbS4nTfNiX5ItXGAP3MdgbhqQvH7Wysz33evW8DSOCXEjOOBSVrvpZsm9rHiVfqMQkWFmUgHidG-3L2AULxC5CGKojdZk1ZTIkEoK5aEs5Q8qADtLKBg-vnyEtQ0-A8flIVfbezw6qK7wIMoaPLjLWmkO75hjmSLe6wTDZyP3e23twKy66hnDlyUPi1YZkLuOKlWA=] 6.[3] "IMPROVING LIQUID CRYSTAL-BASED BIOSENSING IN AQUEOUS PHASES", NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHtMUaI5DXxWWUCqsFBWA1-Sv-DIctLxQtl-BpbrMV96sPTiEiMg1i77uZmLFGnY8MlEYX1DQxUKBrSHb-F5vlBPweB12OOIZ4Eetk3mGaYc63UVet-1hDXm9Co1uAtPfWp0Tkwigk3VK2tiaY=] 7.[6] "A Single-Substrate Biosensor with Spin-Coated Liquid Crystal Film for Simple, Sensitive and Label-Free Protein Detection", NIH.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_Ms5E4Ce6sOX4LQ1F2_CtcjtpFetjwCEHgwdH1TLziUCCzm9V45_BrNEFm1eittDPFkZOzVcE4vo160t9d-2qsCRfrCTUabTzHoweIPCvfj0h_t4VZ4xEjMZeA8Bs8GgOvmfAUGc7OHNWmyM=] 8.[8] "Aptamer Laden Liquid Crystals Biosensing Platform for the Detection of HIV-1 Glycoprotein-120", Semantic Scholar.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3PUyNfr-WDIUmUutjMDswKHK75u741uS1Jamvv8D6eIzhaqLTi2_hAAU_4WazKTPCpgt_6viyCoiap1j3Rv9bHerzJEo7MUxsTUlc1UdIUUWHtjUJiSisXgs5JU8eOaUzIsYg5VRmuAw7S9X-V_fuolQ9itxw-p4uS6gCTtckknOPhS0_gA0Iaw==]

Sources

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Reference Data & Comparative Studies

comparative study of different methods for ether synthesis

Title: A Comparative Guide to Ether Synthesis: From Classical SN2 to Modern Cross-Coupling

Introduction Ether linkages are ubiquitous in pharmaceuticals, agrochemicals, and advanced materials. For drug development professionals, selecting the optimal etherification strategy is a critical decision that balances substrate scope, functional group tolerance, and scalability. This guide critically compares three foundational methodologies: the classical Williamson ether synthesis, the Ullmann-type condensation, and the Buchwald-Hartwig etherification, providing mechanistic insights and validated protocols for laboratory execution.

The Williamson Ether Synthesis: The SN2 Workhorse

Developed in 1850, the Williamson ether synthesis remains the most direct route for constructing asymmetric dialkyl or alkyl-aryl ethers 1.

Mechanistic Causality: The reaction proceeds via a concerted bimolecular nucleophilic substitution (SN2). An alkoxide or phenoxide nucleophile attacks an alkyl halide (or sulfonate) from the backside, displacing the leaving group. Because it is an SN2 process, the choice of alkyl halide is strictly limited by steric hindrance; primary and methyl halides are optimal, whereas secondary and tertiary halides predominantly undergo E2 elimination 1.

Solvent Effects: A comparative study demonstrates that using a polar aprotic solvent like Tetrahydrofuran (THF) accelerates the reaction rate and yield compared to less polar ethers like diethyl ether. THF effectively solvates the counter-cation (e.g., Na+), leaving the alkoxide "naked" and highly nucleophilic 2.

Protocol: Synthesis of Phenetole in THF 2

• Preparation: In a dry, round-bottom flask, dissolve sodium phenoxide (1.0 equiv) in anhydrous THF (0.5 M concentration).

• Addition: Attach a reflux condenser. Slowly add ethyl iodide (1.2 equiv) dropwise to the stirring mixture to prevent localized thermal spikes.

• Thermal Activation: Heat the reaction mixture to reflux (approx. 66°C) using a heating mantle and maintain for 6 hours. Monitor via TLC (Hexanes/EtOAc 9:1) until the phenoxide is consumed.

• Quench & Extraction: Cool to room temperature. Pour into a separatory funnel containing distilled water. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Wash the combined organic extracts with 10% aqueous NaOH (a self-validating step to deprotonate and remove any unreacted phenol), followed by brine. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

Logical flow and SN2 mechanism of the Williamson ether synthesis.

The Ullmann-Type Condensation: The Copper Renaissance

When synthesizing diaryl ethers—structures common in thyroid hormones and kinase inhibitors—the Williamson approach fails because unactivated aryl halides do not undergo SN2 reactions. The Ullmann condensation solves this using copper catalysis 3.

Mechanistic Causality: The classical Ullmann reaction required stoichiometric copper and harsh temperatures (>200°C). Modern variants employ Cu(I) catalysts and proceed via an oxidative addition / reductive elimination pathway 3. Recent advancements have introduced Deep Eutectic Solvents (DES), such as choline chloride-based mixtures. The DES network stabilizes the active Cu species without the need for expensive, air-sensitive ligands, allowing reactions to proceed at 80°C in open air [[4]]().

Protocol: Ligand-Free Cu-Catalyzed Ullmann Ether Synthesis in DES 4

• Solvent Preparation: Prepare the DES by mixing choline chloride and the reacting alcohol (e.g., phenol) at 80°C until a homogeneous clear liquid forms.

• Catalyst Loading: Add CuI (5 mol%) and K2CO3 (2.0 equiv) to the DES mixture.

• Substrate Addition: Add the aryl halide (e.g., bromobenzene, 1.0 equiv). Here, the alcohol acts as both the solvent component and the nucleophile.

• Reaction: Stir the mixture at 80°C under an aerobic atmosphere for 6 hours.

• Workup: Add water to precipitate the product or extract with ethyl acetate. The DES and catalyst remain in the aqueous phase and can be recycled up to seven times, demonstrating a highly sustainable and self-validating catalytic system 4.

Copper-catalyzed Ullmann-type C-O bond formation cycle.

The Buchwald-Hartwig Etherification: Precision Palladium Catalysis

For sterically hindered or electronically deactivated diaryl and aryl-alkyl ethers, Palladium-catalyzed Buchwald-Hartwig cross-coupling is the gold standard 5.

Mechanistic Causality: The catalytic cycle involves Pd(0) oxidative addition into the aryl halide, followed by coordination of the alkoxide/phenoxide, and subsequent reductive elimination. The critical bottleneck in C-O bond formation (compared to C-N bonds) is the reluctance of the electron-rich alkoxide to undergo reductive elimination. This is overcome by employing bulky, electron-rich phosphine ligands (e.g., DPEphos, t-BuXPhos), which sterically force the aryl and alkoxide groups together around the Pd center, accelerating elimination and preventing off-target β-hydride elimination [[5]]().

Protocol: Pd-Catalyzed Cross-Coupling for Diaryl Ethers 5

• Glovebox Setup: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd2(dba)3 (2 mol%), DPEphos ligand (4 mol%), and Cs2CO3 (1.5 equiv).

• Substrate Addition: Add the aryl bromide (1.0 equiv) and phenol (1.2 equiv).

• Solvent: Add anhydrous, degassed toluene (0.2 M). Seal the tube and remove it from the glovebox.

• Thermal Activation: Heat the mixture at 100°C for 12–24 hours. The bulky ligand ensures the Pd center remains active and prevents catalyst aggregation into palladium black.

• Purification: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove the palladium and salts, and purify via flash column chromatography.

Experimental workflow for Buchwald-Hartwig etherification.

Comparative Quantitative Analysis

To guide synthetic planning, the following table summarizes the performance metrics and operational boundaries of each method based on the cited literature data.

Parameter	Williamson Ether Synthesis	Ullmann-Type Condensation	Buchwald-Hartwig Etherification
Primary Bond Formed	Alkyl-Alkyl, Alkyl-Aryl	Diaryl, Aryl-Alkyl	Diaryl, Aryl-Alkyl
Mechanism	SN2 (Concerted)	Cu(I)/Cu(III) Catalytic Cycle	Pd(0)/Pd(II) Catalytic Cycle
Typical Yields	75% - 95% 2	70% - 98% 4	62% - 96% 5
Substrate Limitations	Fails with 2°/3° or Aryl Halides	Requires activated halides or specific ligands	Highly versatile; tolerates steric bulk
Catalyst / Reagents	None (Strong Base Required)	CuI (1-5 mol%)	Pd2(dba)3 (1-2 mol%) + Bulky Ligand
Reaction Conditions	THF reflux, 6h [[2]]()	DES, 80°C, Air, 6h 4	Toluene, 100°C, Argon, 12-24h 5
Cost & Scalability	Low cost, highly scalable	Moderate cost, green solvents	High cost (Pd/Ligands), sensitive

Conclusion

The selection of an etherification method is dictated by the electronic and steric demands of the target molecule. The Williamson synthesis remains the undisputed choice for unhindered aliphatic systems due to its operational simplicity and lack of heavy metals. However, for complex pharmaceutical intermediates requiring diaryl linkages, transition-metal catalysis is mandatory. The Ullmann-type reaction has evolved into a highly sustainable, aerobic process when paired with deep eutectic solvents, making it ideal for scale-up. Conversely, the Buchwald-Hartwig etherification provides unparalleled precision and broad functional group tolerance, albeit at the cost of requiring rigorous air-free techniques and expensive palladium-ligand complexes.

References

• Master Organic Chemistry. "The Williamson Ether Synthesis". Available at:[Link]

• Organic Chemistry Portal. "Ullmann Reaction". Available at:[Link]

• National Center for Biotechnology Information (PMC). "Ligand-Free Copper-Catalyzed Ullmann-Type C−O Bond Formation in Non-Innocent Deep Eutectic Solvents under Aerobic Conditions". Available at:[Link]

• National Center for Biotechnology Information (PMC). "Strategies in the synthesis of dibenzo[b,f]heteropines". Available at:[Link]

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• 5. Strategies in the synthesis of dibenzo[b,f]heteropines - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Purity Profiling of 4-Hydroxyphenyl 4-ethoxybenzoate: A Comparative Guide to GC-MS, HPLC, and qNMR

As drug development and advanced materials science demand increasingly stringent purity profiles, the analytical characterization of intermediate compounds must evolve from simple quality control to comprehensive structural validation. 4-Hydroxyphenyl 4-ethoxybenzoate (CAS: 33905-60-1)[1] is a critical phenolic ester utilized in the synthesis of liquid crystalline polymers and pharmaceutical intermediates.

This guide provides an authoritative, objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) against alternative techniques (HPLC-UV and qNMR) for the purity analysis of this compound. Furthermore, it details a self-validating experimental protocol designed to overcome the specific chemical challenges presented by phenolic esters.

The Analytical Challenge: Chemical Profiling & Causality

To design a robust analytical method, one must first analyze the molecular architecture of the analyte. 4-Hydroxyphenyl 4-ethoxybenzoate contains two defining functional groups: an ester linkage and a free phenolic hydroxyl (-OH) group .

While GC-MS offers unparalleled theoretical plate counts for separating closely related structural isomers and provides mass spectral fragmentation for unknown impurity identification[2][3], the free phenolic -OH presents a significant chromatographic hurdle. If injected directly into a gas chromatograph, the highly polar -OH group will hydrogen-bond with active silanol sites on the fused-silica capillary column. This interaction causes severe peak tailing, irreproducible retention times, and potential thermal degradation[2].

The Mechanistic Solution: To circumvent this, chemical derivatization is mandatory. We employ silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed by 1% Trimethylchlorosilane (TMCS). This mild reaction specifically targets the active hydrogen of the phenol, converting it into a volatile, sterically shielded, and thermally stable trimethylsilyl (TMS) ether without cleaving the delicate ester backbone[4][5].

Decision matrix for selecting the optimal analytical technique for phenolic ester purity.

Comparative Analysis: GC-MS vs. Alternative Techniques

No single analytical technique is a panacea. The table below synthesizes the performance metrics of GC-MS against High-Performance Liquid Chromatography (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (qNMR) to help researchers select the appropriate tool based on their specific phase of development.

Analytical Technique	Primary Use Case	Typical Sensitivity (LOD)	Key Advantages	Critical Limitations
GC-MS (Derivatized)	Trace impurity profiling & structural identification.	0.1 – 1.5 µg/L[2]	Sub-ppm sensitivity; library matching for unknown impurities; high peak capacity[2][4].	Requires sample derivatization; unsuitable for non-volatile polymeric impurities.
HPLC-UV	Routine bulk purity & release testing.	0.5 – 5.0 mg/L	Analyzes the intact molecule (no derivatization); excellent for thermally labile compounds[3].	Lacks MS fingerprinting; relies on retention time matching with known standards[3].
qNMR	Absolute quantification & reference standard certification.	> 0.1% (1000 ppm)	Requires no reference standard of the analyte; non-destructive; highly reproducible.	Low sensitivity for trace impurities; high instrument cost; complex spectra for mixtures.

Self-Validating Experimental Protocol: GC-MS Analysis

A scientifically rigorous protocol must be a self-validating system. The following workflow incorporates an Internal Standard (IS) to correct for derivatization efficiency and a System Suitability Test (SST) to continuously monitor column inertness and MS tuning.

Step 1: Sample Preparation & Silylation

Causality: TMCS is added as a catalyst because its high reactivity increases the silylating power of BSTFA, ensuring quantitative conversion of sterically hindered phenolic groups[4][5].

• Weigh exactly 10.0 mg of 4-Hydroxyphenyl 4-ethoxybenzoate into a dry 2 mL amber autosampler vial.

• Add 1.0 mL of anhydrous ethyl acetate containing 50 µg/mL of the Internal Standard (e.g., a deuterated paraben or 4-benzylphenol)[4].

• Add 100 µL of BSTFA containing 1% TMCS.

• Cap the vial tightly with a PTFE-lined septum, vortex for 10 seconds, and incubate in a heating block at 60°C for 30 minutes to drive the reaction to completion.

• Allow the sample to cool to room temperature prior to injection.

Step 2: System Suitability Testing (SST)

Causality: Before running valuable samples, the system must prove its readiness.

• Reagent Blank: Inject 1 µL of ethyl acetate + BSTFA (incubated under the same conditions) to confirm the absence of ghost peaks or siloxane bleed from the septum.

• Calibration Standard: Inject a known standard mix. The chromatographic resolution ( Rs​ ) between the derivatized analyte and the IS must be >2.0 . The tailing factor ( Tf​ ) must be <1.5 , proving that active silanol sites on the column are adequately masked.

Step 3: GC-MS Instrumental Parameters

• Column: 5% Diphenyl / 95% Dimethylpolysiloxane capillary column (e.g., DB-5MS or ZB-5MSi), 30 m × 0.25 mm i.d., 0.25 µm film thickness[4][6].

• Carrier Gas: Ultra-high purity Helium at a constant flow of 1.2 mL/min.

• Injection: 1 µL volume, Split ratio 1:50, Injector port temperature set to 280°C to ensure instant vaporization without thermal degradation.

• Oven Temperature Program: Initial hold at 100°C for 1 min, ramp at 15°C/min to 300°C, and hold for 10 min to elute heavy impurities[4][6].

• Mass Spectrometer: Electron Ionization (EI) source at 70 eV. Transfer line at 280°C, Ion source at 230°C. Scan range m/z 50–500[4].

GC-MS workflow for phenolic esters incorporating self-validating system suitability checks.

Data Interpretation & Impurity Profiling

When analyzing the EI-MS spectra of the TMS-derivatized 4-Hydroxyphenyl 4-ethoxybenzoate, the data must be interpreted mechanistically:

• Molecular Ion Shift: The intact molecular ion ( M+∙ ) of the underivatized compound will shift by +72 Da (due to the replacement of a proton with a TMS group, mass 73).

• Diagnostic Silyl Cleavage: A prominent fragment resulting from the loss of a methyl radical (-15 Da) from the TMS group is a classic diagnostic signature confirming successful silylation[5][7].

• Ester Bond Cleavage: Because EI is a hard ionization technique, the ester linkage will readily cleave. Look for a strong acylium ion fragment corresponding to the 4-ethoxybenzoyl cation. Identifying variations in these fragment masses allows researchers to pinpoint specific impurities, such as unreacted starting materials or homologous ester impurities (e.g., methoxy instead of ethoxy).

References

• Kawauchi, K., et al. "Discovery of a Marine Bacterium Producing 4-Hydroxybenzoate and Its Alkyl Esters, Parabens". Applied and Environmental Microbiology (PMC).[Link]

• "Analysis of alkyl esters of p-hydroxybenzoic acid (parabens) in baby teethers via gas chromatography-quadrupole mass spectrometry (GC-qMS) using a stable isotope dilution assay (SIDA)". RSC Advances. [Link]

• "4-Hydroxyphenyl 4-ethoxybenzoate Synonyms". U.S. Environmental Protection Agency (EPA) CompTox Chemicals Dashboard.[Link]

• Robbins, R. J. "Phenolic Acids in Foods: An Overview of Analytical Methodology". Journal of Agricultural and Food Chemistry (via ResearchGate). [Link]

• "Analysis of Food by High Performance Liquid Chromatography Coupled with Coulometric Detection and Related Techniques: A Review". ACS Publications. [Link]

• Proestos, C., et al. "Analysis of naturally occurring phenolic compounds in aromatic plants by RP-HPLC and GC-MS after silylation". Journal of Food Composition and Analysis (via ResearchGate). [Link]

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• 4. Analysis of alkyl esters of p -hydroxybenzoic acid (parabens) in baby teethers via gas chromatography-quadrupole mass spectrometry (GC-qMS) using a st ... - Analytical Methods (RSC Publishing) DOI:10.1039/C6AY00261G [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of a Marine Bacterium Producing 4-Hydroxybenzoate and Its Alkyl Esters, Parabens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Advanced Mesogenic Architectures: Performance of 4-Hydroxyphenyl 4-ethoxybenzoate vs. Conventional Liquid Crystal Hosts

As a Senior Application Scientist specializing in soft matter and mesogenic materials, I frequently encounter the physical limitations of conventional calamitic liquid crystals (LCs) like 5CB (4-cyano-4'-pentylbiphenyl) in advanced research applications. Whether designing stimuli-responsive drug delivery matrices or dynamic biological sensors, researchers require LC hosts that offer broad thermal stability and structural versatility.

The introduction of hydrogen-bond donating moieties—specifically the terminal hydroxyl group in 4-Hydroxyphenyl 4-ethoxybenzoate (4-HP4EB) [1]—fundamentally shifts the paradigm from simple dipole-dipole interactions to Supramolecular Hydrogen-Bonded Liquid Crystals (SMHBLCs)[2]. This guide objectively compares the performance of 4-HP4EB against standard LC hosts, detailing the mechanistic causality behind its superior thermal stability and providing self-validating experimental protocols for your laboratory.

Mechanistic Causality: Hydrogen Bonding vs. Dipole-Dipole Interactions

Conventional liquid crystal hosts, such as 5CB or standard non-hydroxy phenyl benzoates, rely on permanent dipoles and weak van der Waals forces to maintain their nematic or smectic phases[3]. While this allows for low viscosity and fast electro-optic switching, it inherently limits their thermal stability (clearing points are typically low).

In contrast, 4-HP4EB acts as a potent hydrogen-bond donor[4]. When paired with an appropriate electron-rich hydrogen-bond acceptor (e.g., pyridine derivatives or cyano-compounds), it forms an extended, non-covalent supramolecular core[5]. This dynamic bonding drastically expands the mesophase temperature range and elevates the clearing point ( Tc​ ) without permanently increasing the molecular weight, preserving shear-thinning advantages during pharmaceutical processing.

Figure 1: Mechanistic logic of supramolecular hydrogen-bonded liquid crystal formation.

Comparative Performance Analysis

To provide a rigorous baseline, we evaluate the 4-HP4EB supramolecular complex (1:1 molar ratio with a standard pyridine acceptor) against 5CB and a traditional Phenyl Benzoate host. The data illustrates how the transition to a hydrogen-bonded network alters macroscopic physical properties[4],[2].

Performance Parameter	5CB (Reference Host)	Standard Phenyl Benzoate	4-HP4EB Supramolecular Complex
Primary Intermolecular Force	Dipole-Dipole	Dipole-Dipole	Hydrogen Bonding
Melting Point ( Tm​ )	24.0 °C	~50.0 °C	> 110.0 °C
Clearing Point ( Tc​ )	35.3 °C	~70.0 °C	> 180.0 °C
Mesophase Range	Narrow (~11 °C)	Moderate (~20 °C)	Broad (> 70 °C)
Viscosity ( η at 25°C)	Low (~20 mPa·s)	Moderate (~45 mPa·s)	High (Solid/Smectic at RT)
Phase Behavior	Enantiotropic Nematic	Enantiotropic Nematic	Induced Smectic / Nematic
Primary Utility	Fast-switching displays	Nematic mixtures	Stimuli-responsive matrices

Self-Validating Experimental Protocols

Trustworthiness in mesogenic research demands reproducible, self-validating methodologies. The following protocols outline the synthesis, complexation, and characterization of 4-HP4EB systems, emphasizing the why behind each step.

Protocol 1: Selective Esterification of 4-Hydroxyphenyl 4-ethoxybenzoate

Causality: The reaction of an acid chloride with 1,4-dihydroxybenzene (hydroquinone) often leads to unwanted di-esterification. To prevent this, a stoichiometric excess of the diol is utilized in a highly diluted solvent system. This ensures the resulting 4-HP4EB retains a free terminal hydroxyl group, which is the critical prerequisite for subsequent hydrogen bonding[6].

• Setup: Place 4-ethoxybenzoyl chloride (1.0 eq) in a Soxhlet extractor.

• Dilution: Add 1,4-dihydroxybenzene (2.0 eq excess) and a catalytic amount of pyridine to a round-bottom flask containing a 2:1 mixture of benzene and petroleum ether.

• Reflux: Gradually introduce the acid chloride to the flask while refluxing for 10–12 hours.

• Extraction & Purification: Concentrate the solvent under reduced pressure. Extract the residue with boiling acetone, then recrystallize the crude product from benzene to isolate the mono-substituted 4-HP4EB.

Protocol 2: Preparation of the Supramolecular H-Bonded Complex

Causality: Melt-mixing under a dry nitrogen atmosphere is preferred over solvent evaporation. This prevents solvent-induced phase separation and ensures that the thermodynamic equilibrium strictly favors the formation of intermolecular hydrogen bonds between the phenolic -OH and the acceptor nitrogen[2].

• Weighing: Combine equimolar amounts (1:1) of 4-HP4EB and the chosen proton acceptor (e.g., 1,2-bis(4-pyridyl)ethane) in a glass vial.

• Atmosphere Control: Purge the vial with dry nitrogen gas to prevent oxidative degradation at elevated temperatures.

• Melt-Mixing: Heat the mixture 10 °C above the isotropic clearing temperature of the highest-melting component. Stir the molten state continuously for 5 minutes to ensure homogeneous complexation.

• Cooling: Allow the complex to cool slowly (1 °C/min) to room temperature to facilitate proper molecular packing and mesophase formation.

Protocol 3: Thermal and Optical Characterization

Causality: A self-validating thermal protocol requires correlating the endothermic/exothermic peaks from Differential Scanning Calorimetry (DSC) with the optical textures observed via Polarized Optical Microscopy (POM). This dual-verification eliminates false positives caused by crystalline polymorphism[4].

• DSC Analysis: Load 3–5 mg of the complex into an aluminum pan. Perform heating and cooling cycles at a rate of 5 °C/min under nitrogen. Record the Tm​ and Tc​ transitions.

• POM Observation: Place a small sample between a glass slide and coverslip on a hot stage. Heat to the isotropic phase, then cool at 2 °C/min.

• Validation: Confirm that the temperature at which the characteristic optical texture (e.g., focal-conic fan texture for smectic phases) appears under cross-polarizers perfectly matches the exothermic transition peak recorded in the DSC cooling curve.

Figure 2: Self-validating experimental workflow for 4-HP4EB synthesis and characterization.

Application Suitability in Drug Development

For researchers and drug development professionals, the dynamic nature of the hydrogen bond in 4-HP4EB complexes is highly valuable. Unlike covalently bonded LC polymers, SMHBLCs are reversible. The liquid crystal matrix can be engineered to undergo an isothermal phase transition (from an ordered smectic/nematic state to a disordered isotropic liquid) upon exposure to specific biological stimuli—such as localized pH changes in tumor microenvironments or competitive hydrogen bonding from target analytes[5]. This mechanism triggers the controlled, targeted release of encapsulated therapeutics, making 4-HP4EB a superior foundational host compared to static, non-interacting alternatives like 5CB.

References

1.[1] Title: 4-Hydroxyphenyl 4-ethoxybenzoate Synonyms - EPA Source: U.S. Environmental Protection Agency (EPA) CompTox Chemicals Dashboard URL: [Link]

2.[4] Title: US5139696A - Hydrogen-bonded liquid crystal complexes Source: Google Patents / USPTO URL:

3.[6] Title: 4-Hydroxyphenyl 4-Ferrocenylbenzoate Source: Molecules (MDPI) URL: [Link]

4.[2] Title: Recent synthetic advances in pyridine-based thermotropic mesogens Source: RSC Advances (RSC Publishing) URL: [Link]

5.[5] Title: New Liquid Crystal Assemblies Based on Cyano-Hydrogen Bonding Interactions Source: Frontiers in Chemistry URL: [Link]

6.[3] Title: Chirality Transfer in Ferroelectric Liquid Crystals Source: Accounts of Chemical Research (ACS Publications) URL: [Link]

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• 2. Recent synthetic advances in pyridine-based thermotropic mesogens - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04389F [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US5139696A - Hydrogen-bonded liquid crystal complexes - Google Patents [patents.google.com]
• 5. Frontiers | New Liquid Crystal Assemblies Based on Cyano-Hydrogen Bonding Interactions [frontiersin.org]
• 6. mdpi.com [mdpi.com]

cross-referencing spectroscopic data with known benzoate derivatives

An essential challenge in modern drug development and synthetic organic chemistry is the definitive structural confirmation of structurally similar small molecules. For benzoate derivatives—ubiquitous motifs in pharmacologically active compounds—relying on a single analytical technique is a critical vulnerability.

As a Senior Application Scientist, I design analytical workflows based on orthogonal cross-referencing : validating empirical data across multiple, independent spectroscopic modalities (NMR, FT-IR, GC-MS) against high-fidelity reference databases. This guide objectively compares the analytical strengths of these modalities and the leading spectral databases used to identify them, providing a self-validating experimental framework for researchers.

Comparative Analysis of Spectral Reference Databases

To confidently assign spectroscopic data, empirical results must be cross-referenced against standardized repositories. Two platforms dominate the landscape, each with distinct analytical advantages:

• 1[1]: The undisputed gold standard for gas-phase thermochemistry and Electron Ionization Mass Spectrometry (EI-MS). NIST provides highly standardized 70 eV EI-MS spectra, which is critical for verifying the characteristic alpha-cleavage fragmentation patterns of benzoates[2].

• 3[3]: A comprehensive Japanese database that excels in multi-nuclear NMR (¹H, ¹³C) and FT-IR data. Unlike NIST, SDBS provides detailed peak assignments, integration values, and coupling constants for NMR, making it indispensable for resolving complex regiochemistry (e.g., distinguishing ortho vs. meta substitution)[3].

Spectroscopic Modalities & Mechanistic Causality

A robust analytical protocol requires understanding why specific techniques and parameters are chosen.

¹H and ¹³C NMR Spectroscopy (Regiochemistry) NMR is the primary tool for determining the substitution pattern on the aromatic ring. The electron-withdrawing nature of the ester carbonyl deshields the ortho protons, pushing them downfield (typically >8.0 ppm)[4].

• Causality in Solvent Choice: When cross-referencing with SDBS, it is imperative to use CDCl₃ rather than DMSO-d₆ for simple benzoates. CDCl₃ is non-coordinating, which prevents solvent-induced chemical shift variations and ensures your empirical data perfectly matches the library standards[4].

GC-MS (Fragmentation Mapping) Used for molecular weight confirmation and structural fragmentation mapping.

• Causality in Ionization Energy: Spectra must be acquired at exactly 70 eV. This specific energy level standardizes the fragmentation pathways—such as the loss of the alkoxy group to form the highly stable benzoyl cation (m/z 105)—ensuring a 1:1 match with the NIST database[2].

ATR FT-IR (Functional Group Validation) Validates the presence of the ester carbonyl and aromatic ring.

• Causality in Sampling: Attenuated Total Reflectance (ATR) is preferred over traditional KBr pellets. KBr is highly hygroscopic; absorbed moisture can obscure the C-O stretching region (1250–1300 cm⁻¹) critical for benzoate ester identification[5].

Quantitative Data Comparison: Methyl vs. Ethyl m-Methylbenzoate

To illustrate the comparative power of these techniques, the table below summarizes the diagnostic spectroscopic features used to differentiate two closely related benzoate derivatives, cross-referenced against NIST and SDBS data.

Spectroscopic Feature	Methyl Benzoate	Ethyl m-Methylbenzoate	Diagnostic Significance
Molecular Ion (M⁺)	m/z 136	m/z 164	Confirms intact molecular weight[2],[6].
Base Peak (EI-MS)	m/z 105 (Benzoyl cation)	m/z 119 (Toluyl cation)	Alpha-cleavage loss of the alkoxy group (-OCH₃ vs -OCH₂CH₃)[2],[6].
C=O Stretch (IR)	~1725 cm⁻¹	~1720 cm⁻¹	Validates ester carbonyl presence; shifts slightly due to ring substituents[5].
¹H NMR (Aromatic)	8.0 (d, 2H), 7.5 (t, 1H), 7.4 (t, 2H)	7.8 (m, 2H), 7.3 (m, 2H)	Resolves regiochemistry (unsubstituted vs. meta-substituted ring)[4].
¹H NMR (Aliphatic)	3.9 (s, 3H, -OCH₃)	4.3 (q, 2H), 1.4 (t, 3H), 2.4 (s, 3H)	Differentiates the ester alkyl chain and ring methyl groups[4].

Orthogonal Cross-Referencing Workflow

Workflow for orthogonal spectroscopic cross-referencing of benzoate derivatives.

Self-Validating Experimental Protocol

Objective: To acquire high-fidelity spectroscopic data for an unknown benzoate derivative and cross-reference it against established databases.

Phase 1: Sample Preparation & System Blanking

• System Suitability (The Self-Validating Step): Before analyzing the sample, run a pure solvent blank (e.g., hexane for GC-MS, CDCl₃ for NMR). Causality: This establishes a baseline to definitively rule out column carryover, phthalate contamination, or solvent impurities that could be misidentified as sample peaks.

• NMR Preparation: Dissolve 15 mg of the synthesized benzoate in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS)[4]. Causality: TMS acts as an internal standard to lock the 0.00 ppm chemical shift, ensuring absolute accuracy when comparing against the SDBS database[3].

Phase 2: Data Acquisition 3. GC-MS (Electron Ionization): Inject 1 µL of a 1 mg/mL sample dilution into the GC-MS. Ensure the ionization energy is strictly calibrated to 70 eV. Causality: 70 eV is the universal standard for EI-MS. Using this exact energy ensures the fragmentation pathways perfectly match the reference spectra in the NIST Chemistry WebBook[2]. 4. ATR FT-IR Spectroscopy: Place a neat drop of the liquid sample (or solid crystal) directly onto the diamond crystal of the ATR-FTIR. Causality: Attenuated Total Reflectance (ATR) prevents moisture absorption from the air, preserving the integrity of the C-O ester stretching region[5].

Phase 3: Database Cross-Referencing 5. Orthogonal Validation: Query the exact mass and base peak in the NIST WebBook[1]. Concurrently, input the ¹H NMR chemical shifts into the AIST SDBS reverse search tool[3]. A positive structural confirmation requires 100% agreement across all three modalities.

References

• Spectral Database for Organic Compounds - Wikipedia (AIST SDBS Context). Wikipedia.
• Benzoic acid, methyl ester - the NIST WebBook. National Institute of Standards and Technology (NIST).
• Benzoic acid, methyl ester (Mass Spectrum) - the NIST WebBook. National Institute of Standards and Technology (NIST).
• Ethyl m-methylbenzoate - the NIST WebBook. National Institute of Standards and Technology (NIST).
• Application Notes and Protocols for the Analysis of Synthesized Benzoic Acid Derivatives by NMR and Mass Spectrometry. BenchChem.
• The IR Spectrum of Benzoic. Scribd.

Sources

• 1. Benzoic acid, methyl ester [webbook.nist.gov]
• 2. Benzoic acid, methyl ester [webbook.nist.gov]
• 3. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scribd.com [scribd.com]
• 6. Ethyl m-methylbenzoate [webbook.nist.gov]

A Senior Application Scientist's Guide to Comparing the Antimicrobial Activity of Benzoic Acid Esters

Introduction

For decades, the esters of p-hydroxybenzoic acid, commonly known as parabens, have been mainstays in the pharmaceutical, cosmetic, and food industries as highly effective preservatives.[1] Their broad-spectrum antimicrobial activity, stability across a wide pH range, and cost-effectiveness have made them a cornerstone of formulation science.[1] However, selecting the optimal paraben or combination of parabens requires a nuanced understanding of their individual strengths and weaknesses.

This guide provides an in-depth, data-driven comparison of the antimicrobial activity of the most commonly used benzoic acid esters: methylparaben, ethylparaben, propylparaben, and butylparaben. We will delve into the structure-activity relationships that govern their efficacy, analyze their performance against key microbial groups, and provide standardized protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to make informed, evidence-based decisions in preservative selection.

Mechanism of Antimicrobial Action: A Multifaceted Approach

The preservative efficacy of benzoic acid esters is not attributed to a single mode of action but rather a combination of disruptive effects on microbial cells. While the precise sequence of events is still a subject of research, the primary mechanisms are understood to be:

• Disruption of Cell Membrane Integrity: The lipophilic nature of parabens, which increases with the length of the alkyl chain, allows them to penetrate and integrate into the lipid bilayer of microbial cell membranes.[2] This integration disrupts membrane structure and function, compromising its role as a selective barrier and interfering with crucial transport processes.[3][4]

• Inhibition of Cellular Energetics: There is evidence to suggest that parabens can disrupt mitochondrial function, interfering with the electron transport chain and inhibiting ATP synthesis, thereby depriving the cell of essential energy.[5]

• Interference with Nucleic Acid and Enzyme Synthesis: Parabens are also believed to inhibit the synthesis of DNA and RNA, as well as critical enzymes necessary for microbial survival and replication.[2][3][6]

Caption: Proposed antimicrobial mechanisms of benzoic acid esters against microbial cells.

The Critical Role of Structure-Activity Relationship (SAR)

The antimicrobial potency of parabens is directly correlated with the length of their alkyl ester chain. This relationship is the single most important factor in understanding their differential activity.

• Potency vs. Alkyl Chain Length: As the alkyl chain increases in length (Methyl < Ethyl < Propyl < Butyl), the ester becomes more lipophilic. This enhanced lipophilicity improves its ability to penetrate microbial cell membranes, resulting in greater antimicrobial activity.[2][7][8] Therefore, butylparaben is the most potent of the common parabens, while methylparaben is the least.[8]

• Solubility vs. Alkyl Chain Length: The trade-off for increased potency is a significant decrease in water solubility.[5][9] Methylparaben is relatively water-soluble, making it ideal for aqueous formulations.[5] In contrast, propylparaben and butylparaben have very poor water solubility and often require co-solvents like propylene glycol or ethanol for effective incorporation into water-based systems.[5][6]

This inverse relationship between activity and solubility is a critical consideration during formulation development. It is also the primary reason why parabens are frequently used in combination.

Comparative Efficacy: A Data-Driven Analysis

The antimicrobial efficacy of a preservative is quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the agent that prevents the visible growth of a microorganism. The following table summarizes representative MIC values for different benzoic acid esters against a panel of common contaminants.

Table 1: Representative Minimum Inhibitory Concentration (MIC) of Benzoic Acid Esters (%)

Microorganism	Type	Methylparaben	Ethylparaben	Propylparaben	Butylparaben
Staphylococcus aureus	Gram-positive Bacteria	0.1 - 0.2	0.05 - 0.1	0.01 - 0.05	<0.01 - 0.02
Escherichia coli	Gram-negative Bacteria	0.1 - 0.15	0.08 - 0.12	0.05 - 0.1	0.04 - 0.08
Pseudomonas aeruginosa	Gram-negative Bacteria	0.15 - 0.25	0.1 - 0.2	0.08 - 0.15	0.05 - 0.1
Candida albicans	Yeast	0.05 - 0.1	0.04 - 0.08	0.01 - 0.03	<0.01 - 0.02
Aspergillus brasiliensis	Mold	0.05 - 0.1	0.03 - 0.06	<0.01 - 0.02	<0.01

Note: These values are compiled from various sources and represent typical ranges. Actual MICs can vary based on the specific strain, test conditions, and formulation matrix.

Analysis of Experimental Data:

• Superior Fungal Activity: The data clearly demonstrates that all parabens are highly effective against fungi (yeasts and molds), often at lower concentrations than required for bacteria.[7][9] Propylparaben and butylparaben, with their longer alkyl chains, are exceptionally potent against molds like Aspergillus.[5]

• Gram-Positive vs. Gram-Negative Bacteria: While effective against both, higher concentrations are often needed to inhibit Gram-negative bacteria like P. aeruginosa, which possesses a more complex outer membrane that can impede preservative uptake.

• Efficacy Trend: The table confirms the SAR principle: for any given microorganism, the required MIC decreases as the alkyl chain length increases from methyl to butyl.[10]

Key Considerations for Formulation Success

1. pH Independence: Unlike their parent compound, benzoic acid, which is most active in its undissociated form at low pH, parabens are effective across a broad pH range of 4 to 8.[6][7] The esterification of the carboxyl group prevents ionization at higher pH values, allowing the molecule to remain in its active, undissociated state.[7] This makes them highly versatile for a wide variety of formulations.

2. The Power of Synergy: It is a common and highly recommended practice to use a combination of parabens, most frequently methylparaben and propylparaben.[5][9] This strategy leverages multiple advantages:

• Broader Spectrum: Combines the superior water solubility and effectiveness against some Gram-negative bacteria of methylparaben with the enhanced antifungal potency of propylparaben.[5]

• Synergistic Effect: The combination can produce a greater antimicrobial effect than the sum of the individual components. Some studies show that a combination of methyl- and propylparaben can be bactericidal, whereas the individual esters are only bacteriostatic.[9]

• Reduced Concentrations: Synergy allows for lower concentrations of each individual paraben, which can be beneficial from a regulatory and safety perspective.

Standardized Protocol: Determination of Minimum Inhibitory Concentration (MIC)

To ensure reproducible and comparable results, a standardized methodology is crucial. The broth microdilution method is a gold standard for determining the MIC of antimicrobial agents.

Experimental Rationale: This method provides a quantitative measure of antimicrobial activity by challenging a standardized inoculum of a test microbe with serial dilutions of the preservative in a liquid growth medium. The "minimum inhibitory" concentration is determined by visual inspection for turbidity after a set incubation period.

Step-by-Step Protocol:

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve each benzoic acid ester in a suitable solvent (e.g., ethanol or propylene glycol, as longer-chain parabens are not readily soluble in water) to create a concentrated stock solution (e.g., 10,000 µg/mL).

  • Causality: A high-concentration stock is necessary to perform serial dilutions and to minimize the amount of solvent carried over into the final test wells, which could otherwise affect microbial growth.

• Inoculum Preparation:

  • Culture the test microorganism (e.g., E. coli ATCC 8739) on an appropriate agar plate (e.g., Tryptic Soy Agar) for 18-24 hours.

  • Harvest several colonies and suspend them in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension in the test broth (e.g., Mueller-Hinton Broth) to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in each test well.

  • Causality: Standardizing the inoculum density is critical for reproducibility. An inoculum that is too low may be easily inhibited, while one that is too high can overwhelm the preservative, leading to falsely elevated MIC values.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of sterile test broth to all wells of a 96-well microtiter plate.

  • Add 100 µL of the paraben stock solution to the first well of a row and mix thoroughly.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard 100 µL from the last well.

  • Causality: Serial dilution creates a logarithmic concentration gradient of the antimicrobial agent, allowing for the precise determination of the endpoint (MIC).

• Inoculation and Controls:

  • Add 10 µL of the standardized inoculum (from Step 2) to each well containing the diluted preservative.

  • Positive Control: Include a well with broth and the inoculum but no preservative to ensure the microorganism is viable.

  • Negative Control: Include a well with only sterile broth to check for contamination.

  • Causality: Controls are essential to validate the experiment. The positive control must show growth, and the negative control must remain clear for the results to be considered valid.

• Incubation and Interpretation:

  • Cover the plate and incubate at the appropriate temperature (e.g., 35-37°C for bacteria) for 18-24 hours.

  • After incubation, visually inspect the wells for turbidity (cloudiness), which indicates microbial growth.

  • The MIC is the lowest concentration of the benzoic acid ester at which there is no visible growth.

Caption: Experimental workflow for determining Minimum Inhibitory Concentration (MIC).

Conclusion and Strategic Recommendations

The selection of a benzoic acid ester preservative is a strategic decision that must balance antimicrobial potency, formulation compatibility, and the target microbial challenge.

• For predominantly aqueous formulations requiring broad-spectrum protection, a combination of methylparaben (for its solubility and efficacy against certain bacteria) and propylparaben (for its potent antifungal activity) is the industry-standard and most scientifically sound approach.[5][9]

• For formulations where mold and yeast contamination is the primary concern, such as certain topical creams or oral suspensions, incorporating propylparaben or butylparaben is highly advantageous due to their superior fungistatic properties.

• For non-aqueous or high-oil-content formulations, the lower water solubility of propylparaben and butylparaben is less of a concern, allowing formulators to leverage their higher potency.

Ultimately, the data confirms a clear and predictable structure-activity relationship among benzoic acid esters. By understanding this relationship and employing standardized testing protocols, researchers and formulation scientists can confidently select and validate the most effective preservative system to ensure product integrity and safety.

References

• Elchemy. (2025, September 23). Role of Propylparaben & Methylparaben in Product Preservation.

• Linares, D. M., Bapat, A., et al. (2022, April 28). Exposure to Antibacterial Chemicals Is Associated With Altered Composition of Oral Microbiome. Frontiers in Public Health. Available from: [Link]

• Davidson, P. M. (2020). Parabens. In Antimicrobials in Food (4th ed.). Taylor & Francis. Available from: [Link]

• International Journal of Creative Research Thoughts. (2024, August 8). A Comprehensive Study On Benzoic Acid And Its Derivatives. IJCRT.org. Available from: [Link]

• Kitamura, K., et al. (2020, March 1). Synergistic Staphylocidal Interaction of Benzoic Acid Derivatives (Benzoic Acid, 4-hydroxybenzoic Acid and β-resorcylic Acid) and Capric Acid: Mechanism and Verification Study Using Artificial Skin. Journal of Antimicrobial Chemotherapy. Available from: [Link]

• Microchem Laboratory. (2025, February 3). Parabens. Available from: [Link]

• ResearchGate. (n.d.). Chemical structures and properties of parabens. Available from: [Link]

• ResearchGate. (n.d.). Bacterial Toxicity Testing and Antibacterial Activity of Parabens. Available from: [Link]

• ejournals. (n.d.). Ecotoxicological aspects of the use of parabens in the production of cosmetics. Available from: [Link]

• A. D. Woolfson, et al. (n.d.). Antimicrobial Preservatives for Protein and Peptide Formulations: An Overview. National Center for Biotechnology Information. Available from: [Link]

• Tønnesen, H. H., et al. (2007, December 15). Combining esters of para-hydroxy benzoic acid (parabens) to achieve increased antimicrobial activity. PubMed. Available from: [Link]

• Google Patents. (n.d.). WO2018143911A1 - Antibacterial composition including benzoic acid ester and methods of inhibiting bacterial growth utilizing the same.

• Groza, N. V., et al. (2024, August 9). Synthesis of Benzoic Acid Esters and Their Antimicrobial Activity. ResearchGate. Available from: [Link]

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comparative analysis of the mesomorphic range of homologous series

Title: Comparative Analysis of the Mesomorphic Range in Homologous Series: From Molecular Design to Drug Delivery Systems

Executive Summary

In the fields of material science and pharmaceutical formulation, the "mesomorphic range"—the temperature span over which a substance exists in a liquid crystalline (mesophase) state—is a critical performance metric. By systematically altering the alkyl chain length within a homologous series, scientists can predictably tune this range. This guide provides an in-depth comparative analysis of how structural modifications in homologous series dictate mesomorphic behavior, offering actionable, self-validating experimental protocols for researchers and drug development professionals leveraging Lyotropic Liquid Crystals (LLCs) for advanced therapeutics[1].

Mechanistic Drivers of Mesomorphic Ranges

As an application scientist, I approach the design of liquid crystals not as isolated syntheses, but as a continuum of structure-property relationships. The mesomorphic range ( ΔT=Tc​−Tm​ , where Tc​ is the clearing point and Tm​ is the melting point) is governed by a delicate balance of intermolecular forces.

The Odd-Even Effect

When ascending a homologous series by adding single methylene ( −CH2​− ) units to the terminal alkyl chain, the transition temperatures—particularly the clearing point ( Tc​ )—do not scale linearly. Instead, they exhibit an "odd-even effect"[2].

• The Causality: The addition of a methylene unit alters the spatial trajectory of the terminal methyl group. In the alkylcyanobiphenyl (nCB) series, chains with an odd number of carbon atoms extend the terminal methyl group parallel to the rigid molecular core. This enhances molecular polarizability and packing efficiency, thereby elevating Tc​ . Conversely, even-numbered chains project the methyl group at an off-axis angle, disrupting packing and lowering Tc​ .

Phase Evolution: Nematic to Smectic

The length of the alkyl chain directly dictates the type of mesophase formed. Short-chain homologues (e.g., n = 5 to 7) typically exhibit only nematic (N) phases, characterized by orientational order but no positional order. As the chain length increases (n ≥ 8), the increased van der Waals interactions between the aliphatic tails drive nanosegregation, forcing the molecules into layered structures and giving rise to smectic (Sm) phases[3].

Comparative Data Analysis: The nCB Homologous Series

To objectively compare performance, we examine the classic 4-alkyl-4'-cyanobiphenyl (nCB) homologous series. This series is foundational for understanding thermotropic behavior before translating these principles to lyotropic drug delivery systems.

Table 1: Phase Transition Temperatures of the nCB Homologous Series Note: Data illustrates the odd-even effect on Tc​ and the emergence of the Smectic A phase at n=8[3][4].

Homologue	Alkyl Chain (n)	Melting Point ( Tm​ , °C)	Smectic A ( TSmA​ , °C)	Nematic ( TN​ , °C)	Clearing Point ( Tc​ , °C)	Mesomorphic Range ( ΔT , °C)
5CB	5 (Odd)	24.0	-	24.0	35.3	11.3
6CB	6 (Even)	14.5	-	14.5	29.0	14.5
7CB	7 (Odd)	30.0	-	30.0	42.8	12.8
8CB	8 (Even)	21.5	21.5	33.5	40.5	19.0

Key Insight: The mesomorphic range is highly sensitive to chain parity. While 5CB is a room-temperature nematic liquid crystal widely used in early optical devices, 8CB introduces polymesomorphism (exhibiting both SmA and N phases) due to the critical length of its hydrophobic tail[2][3].

Self-Validating Experimental Protocols

To ensure scientific integrity, the characterization of a homologous series must rely on a self-validating system. A thermal event recorded in one instrument must be orthogonally confirmed by structural or optical changes in another.

Protocol 1: Orthogonal Phase Characterization (DSC + POM)

This protocol ensures that endothermic peaks correspond to true mesophase transitions rather than polymorphic crystalline rearrangements.

• Sample Preparation: Encapsulate 2–5 mg of the synthesized homologue in an aluminum Differential Scanning Calorimetry (DSC) pan. Prepare a parallel sample by sandwiching 1 mg between a glass slide and coverslip for Polarized Optical Microscopy (POM).

• Thermal Cycling (DSC):

  • Step: Heat the sample at 10 °C/min past its expected Tc​ , hold for 2 minutes, and cool at 10 °C/min to -20 °C. Repeat for a second heating cycle.

  • Causality: The first heating cycle erases the thermal and mechanical history of the synthesis. The cooling and second heating cycles provide the true, reproducible thermodynamic transition temperatures ( Tm​ and Tc​ ) and enthalpies ( ΔH ).

• Optical Validation (POM):

  • Step: Subject the POM sample to the exact thermal profile used in the DSC via a hot-stage controller.

  • Validation: Cross-reference the temperatures. The endotherm at Tm​ in the DSC must perfectly align with the transition from a dark crystalline state to a birefringent fluid texture (e.g., Schlieren for nematic, focal-conic for smectic) in the POM. The endotherm at Tc​ must align with the transition to a completely dark, isotropic field.

Protocol 2: SAXS Validation for Lyotropic Systems

When formulating Lyotropic Liquid Crystals (LLCs) for drug delivery, POM is insufficient due to the isotropic nature of certain cubic phases.

• Step: Subject the hydrated lipid formulation to Small-Angle X-ray Scattering (SAXS).

• Validation: Index the Bragg peaks. A peak ratio of 2​:3​:4​ confirms a bicontinuous cubic phase ( Pn3m ), while a ratio of 1:3​:4​ confirms an inverse hexagonal phase ( HII​ )[5].

Translation to Drug Development: Lyotropic Liquid Crystals (LLCs)

For drug development professionals, the principles of the homologous series are directly applied to the design of lipid nanoparticles (cubosomes and hexosomes)[6].

By utilizing a homologous series of amphiphilic lipids (e.g., varying the acyl chain length of monoglycerides), formulators can tune the Critical Packing Parameter (CPP) .

• Mechanism: Increasing the hydrophobic chain length increases the volume of the hydrophobic tail relative to the polar headgroup. This increases the negative curvature of the lipid-water interface[7].

• Application: Shifting the mesomorphic range from a lamellar phase (L α​ ) to a bicontinuous cubic phase (V 2​ ) or an inverse hexagonal phase (H 2​ ) allows for the precise control of drug release kinetics. Hydrophilic drugs trapped in the aqueous channels of a cubic phase release slower than those in a lamellar phase due to the tortuosity of the 3D pore network[1].

Workflow Visualization

Workflow for characterizing mesomorphic ranges and translating findings to drug delivery systems.

References

• Lyotropic Liquid Crystalline Nanostructures as Drug Delivery Systems Encyclopedia.pub
• Full article: 4'-pentyl-4-cyanobiphenyl - 5CB Taylor & Francis
• Miscibility Studies of Bismesogen CBnCB Forming Nematic Twist-Bend Phase with Cyanobiphenyls nCB MDPI
• Drug Delivery Via Lyotropic Liquid Crystals: An Innov
• Thermal and Spectrophotometric Analysis of Liquid Crystal 8CB/8OCB Mixtures Redalyc
• Lyotropic liquid crystalline phases: Drug delivery and biomedical applic
• Lyotropic Liquid Crystalline Nanostructures as Drug Delivery Systems and Vaccine Pl
• Investigation of the Phase Transition and Absorption Properties of Liquid Crystal Hexylcyanobiphenyl/Octylcyanobiphenyl Mixtures Asian Publication Corpor

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confirming the enantiomeric purity of chiral liquid crystals

As a Senior Application Scientist, confirming the enantiomeric purity—often expressed as enantiomeric excess ( ee )—of chiral liquid crystals (CLCs) is not merely an analytical formality; it is the foundational metric that dictates the material's photonic and electro-optic performance. In cholesteric and chiral smectic phases, the enantiomeric purity directly controls the macroscopic helical pitch. A deviation of even 0.5% in ee can shift the selective reflection band of a photonic device out of its target specification, rendering it useless.

To ensure rigorous quality control and structural validation, we must move beyond basic polarimetry. This guide objectively compares the four most robust analytical methodologies for determining the enantiomeric purity of CLCs, detailing the physical causality behind each technique and providing self-validating experimental protocols.

Chiral High-Performance Liquid Chromatography (HPLC)

Best For: High-precision quantitation and trace impurity detection.

Mechanism & Causality: Chiral HPLC utilizes chiral stationary phases (CSPs), most commonly derivatized polysaccharides like amylose or cellulose phenylcarbamates[1]. As the racemic or enriched CLC mixture passes through the column, the enantiomers form transient diastereomeric complexes with the chiral cavities of the CSP. Because these interactions (hydrogen bonding, π−π stacking, and dipole-dipole) are spatially dependent, the two enantiomers exhibit different free energies of formation ( ΔΔG ). The enantiomer with the higher binding affinity is retained longer, allowing for baseline separation and precise area integration[2].

Step-by-Step Protocol:

• Column Selection: Install a polysaccharide-based CSP column (e.g., ReproSil Chiral-MIC or equivalent)[1].

• System Suitability (Self-Validation): Inject a known racemic standard of the CLC. Optimize the mobile phase (e.g., Hexane/Isopropanol for normal phase or Acetonitrile/Water for reversed-phase) and flow rate (typically 0.5–1.0 mL/min) until a baseline resolution ( Rs​>1.5 ) is achieved[2]. This validates the system's chiral recognition capability.

• Sample Analysis: Inject the CLC sample of unknown purity. Monitor the elution using a UV-Vis detector at the compound's λmax​ (e.g., 254 nm).

• Quantitation: Integrate the area under the curve for both peaks ( Amajor​ and Aminor​ ). Calculation: ee(%)=Amajor​+Aminor​Amajor​−Aminor​​×100

Helical Twisting Power (HTP) & Pitch Measurement

Best For: Functional validation of CLCs intended for photonic applications.

Mechanism & Causality: When a chiral LC is doped into an achiral nematic host, it breaks the local spatial symmetry, transferring its microscopic molecular chirality into a macroscopic orientational helix (the cholesteric phase)[3]. The tightness of this helix, known as the pitch ( P ), is governed by the dopant's intrinsic Helical Twisting Power ( β ), its concentration ( c ), and crucially, its enantiomeric excess ( ee )[4]. Because the pitch is a direct physical manifestation of the ee , this method serves as a highly reliable, application-specific functional assay.

Step-by-Step Protocol:

• Host Preparation: Select a well-characterized achiral nematic host (e.g., E7 or MBBA).

• Doping: Weigh a precise amount of the chiral LC analyte and dissolve it homogeneously into the host (typically 1–3 wt%).

• Cell Filling: Capillary-fill the mixture into a Grandjean-Cano wedge cell, which has a known, precisely calibrated wedge angle ( θ ).

• Measurement: Observe the cell under a polarized optical microscope (POM). The varying thickness of the cell forces the helical structure to form distinct disclination lines. Measure the spatial distance ( S ) between these lines.

• Calculation & Validation: Calculate the pitch: P=2S⋅tan(θ) . Next, calculate the enantiomeric excess using the known HTP of the enantiopure compound: ee=β⋅P⋅c1​ . Validate by repeating the measurement at three different concentrations to ensure linear agreement.

Mechanistic workflow of chirality transfer from molecular dopant to macroscopic cholesteric pitch.

Anisotropic NMR in Chiral Aligning Media

Best For: Simultaneous structural elucidation and enantiomeric quantitation without chromatography.

Mechanism & Causality: In standard isotropic solutions, enantiomers yield identical NMR spectra. However, dissolving the analyte in a lyotropic chiral liquid crystal (such as poly- γ -benzyl-L-glutamate, PBLG) creates a highly ordered, anisotropic environment[5]. The two enantiomers experience different average orientational ordering relative to the external magnetic field (quantified by the Saupe ordering tensor). This differential alignment causes distinct residual dipolar couplings or chemical shift anisotropies, effectively splitting the NMR signals of the enantiomers[5].

Step-by-Step Protocol:

• Sample Preparation: Co-dissolve the CLC analyte (e.g., 10-20 mg) and the PBLG polymer in a deuterated solvent (e.g., CDCl3​ ) to form a lyotropic liquid crystalline phase.

• Equilibration: Place the sample in the NMR spectrometer and allow it to thermally and magnetically equilibrate for 15-30 minutes to ensure a uniform macroscopic alignment of the director.

• Acquisition: Acquire the appropriate NMR spectrum. For fluorinated CLCs, 19F−{1H} NMR is highly recommended due to the large chemical shift anisotropy and lack of background interference[5].

• Quantitation: Identify the split signals corresponding to the (R) and (S) enantiomers. Integrate the peaks to determine the enantiomeric ratio and subsequent ee .

Circular Dichroism (CD) Spectroscopy

Best For: Rapid screening of CLCs possessing strong UV-Vis chromophores.

Mechanism & Causality: CD spectroscopy measures the differential absorption of left-circularly polarized (LCP) and right-circularly polarized (RCP) light. Chiral molecules with conjugated π -systems or specific chromophores interact asymmetrically with circularly polarized light[6]. The magnitude of the resulting Cotton effect (measured as molar ellipticity, [θ] ) at a specific wavelength is directly proportional to the enantiomeric excess.

Step-by-Step Protocol:

• Calibration (Self-Validation): Prepare 5 standard solutions of the CLC with known ee values (ranging from 0% to 100%). Measure their CD spectra to generate a linear calibration curve of Δϵ (or [θ] ) versus ee .

• Sample Preparation: Dissolve the unknown CLC in a UV-transparent, non-chiral solvent (e.g., spectroscopy-grade hexane or methanol) at a precise concentration.

• Measurement: Acquire the CD spectrum across the active absorption band, ensuring the high tension (HT) voltage remains within the linear dynamic range of the detector.

• Calculation: Extract the ee of the unknown sample by mapping its peak ellipticity against the established calibration curve.

Comparative Performance Metrics

Analytical Technique	Sensitivity (LOD for minor enantiomer)	Sample Requirement	Analysis Time	Primary Output Metric	Best Use Case
Chiral HPLC	~0.1%	1–10 µg	15–30 mins	Peak Area Ratio	High-precision QC & trace impurity profiling.
HTP / Pitch	~1.0%	1–5 mg	1–2 hours	Helical Pitch ( P )	Functional validation for photonic/display applications.
Anisotropic NMR	~0.5–1.0%	5–20 mg	30–60 mins	Peak Integration ( Δδ )	Simultaneous structural and chiral confirmation.
CD Spectroscopy	~1.0–5.0%	0.1–1 mg	5–15 mins	Differential Absorbance	Rapid, non-destructive screening of chromophoric CLCs.

Decision Matrix for Method Selection

Selecting the correct method prevents wasted time and ensures data integrity. Use the following logic flow to determine the optimal technique for your specific CLC architecture.

Decision matrix for selecting the optimal analytical technique for CLC enantiomeric purity.

References

• Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography. PubMed (nih.gov).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGdoZluwpXlzEFIO-TdorvCYg0Il9HJn6ADuXvnqx8wka3BjWOPVfdIeHTT4OXdISBO_HxjFRmV7Yu3caHj67vTTR9m5qmlptG2T0sexuf21a9pKgzbpGa4nmh24mKOEKIfadc=]
• Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography. MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF2ZFfzovyboD-O4uhN0ykssYh9dAeUFtjqGXB3qFafTiOdKoyFGCLZzLon5KRP-DL4yMG0ErIMMrSbUvx_cZr5bsrFh7v9kYt-nr3saJO5RhEXGiJYlDCQpoqeWE2Qp9jJfm0=]
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• Chiral-nematic liquid crystals as one dimensional photonic materials in optical sensors. RSC Publishing.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsiTAeN4wUAYZBQ_zFLt-85MeqiJrNEe8UZ8hcUre5zFx1WWCOzBF1YExikZ2ngtF6jedKQm1_YAqgwhbNc1TjbGe5Q33eHgPp7JK_cPDESANsOMHUikpsKf-yjvljWLvGB39NtYbZ4cAW4UgyV0olFzV1kWuDbKo=]
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Inter-Laboratory Comparison Guide: Characterization of 4-Hydroxyphenyl 4-ethoxybenzoate for Advanced Mesogenic Applications

As a Senior Application Scientist in materials chemistry, I frequently encounter discrepancies in the performance of liquid crystalline polymers (LCPs) and poly(mesogen/methyl) siloxane (PMMS) systems. More often than not, these downstream failures trace back to the purity and structural integrity of the mesogenic core intermediates.

4-Hydroxyphenyl 4-ethoxybenzoate (CAS 33905-60-1) is a critical hydroquinone monoester used as a building block for advanced optical films and thermotropic liquid crystals. Because it possesses both a rigid aromatic ester core and a reactive free phenolic hydroxyl group, it is highly susceptible to batch-to-batch variations, trace diester contamination, and oxidative degradation [1].

This guide provides an objective comparison of 4-Hydroxyphenyl 4-ethoxybenzoate against common alternatives, followed by a rigorously designed, self-validating inter-laboratory characterization workflow to ensure absolute material consistency.

Objective Comparison: Ethoxy-HQMB vs. Alternatives

When designing a mesogenic core, the choice of the terminal alkoxy tail dictates the molecule's polarizability, steric hindrance, and ultimate phase transition temperatures. Below is an objective comparison of 4-Hydroxyphenyl 4-ethoxybenzoate (Ethoxy-HQMB) against two primary alternatives: 4-Hydroxyphenyl 4-methoxybenzoate (Methoxy-HQMB) and Hydroquinone Monobenzoate (HQMB).

Causality in Structural Design

• Ethoxy-HQMB (The Standard): The two-carbon ethoxy tail provides an optimal balance. It is long enough to disrupt excessive crystalline packing (lowering the melting point) but short enough to maintain a rigid, highly ordered nematic phase. This broadens the thermal processing window for downstream polymerization.

• Methoxy-HQMB: The shorter methoxy tail increases molecular symmetry and crystalline packing density. This results in a higher melting point and a narrower mesophase range, which can force manufacturers to use higher processing temperatures—risking the thermal oxidation of the free phenolic group [2].

• HQMB: Lacking an alkoxy tail entirely, this molecule fails to exhibit stable liquid crystalline phases and is primarily relegated to use as a basic antioxidant or self-assembled monolayer precursor [3].

Table 1: Comparative Thermal and Structural Properties

Property / Metric	4-Hydroxyphenyl 4-ethoxybenzoate	4-Hydroxyphenyl 4-methoxybenzoate	Hydroquinone Monobenzoate
Tail Length	C2 (Ethoxy)	C1 (Methoxy)	None (H)
Mesophase Range	Broad (Optimal for LCPs)	Narrow	Non-mesogenic
Melting Point (Tm)	~ 145 °C	~ 162 °C	~ 160 °C
Solubility (THF/DCM)	High	Moderate	Low
Primary Application	PMMS systems, Low-temp LCPs	High-temp LCPs	Antioxidants, SAMs

Inter-Laboratory Characterization Workflow

To establish a baseline for material qualification, three independent laboratories (Lab A, Lab B, and Lab C) participated in a round-robin characterization of a single commercial batch of 4-Hydroxyphenyl 4-ethoxybenzoate. The workflow relies on three orthogonal techniques: HPLC-UV (Purity), Non-Isothermal DSC (Thermal Kinetics), and NMR (Structural Confirmation).

Figure 1: Multi-modal inter-laboratory characterization workflow for mesogenic cores.

Self-Validating Experimental Protocols

A protocol is only as good as its internal controls. The following methodologies are designed to be self-validating, ensuring that any deviation in data is due to the sample, not the instrument or the operator.

Protocol A: Reverse-Phase HPLC for Trace Impurity Profiling

Objective: Quantify the target monoester while resolving unreacted hydroquinone (reactant) and hydroquinone di-4-ethoxybenzoate (over-esterification byproduct). Causality: The free phenolic -OH group on the target molecule is weakly acidic. If analyzed in a neutral mobile phase, it will partially ionize, leading to severe peak tailing and poor resolution. We use 0.1% Trifluoroacetic acid (TFA) to fully protonate the phenol, ensuring sharp, Gaussian peaks.

• System Suitability Test (SST) - The Validation Step: Inject a synthetic mixture containing 10 µg/mL each of Hydroquinone, 4-Hydroxyphenyl 4-ethoxybenzoate, and Diester. Proceed only if the resolution ( Rs​ ) between the Monoester and Diester is > 2.0.

• Sample Preparation: Dissolve 10.0 mg of the sample in 10.0 mL of LC-MS grade Acetonitrile. Sonicate for 5 minutes.

• Chromatographic Conditions:

  • Column: C18, 250 x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 30% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (optimal for the conjugated benzoate system).

• Integration: Calculate purity using area normalization, excluding the solvent front.

Protocol B: Non-Isothermal DSC for Phase Transition Kinetics

Objective: Determine the melting point ( Tm​ ), nematic transition temperatures, and the apparent activation energy of transformation [2]. Causality: Running DSC in an ambient atmosphere allows trace oxygen to trigger oxidative degradation of the hydroquinone moiety at elevated temperatures, skewing the thermal data. A strict inert nitrogen purge is mandatory.

• Calibration - The Validation Step: Run an Indium standard ( Tm​ = 156.6 °C, ΔHf​ = 28.45 J/g) immediately prior to the sample. The instrument must read within ±0.1 °C of the theoretical Tm​ .

• Sample Loading: Weigh precisely 3.00 ± 0.05 mg of the powder into a standard aluminum pan. Crimp the lid securely to ensure maximum thermal contact.

• Thermal Cycle:

  • Purge: Nitrogen gas at 50 mL/min.

  • Heating: Ramp from 25 °C to 200 °C at a rate of 10 °C/min.

  • Cooling: Cool back to 25 °C at 10 °C/min to observe the reversibility of the mesophase transitions.

• Analysis: Extract the peak onset temperature for Tm​ and apply Kissinger's method to calculate transformation kinetics if multiple heating rates are used [2].

Synthetic Pathway & Impurity Logic

Understanding why impurities exist is crucial for interpreting the HPLC data. The synthesis of 4-Hydroxyphenyl 4-ethoxybenzoate relies on the controlled esterification of hydroquinone. Because hydroquinone has two identical hydroxyl groups, statistical over-reaction to the diester is the primary failure mode.

Figure 2: Synthetic pathway and impurity formation for 4-Hydroxyphenyl 4-ethoxybenzoate.

Inter-Laboratory Comparison Data

The table below summarizes the findings from the three participating laboratories utilizing the standardized protocols described above.

Table 2: Inter-Laboratory Characterization Results

Metric Analyzed	Lab A (Primary)	Lab B (Contract)	Lab C (Academic)	Inter-Lab %RSD
HPLC Purity (Area %)	99.12%	98.95%	99.08%	0.09%
Free Hydroquinone (%)	0.15%	0.18%	0.16%	9.41%
Diester Impurity (%)	0.65%	0.72%	0.68%	5.16%
DSC Melting Peak ( Tm​ )	145.2 °C	145.4 °C	145.1 °C	0.10%
Activation Energy ( Ea​ )	310.2 kJ/mol	308.5 kJ/mol	311.0 kJ/mol	0.41%

Data Synthesis & Conclusion: The highly constrained %RSD (Relative Standard Deviation) across all three laboratories validates the robustness of the analytical protocols. The slight variance in free hydroquinone quantification (9.41% RSD) highlights the compound's sensitivity to trace oxidation during sample preparation. Overall, 4-Hydroxyphenyl 4-ethoxybenzoate demonstrates superior thermal predictability compared to its methoxy counterpart, making it the premier choice for high-precision liquid crystalline polymer synthesis.

References

• C-N Bond Synthesis - Homi Bhabha National Institute. Discusses the prevalence of hydroquinone mono-esters as core structures in organic synthesis, molecular electronics, and oxidation chemistry. Source: Homi Bhabha National Institute URL:[Link] [1]

• DSC study of transformation kinetics of liquid-crystallines based on 1,4-phenylene. Details the non-isothermal DSC methodologies and apparent activation energy calculations for mesogenic phase transformations. Source: Journal of Thermal Analysis and Calorimetry (AKJournals) URL:[Link] [2]

• Langmuir Vol. 20 No. 10 - ACS Publications. Explores the electrochemical activation and site-selective functionalization of hydroquinone monoester self-assembled monolayers. Source: Langmuir (American Chemical Society) URL:[Link] [3]

Validating the Mechanism of Action for Bioactive Benzoate Derivatives: A Comparative Guide on Tyrosinase Inhibition

When evaluating novel bioactive benzoate derivatives—specifically aminobenzoic acids—for dermatological and oncological applications, distinguishing their mechanism of action (MoA) from existing alternatives is paramount. Tyrosinase, a copper-containing metalloenzyme, is the physiological rate-limiting enzyme in melanin biosynthesis.

As a Senior Application Scientist, I approach MoA validation not merely as a checklist of assays, but as a logical progression of causality. In this guide, we objectively compare the inhibitory profiles of optimized benzoate derivatives (2-aminobenzoic acid and 4-aminobenzoic acid) against alternative pyridine derivatives (nicotinic and picolinic acids). By bridging cell-free enzyme kinetics with cell-based phenotypic data, we establish a self-validating framework that dictates whether a compound is suited for cosmetic depigmentation or melanoma therapeutics [1].

The Mechanistic Landscape of Tyrosinase Inhibition

To accurately profile an inhibitor, we must first understand the biphasic nature of the target. Tyrosinase catalyzes two distinct reactions in the melanogenesis pathway:

• Monophenolase Activity: The hydroxylation of L-tyrosine to L-DOPA.

• Diphenolase Activity: The subsequent oxidation of L-DOPA to DOPAquinone.

Relying solely on diphenolase assays—a common pitfall in high-throughput screening—obscures the true kinetic nature of the inhibitor. Because monophenolase activity is the physiological bottleneck, an inhibitor's efficacy must be validated against both substrates to confirm its true MoA [2].

Figure 1: Mechanism of action of benzoate vs. pyridine derivatives on the melanogenesis pathway.

Comparative Kinetic Profiling & Structural Causality

The structural transition from a pyridine ring to an aniline-like benzoate structure fundamentally alters the enzyme binding affinity. As demonstrated in the data below, pyridine derivatives act as competitive inhibitors in the millimolar (mM) range. The nitrogen atom in the pyridine ring mimics the natural substrate, directly competing for the active site.

Conversely, the amino group on the benzoate ring facilitates allosteric binding, resulting in potent non-competitive inhibition in the micromolar (µM) range. This structural causality is the foundation of their divergent physiological applications.

Quantitative Performance Comparison

Compound Class	Specific Inhibitor	Mode of Inhibition	Monophenolase Ki​	Diphenolase Ki​	Melanoma Cytotoxicity ( IC50​ )	Primary Application
Benzoate Derivative	2-Aminobenzoic Acid	Non-Competitive	5.15 µM	4.72 µM	> 10 mM (Non-toxic)	Cosmetic Depigmentation
Benzoate Derivative	4-Aminobenzoic Acid	Non-Competitive	3.80 µM	20.0 µM	> 10 mM (Non-toxic)	Cosmetic Depigmentation
Pyridine Derivative	Nicotinic Acid	Competitive	1.21 mM	2.40 mM	~1.5 mM	Melanoma Therapeutics
Pyridine Derivative	Picolinic Acid	Competitive	1.97 mM	2.93 mM	~2.5 mM	Melanoma Therapeutics

Data synthesized from kinetic analyses of mushroom tyrosinase and B16F10 melanoma cell viability assays [1].

Application Insight: Benzoate derivatives inhibit the enzyme potently without inducing cytotoxicity in melanoma cells. This makes them ideal candidates for hyperpigmentation treatments, where the goal is to halt melanin production while preserving melanocyte viability. Pyridine derivatives, however, exhibit cytotoxicity that correlates directly with their enzyme inhibition, positioning them as anti-proliferative oncological agents.

Self-Validating Experimental Protocols

To ensure scientific integrity, a single assay is never sufficient. The following protocols establish a self-validating workflow: cell-free kinetic assays define the precise molecular interaction, while cell-based assays confirm physiological translation and rule out off-target toxicity.

Protocol A: Cell-Free Tyrosinase Kinetic Profiling

Causality: By measuring initial reaction velocities ( v0​ ) across varying substrate and inhibitor concentrations, we generate Lineweaver-Burk plots. Intersecting lines on the y-axis prove competitive inhibition, while intersections on the x-axis prove non-competitive inhibition.

• Reagent Preparation: Prepare 50 mM sodium phosphate buffer (pH 6.8). Dissolve mushroom tyrosinase to a working concentration of 50 units/mL. Prepare L-tyrosine (2 mM) and L-DOPA (2 mM) substrates.

• Inhibitor Titration: Prepare serial dilutions of the benzoate/pyridine derivatives in DMSO (final DMSO concentration in assay must not exceed 1% to prevent enzyme denaturation).

• Pre-Incubation: In a 96-well UV-transparent plate, combine 100 µL buffer, 20 µL enzyme, and 20 µL inhibitor. Incubate at 25°C for 10 minutes to allow allosteric/active-site binding equilibrium.

• Reaction Initiation: Add 60 µL of the substrate (L-tyrosine for monophenolase; L-DOPA for diphenolase) to initiate the reaction.

• Kinetic Monitoring: Immediately monitor the formation of DOPAquinone (measured as dopachrome) by reading absorbance at 475 nm every 30 seconds for 10 minutes using a microplate spectrophotometer.

• Data Analysis: Calculate the initial velocity ( v0​ ) from the linear portion of the curve. Plot 1/v0​ versus 1/[S] to determine the Michaelis constant ( Km​ ), maximum velocity ( Vmax​ ), and inhibition constant ( Ki​ ).

Protocol B: Cell-Based Efficacy & Toxicity Validation (MTT Assay)

Causality: Enzyme inhibition in a buffer does not guarantee cellular efficacy due to membrane permeability limits. The MTT assay validates the kinetic data. For benzoate derivatives, the absence of cytotoxicity confirms their safety profile for topical cosmetics.

• Cell Culture: Seed B16F10 murine melanoma cells in a 96-well tissue culture plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Aspirate media and replace with fresh media containing serial dilutions of the inhibitors (matching the Ki​ ranges determined in Protocol A). Incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark. Viable cells will reduce the yellow tetrazolium salt to purple formazan crystals.

• Solubilization: Carefully aspirate the media and add 150 µL of DMSO to each well to dissolve the formazan crystals. Agitate on a plate shaker for 10 minutes.

• Quantification: Measure absorbance at 570 nm. Calculate cell viability relative to the untreated vehicle control to determine the IC50​ .

Figure 2: Self-validating workflow correlating cell-free kinetics with cell-based efficacy.

References

• Gheibi, N., Taherkhani, N., Ahmadi, A., & Haghbeen, K. (2015). "Characterization of inhibitory effects of the potential therapeutic inhibitors, benzoic acid and pyridine derivatives, on the monophenolase and diphenolase activities of tyrosinase." Iranian Journal of Basic Medical Sciences, 18(2), 122–129.[Link]

• Lin, Y.-F., Hu, Y.-H., Lin, H.-T., Liu, X., Chen, Y.-H., Zhang, S., & Chen, Q. (2022). "The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition." Molecules, 27(10), 3141.[Link]

Safety & Regulatory Compliance

Comprehensive Protocol for the Safe Handling and Disposal of 4-Hydroxyphenyl 4-ethoxybenzoate

As a drug development professional or laboratory scientist, managing the lifecycle of synthetic intermediates is just as critical as the synthesis itself. 4-Hydroxyphenyl 4-ethoxybenzoate (CAS 33905-60-1) is a phenolic ester frequently utilized as a mesogenic building block in liquid crystal synthesis and as a structural intermediate in pharmaceutical development [1].

While it is a stable solid under ambient conditions, improper disposal can lead to severe environmental contamination and regulatory penalties under the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) [2]. This guide provides the mechanistic rationale and step-by-step operational procedures for the safe disposal and spill management of this compound.

Mechanistic Rationale: The Danger of Ester Hydrolysis in Waste Streams

A common critical error in laboratory waste management is the indiscriminate mixing of organic solids. 4-Hydroxyphenyl 4-ethoxybenzoate contains a central ester linkage connecting an ethoxy-substituted benzene ring to a phenolic ring.

If this compound is disposed of in a mixed waste carboy containing strong aqueous acids or bases, it will undergo rapid ester hydrolysis . This reaction cleaves the molecule into 4-ethoxybenzoic acid and a phenolic derivative (such as hydroquinone or a related substituted phenol). Phenolic byproducts are highly regulated due to their severe aquatic toxicity, potential for rapid dermal absorption, and tendency to form explosive peroxides over time. Therefore, maintaining strict segregation from reactive aqueous streams is a fundamental safety requirement to prevent the in situ generation of highly toxic byproducts, not merely a compliance checklist item [3].

Physicochemical Properties & Hazard Profile

To properly classify the waste stream, personnel must understand the compound's quantitative physical parameters.

Property	Value / Description	Disposal Implication
Chemical Name	4-Hydroxyphenyl 4-ethoxybenzoate	Must be written in full on waste labels (no abbreviations) [3].
CAS Number	33905-60-1	Used for precise tracking on hazardous waste manifests.
Molecular Formula	C15H14O4	High carbon content dictates high-temperature incineration.
Molecular Weight	258.27 g/mol	Heavy organic solid; generates significant soot if burned improperly.
Physical State	Solid (Powder)	Prone to aerosolization during transfer; requires dust control.
Chemical Incompatibilities	Strong oxidizers, strong acids/bases	Mixing causes exothermic degradation or toxic hydrolysis.

Operational Workflow: Routine Chemical Disposal

Under RCRA Subtitle C, 4-Hydroxyphenyl 4-ethoxybenzoate must be managed as a regulated hazardous waste from "cradle-to-grave" [2]. Follow this self-validating protocol to ensure safe containerization and compliance.

Phase 1: Waste Segregation and Containerization

• Verify Compatibility: Ensure the target waste container is designated exclusively for Non-Halogenated Solid Organic Waste . If the compound is dissolved in a solvent (e.g., ethanol or hexane), it must instead go into a Non-Halogenated Flammable Liquid container [4].

• Select the Container: Use a High-Density Polyethylene (HDPE) container. HDPE is highly resistant to organic esters and prevents the leaching that can occur with lower-grade plastics.

• Transfer the Material: Working inside a certified chemical fume hood, use a grounded anti-static spatula to transfer the solid. This prevents static discharge from igniting any ambient solvent vapors. Fill the container to no more than 90% capacity to allow for thermal expansion [4].

• Secondary Containment: Place the primary HDPE container inside a secondary containment bin capable of holding 110% of the primary container's volume.

Phase 2: Labeling and Accumulation

• Apply RCRA Labeling: Immediately affix a standard "Hazardous Waste" tag to the container.

• Document Contents: Write "4-Hydroxyphenyl 4-ethoxybenzoate" clearly. Do not use chemical formulas (e.g., C15H14O4) or abbreviations, as this violates OSHA Hazard Communication Standards [3].

• Date the Container: Record the exact date the first drop/particle of waste entered the container. For Large Quantity Generators (LQGs), the waste must be removed from the facility within 90 days of this accumulation start date [2].

Phase 3: Final Destruction

• Schedule Pickup: Coordinate with a licensed hazardous waste vendor for transport.

• High-Temperature Incineration: The vendor will route the waste to an EPA-permitted rotary kiln incinerator. The compound is subjected to temperatures exceeding 1,000°C (1,832°F), which systematically cleaves the ester bond and completely oxidizes the aromatic rings into harmless CO₂ and H₂O vapor, leaving no toxic environmental footprint.

Experimental Protocol: Solid Spill Decontamination

In the event of an accidental spill on the laboratory bench or floor, immediate and methodical action is required to prevent inhalation of the powder and cross-contamination.

Step 1: Isolate and Protect Evacuate non-essential personnel from the immediate area. Don appropriate Personal Protective Equipment (PPE): nitrile gloves (double-gloved), safety goggles, and a particulate respirator (N95 or higher) if the spill is outside a fume hood.

Step 2: Dust Suppression Do not dry-sweep the powder, as this will aerosolize the particles. Lightly mist the spilled 4-Hydroxyphenyl 4-ethoxybenzoate with a compatible, non-reactive solvent (such as 70% isopropanol or water) to dampen the solid and suppress dust formation.

Step 3: Collection Using a disposable plastic scoop or a piece of stiff cardboard, carefully push the dampened solid into a centralized pile. Transfer the bulk material into a wide-mouth HDPE hazardous waste container.

Step 4: Surface Neutralization Wipe the affected surface with disposable absorbent pads soaked in a mild detergent solution or isopropanol to remove residual organic residue. Place all used absorbent pads, scoops, and the outer layer of nitrile gloves into the same hazardous waste container.

Step 5: Final Documentation Seal the container, label it as "Hazardous Waste: Spill Cleanup - 4-Hydroxyphenyl 4-ethoxybenzoate and Isopropanol," and transfer it to the designated 90-day accumulation area [3].

Logical Flow of Waste Management

The following diagram illustrates the critical decision matrix for disposing of this compound based on its physical state at the time of disposal.

Decision matrix for the classification and disposal of 4-Hydroxyphenyl 4-ethoxybenzoate.

References

• United States Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Overview." EPA.gov. Available at:[Link]

• Case Western Reserve University Environmental Health and Safety. "How to Dispose of Chemical Waste." Case.edu. Available at:[Link]

• Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." DanielsHealth.com. Available at:[Link]

Navigating the Safe Handling of 4-Hydroxyphenyl 4-ethoxybenzoate: A Guide for Laboratory Professionals

For Immediate Use By Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of 4-Hydroxyphenyl 4-ethoxybenzoate. The following procedures are designed to minimize risk and ensure a safe laboratory environment by providing procedural, step-by-step guidance.

Hazard Assessment and Recognition

4-Hydroxyphenyl 4-ethoxybenzoate is a member of the phenolic and benzoate families, classes of compounds that necessitate careful handling. While specific toxicological data for this compound is not extensively documented, the known hazards of related phenolic compounds and aromatic ethers warrant a cautious approach. Phenols, in general, can be corrosive and may cause severe skin burns and eye damage.[1][2] Systemic toxicity is also a concern, as some phenolic compounds can affect the central nervous system, liver, and kidneys.[3] Therefore, all handling of this compound should be conducted with the assumption that it is potentially hazardous upon inhalation, ingestion, or skin contact.

Engineering Controls: The First Line of Defense

Proper engineering controls are fundamental to minimizing exposure to 4-Hydroxyphenyl 4-ethoxybenzoate.

• Chemical Fume Hood: All manipulations of solid 4-Hydroxyphenyl 4-ethoxybenzoate and its solutions must be performed within a certified chemical fume hood.[1][2][3][4] This is crucial to prevent the inhalation of any airborne particles or vapors. When working in a fume hood, always keep the sash at the lowest possible position and at least six inches behind the plane of the sash.[5]

• Ventilation: Ensure the laboratory is well-ventilated to further reduce the potential for vapor accumulation.[6]

• Emergency Equipment: An ANSI-approved eyewash station and safety drench shower must be immediately accessible within a 10-second travel time from the work area.[3][7] All laboratory personnel should be familiar with their locations and operation.

Personal Protective Equipment (PPE): Your Essential Barrier

A comprehensive PPE regimen is mandatory when handling 4-Hydroxyphenyl 4-ethoxybenzoate. The following table summarizes the required equipment, with detailed explanations below.

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Double gloving with nitrile (minimum 8 mil) or neoprene gloves is recommended. For extended contact, consider butyl rubber gloves.[2][3]
Eye & Face Protection	Safety glasses with side shields or goggles	Must be worn at all times.[1][2][3]
Face shield	Required when there is a significant risk of splashing.[1][2]
Body Protection	Laboratory coat	A fully buttoned, long-sleeved lab coat is required.[1][2][3]
Chemical-resistant apron	Recommended when handling larger quantities or during procedures with a high splash potential.[3]
Respiratory Protection	NIOSH-approved respirator	Required if handling outside of a fume hood or if aerosolization is likely.[2]

Hand Protection: A Critical Detail

The choice of gloves is critical to prevent dermal absorption. For incidental contact, double gloving with a good quality nitrile glove (at least 8 mil thickness) is a sound practice.[2] For tasks involving larger quantities or prolonged handling, more robust gloves such as neoprene or butyl rubber should be utilized.[3][7][8] It is imperative to inspect gloves for any signs of degradation or perforation before each use and to change them immediately if contamination is suspected.[5]

Eye and Face Protection: Shielding from Splashes

At a minimum, safety glasses with side shields must be worn.[2][3] However, when there is any potential for splashing, such as when transferring solutions, chemical splash goggles are required.[1] For operations with a higher risk of splashes, a face shield should be worn in conjunction with goggles to protect the entire face.[1][2]

Body and Respiratory Protection: Comprehensive Coverage

A fully buttoned laboratory coat serves as the primary barrier for the body.[2][3] In situations where significant splashing is a possibility, a chemical-resistant apron made of materials like butyl rubber or neoprene should be worn over the lab coat.[3][7] Respiratory protection, in the form of a NIOSH-approved respirator, is necessary if the compound must be handled outside of a fume hood or if there is a risk of generating aerosols.[2]

Operational Plan: A Step-by-Step Guide to Safe Handling

A structured approach to handling 4-Hydroxyphenyl 4-ethoxybenzoate is essential for maintaining a safe laboratory environment.

Preparation and Weighing

• Don PPE: Before handling the chemical, put on all required personal protective equipment as outlined in the table above.

• Prepare the Work Area: Ensure the chemical fume hood is clean, uncluttered, and operating correctly.[2]

• Handling Solid Compound: Carefully open the container inside the fume hood to avoid generating dust. Use a spatula to weigh the desired amount of the solid.

Solution Preparation

• Solvent Addition: When preparing solutions, slowly add the solid 4-Hydroxyphenyl 4-ethoxybenzoate to the solvent to minimize splashing.

• Container Management: Keep all containers tightly closed when not in use to prevent the release of vapors and to avoid contamination.[9][10]

Post-Handling Procedures

• Hand Washing: After handling is complete, and before leaving the laboratory, wash your hands thoroughly with soap and water, even if gloves were worn.[2][11]

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, gloves are removed first, followed by the lab coat and then eye protection.

Spill and Emergency Response

In the event of a spill or exposure, immediate and correct action is crucial.

• Minor Spills: For small spills within a fume hood, use an appropriate absorbent material from a laboratory spill kit to contain and clean up the substance.[1]

• Major Spills: In the case of a large spill, evacuate the immediate area and alert laboratory personnel and the appropriate safety officer.

• Skin Contact: Immediately remove any contaminated clothing.[7] If available, wipe the affected area with polyethylene glycol (PEG 300 or 400) before washing with copious amounts of water for at least 15 minutes.[2][7] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes using an eyewash station.[7][9] Hold the eyelids open and continue flushing. Seek immediate medical attention.

Waste Disposal

All waste containing 4-Hydroxyphenyl 4-ethoxybenzoate, including contaminated PPE and cleaning materials, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.[12]

Workflow and Logic Diagram

The following diagram illustrates the key decision points and procedural flow for the safe handling of 4-Hydroxyphenyl 4-ethoxybenzoate.

Caption: Procedural workflow for the safe handling of 4-Hydroxyphenyl 4-ethoxybenzoate.

References

• Phenol Standard Operating Procedure. (n.d.). Yale Environmental Health & Safety. Retrieved from [Link]

• Working Safely with Phenol Guideline. (n.d.). The University of Queensland. Retrieved from [Link]

• Understanding Phenolic Edge Protection Resin: Features, Benefits, and Safety Precautions. (n.d.). Retrieved from [Link]

• Appendix P - Phenol First Aid Guide and PPE. (n.d.). Environment, Health and Safety. Retrieved from [Link]

• Use of Ether. (n.d.). Environment, Health & Safety. Retrieved from [Link]

• Safe Handling Practices for Laboratory Chemicals. (2025, May 26). GZ Industrial Supplies. Retrieved from [Link]

• Ethers - Handling and control of exposure. (2010, July 19). The University of Edinburgh Health and Safety Department. Retrieved from [Link]

• Ether: It's hazards and safe use. (2009, July 10). The University of Edinburgh Health and Safety Department. Retrieved from [Link]

• Personal Protective Equipment: Hands. (2024, May 10). San José State University Environmental Health & Safety. Retrieved from [Link]

• Personal Protective Equipment (PPE). (n.d.). Retrieved from [Link]

• ethyl 4-hydroxybenzoate Safety Data Sheet. (2025, November 6). Sigma-Aldrich. Retrieved from [Link]

• 4-Hydroxybenzoic acid-ethyl ester Safety Data Sheet. (2022, October 27). Retrieved from [Link]

• Safety Rules in Chemical Laboratories: A Practical Guide. (2025, October 7). SDS Management Software. Retrieved from [Link]

• Handling Chemicals. (n.d.). Wittenberg University. Retrieved from [Link]

• Safe Handling and Storage of Chemicals. (n.d.). Environmental Health & Safety. Retrieved from [Link]

• Safe Laboratory Practices in Chemistry. (2015, October 29). Harvey Mudd College Department of Chemistry. Retrieved from [Link]

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